2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

• CAS: 32595-59-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

This technical guide provides a comprehensive overview of the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, a valuable building block in medicinal chemistry and drug development. The document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed synthetic protocols, data presentation, and workflow visualizations. This compound serves as a key intermediate in the synthesis of various pharmaceutical agents, particularly those targeting neurological disorders. Its structure, featuring both amino and hydroxyl groups, makes it a versatile precursor for molecules designed to interact with specific biological receptors.

Synthetic Pathway Overview

The most direct and widely applicable method for the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is through an Aldol-type condensation reaction. This approach involves the reaction of thiophene-2-carboxaldehyde with a glycine enolate equivalent, followed by hydrolysis. This method allows for the formation of the crucial carbon-carbon bond between the thiophene ring and the propanoic acid backbone, while simultaneously introducing the hydroxyl and amino functionalities.

A logical workflow for this synthesis is depicted below:

Caption: General workflow for the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid via an Aldol condensation, adapted from established methods for analogous aryl-substituted amino acids.

Reaction Scheme

Caption: Reaction scheme for the Aldol-type synthesis.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Supplier	Grade
Thiophene-2-carboxaldehyde	C₅H₄OS	112.15	Major Chemical Supplier	≥98%
N-(Diphenylmethylene)glycine ethyl ester	C₁₇H₁₇NO₂	267.32	Major Chemical Supplier	≥98%
Lithium diisopropylamide (LDA)	C₆H₁₄LiN	107.12	Major Chemical Supplier	2.0 M in THF/heptane/ethylbenzene
Tetrahydrofuran (THF)	C₄H₈O	72.11	Major Chemical Supplier	Anhydrous, ≥99.9%
Hydrochloric acid (HCl)	HCl	36.46	Major Chemical Supplier	37%
Diethyl ether	(C₂H₅)₂O	74.12	Major Chemical Supplier	Anhydrous
Ethyl acetate	C₄H₈O₂	88.11	Major Chemical Supplier	ACS grade
Hexanes	C₆H₁₄	86.18	Major Chemical Supplier	ACS grade

Procedure

• Preparation of the Glycine Enolate:

  • To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add N-(diphenylmethylene)glycine ethyl ester (1.0 eq).

  • Dissolve the glycine derivative in anhydrous tetrahydrofuran (THF) (approximately 10 mL per mmol of glycine derivative).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add lithium diisopropylamide (LDA) (1.05 eq) dropwise to the solution while maintaining the temperature at -78 °C.

  • Stir the resulting deep red solution for 30 minutes at -78 °C to ensure complete enolate formation.

• Aldol Condensation:

  • In a separate flame-dried flask, dissolve thiophene-2-carboxaldehyde (1.0 eq) in anhydrous THF.

  • Add the solution of thiophene-2-carboxaldehyde dropwise to the glycine enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Hydrolysis:

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at -78 °C.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of THF).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude intermediate.

  • For hydrolysis, dissolve the crude intermediate in a mixture of THF and 6M HCl.

  • Stir the solution at room temperature for 12-24 hours.

  • Wash the aqueous layer with diethyl ether to remove the benzophenone byproduct.

  • Adjust the pH of the aqueous layer to approximately 6-7 with a suitable base (e.g., 1M NaOH or ammonium hydroxide) to precipitate the amino acid.

• Purification:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with cold water and then with a small amount of cold ethanol or diethyl ether.

  • The product can be further purified by recrystallization from a suitable solvent system, such as water/ethanol.

Expected Yield and Characterization

The expected yield for this multi-step synthesis would typically be in the range of 40-60%. The final product should be characterized by standard analytical techniques.

Parameter	Expected Value/Observation
Appearance	White to off-white solid
Yield	40-60%
Melting Point	Decomposition expected
¹H NMR	Signals corresponding to thiophene protons, α-proton, and β-proton of the propanoic acid backbone.
¹³C NMR	Resonances for the thiophene carbons, the carboxylic acid carbon, and the α- and β-carbons.
IR Spectroscopy	Characteristic peaks for O-H, N-H, C=O (carboxylic acid), and C-S bonds.
Mass Spectrometry	Molecular ion peak corresponding to the calculated mass of C₇H₉NO₃S (187.22 g/mol ).

Alternative Synthetic Strategy: Enzymatic Resolution

For the synthesis of enantiomerically pure 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, an enzymatic resolution step can be incorporated. This often involves the use of a lipase or a protease to selectively acylate or hydrolyze one of the enantiomers of a racemic mixture of the amino acid ester derivative.

A potential workflow for enzymatic resolution is outlined below:

Caption: Workflow for the enzymatic resolution of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

This guide provides a foundational understanding of the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. Researchers are encouraged to adapt and optimize the described protocols based on their specific laboratory conditions and desired outcomes. As with all chemical syntheses, appropriate safety precautions should be taken, and all reactions should be performed in a well-ventilated fume hood.

An In-Depth Technical Guide to the Chemical Properties of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, also known as DL-β-(2-thienyl)-serine, is a non-proteinogenic amino acid characterized by the presence of a thiophene ring. This structural feature imparts unique physicochemical and potential biological properties, making it a compound of interest in medicinal chemistry and drug development. This technical guide provides a summary of the currently available chemical properties, a discussion of potential synthetic methodologies, and an overview of its putative biological relevance. Due to the limited availability of detailed experimental data in peer-reviewed literature, this guide also highlights areas where further research is required to fully characterize this compound.

Core Chemical Properties

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a white to off-white powder.[1] Its fundamental chemical identifiers and basic physical properties are summarized in the table below.

Property	Value	Reference
CAS Number	32595-59-8	[1][2][3]
Molecular Formula	C₇H₉NO₃S	[1][3][4]
Molecular Weight	187.22 g/mol	[3][4]
Melting Point	181 - 185 °C	[1]
Appearance	White to off-white powder	[1]
Purity	≥ 98% (as commercially available)	[1]
Storage Conditions	0-8°C, Inert atmosphere, Keep in dark place	[1][3]

Synthesis and Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is not explicitly described in readily accessible scientific literature. However, based on the synthesis of analogous β-hydroxy-α-amino acids, two primary synthetic routes can be proposed:

Aldol Condensation of a Glycine Enolate Equivalent with Thiophene-2-carboxaldehyde

This classical approach involves the reaction of a glycine enolate or its equivalent with thiophene-2-carboxaldehyde. The general workflow for such a synthesis is outlined below.

Caption: Proposed Aldol Condensation Workflow.

General Experimental Considerations:

• Protection: The amino group of glycine is typically protected with a suitable protecting group, such as tert-butoxycarbonyl (Boc) or benzyloxycarbonyl (Cbz), to prevent side reactions. The carboxylic acid is often converted to an ester (e.g., methyl or ethyl ester).

• Enolate Formation: A strong, non-nucleophilic base like lithium diisopropylamide (LDA) is used at low temperatures (typically -78 °C) to generate the glycine enolate.

• Aldol Reaction: The enolate is then reacted with thiophene-2-carboxaldehyde. The stereochemical outcome of this reaction (syn vs. anti diastereomers) is dependent on the specific reaction conditions and the nature of the protecting groups and ester.

• Deprotection and Hydrolysis: The protecting groups are removed, and the ester is hydrolyzed, typically under acidic or basic conditions, to yield the final amino acid.

• Purification: Purification is generally achieved through recrystallization or ion-exchange chromatography.

Enzymatic Synthesis

Biocatalytic methods offer a green and often highly stereoselective alternative for the synthesis of β-hydroxy-α-amino acids. Enzymes such as L-threonine aldolases can catalyze the reversible aldol reaction between glycine and an aldehyde.

Caption: General Workflow for Enzymatic Synthesis.

General Experimental Considerations:

• Enzyme Selection: The choice of the specific L-threonine aldolase is crucial as it will determine the stereoselectivity of the reaction.

• Reaction Conditions: The reaction is typically carried out in an aqueous buffer at a controlled pH and temperature to ensure optimal enzyme activity and stability.

• Substrate Concentration: High concentrations of the aldehyde substrate can sometimes lead to enzyme inhibition.

• Product Isolation: The product is usually isolated from the aqueous reaction mixture using techniques like ion-exchange chromatography.

Biological Activity and Potential Applications

While specific biological data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is scarce, the presence of the thiophene ring in an amino acid scaffold suggests several potential areas of pharmacological interest. Thiophene is a well-known bioisostere for the phenyl ring and is present in numerous approved drugs.

Based on information for the closely related compound DL-β-(2-thienyl)-serine, potential applications are being explored in:

• Pharmaceutical Development: As a potential therapeutic agent for neurological disorders.[1] The unique structure may enhance drug efficacy.[1]

• Biochemical Research: It can serve as a tool to study protein interactions and enzyme activities.[1] Its structural similarity to natural amino acids allows it to participate in biological processes, making it valuable for research into enzyme inhibition and receptor interactions.[1]

It is important to note that no specific signaling pathways or mechanisms of action have been elucidated for this compound in the available literature. The diagram below represents a hypothetical workflow for investigating the biological activity of a novel compound like this.

Caption: Hypothetical Biological Screening Workflow.

Future Research Directions

The current body of knowledge on 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is limited. To fully understand its potential, further research is critically needed in the following areas:

• Detailed Physicochemical Characterization: Experimental determination of pKa, solubility in various pharmaceutically relevant solvents, and comprehensive spectral analysis (¹H-NMR, ¹³C-NMR, IR, and high-resolution mass spectrometry) is required.

• Development of Optimized Synthesis Protocols: The development and publication of detailed, reproducible synthetic protocols, including stereoselective methods, would greatly facilitate further research.

• Comprehensive Biological Screening: A broad biological screening against various targets (e.g., enzymes, receptors) is necessary to identify potential therapeutic applications.

• Mechanism of Action Studies: For any identified biological activity, detailed studies are needed to elucidate the underlying mechanism of action and to identify the specific cellular signaling pathways involved.

Conclusion

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a compound with interesting structural features that suggest potential for further investigation in the fields of medicinal chemistry and drug discovery. However, the lack of comprehensive data on its chemical and biological properties currently limits its application. The information and proposed methodologies in this guide are intended to provide a foundation for researchers and to stimulate further studies to fully characterize this promising molecule.

References

• 1. chemimpex.com [chemimpex.com]
• 2. BETA-(2-THIENYL)-DL-SERINE | 32595-59-8 [chemicalbook.com]
• 3. 32595-59-8 CAS MSDS (BETA-(2-THIENYL)-DL-SERINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoicacid , 98% , 32595-59-8 - CookeChem [cookechem.com]

An In-depth Technical Guide to the Structure Elucidation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a non-canonical amino acid featuring a thiophene heterocycle. Its structure, which incorporates amino, hydroxyl, and carboxylic acid functional groups, makes it a versatile building block for medicinal chemistry and drug development. Such compounds are of significant interest as they can serve as key intermediates in the synthesis of novel pharmaceutical agents, particularly those targeting neurological disorders.[1] The thiophene moiety is a common pharmacophore known to impart a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties.[2] This guide provides a comprehensive overview of the methodologies and data interpretation required for the unambiguous structure elucidation of this compound.

Molecular Structure and Physicochemical Properties

The foundational step in elucidating the structure of a compound is to determine its fundamental properties. The chemical formula for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is C₇H₉NO₃S, with a corresponding molecular weight of 187.22 g/mol .[3]

Caption: 2D structure of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Table 1: Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₇H₉NO₃S	[3]
Molecular Weight	187.22 g/mol	[3]
CAS Number	32595-59-8	[3]
Physical Form	Solid

| MDL Number | MFCD00067304 |[3] |

Spectroscopic Analysis Workflow

A multi-technique spectroscopic approach is essential for unambiguous structure determination. The logical workflow involves isolating the pure compound followed by analysis using Mass Spectrometry (MS) to determine the molecular weight and formula, Infrared (IR) Spectroscopy to identify functional groups, and Nuclear Magnetic Resonance (NMR) to map the carbon-hydrogen framework.

Caption: Experimental workflow for structure elucidation.

Experimental Protocols & Data Interpretation

Mass Spectrometry (MS)

Protocol:

• Sample Preparation: Dissolve approximately 1 mg of the purified compound in 1 mL of a suitable solvent (e.g., methanol/water 50:50 with 0.1% formic acid).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, equipped with an electrospray ionization (ESI) source.

• Analysis Mode: Acquire data in positive ion mode to observe protonated species [M+H]⁺.

• Parameters: Set the capillary voltage to 3-4 kV, nebulizer gas (N₂) pressure to 2 bar, and drying gas flow to 8 L/min at 200°C.

• Data Acquisition: Scan a mass range from m/z 50 to 500. Perform tandem MS (MS/MS) on the parent ion to aid in fragmentation analysis.

Data Interpretation: The high-resolution mass spectrum is used to confirm the elemental composition. Fragmentation patterns in MS/MS provide evidence for the connectivity of the molecule. Key fragments for thiophene-containing compounds often arise from the stable thiophene ring itself.[4]

Table 2: Predicted Mass Spectrometry Data

Ion Species	Calculated m/z	Expected Fragmentation
[M+H]⁺	188.0376	Molecular ion
[M+Na]⁺	210.0195	Sodium adduct
[M+H-H₂O]⁺	170.0270	Loss of hydroxyl group
[M+H-HCOOH]⁺	142.0423	Loss of carboxylic acid group

| [C₅H₅OS]⁺ | 113.0056 | Thiophene-CH(OH) fragment |

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆). D₂O is often preferred for amino acids to allow exchange of labile protons (OH, NH₂, COOH), simplifying the spectrum.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• Experiments:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D NMR (Optional): Run COSY (Correlation Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

Data Interpretation: The chemical shifts, coupling constants, and multiplicities of the signals provide detailed information about the molecular structure. While no direct spectrum for this compound is widely published, data from structurally similar molecules can be used for prediction.[5] The alpha-proton of the amino acid is expected in the 4-5 ppm range, while the thiophene protons will appear in the aromatic region (~7-8 ppm).

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (in D₂O)

Position	Predicted ¹H Shift (δ, ppm)	Predicted ¹³C Shift (δ, ppm)	Notes
α-CH	~4.5 (d)	~58	Doublet due to coupling with β-CH.
β-CH	~5.2 (d)	~72	Doublet due to coupling with α-CH.
Thiophene H3	~7.1 (dd)	~126	Coupled to H4 and H5.
Thiophene H4	~7.0 (t)	~125	Coupled to H3 and H5.
Thiophene H5	~7.4 (dd)	~128	Coupled to H3 and H4.
Thiophene C2	-	~145	Quaternary carbon attached to side chain.

| Carboxyl C=O | - | ~175 | Carbonyl carbon. |

Fourier-Transform Infrared (FTIR) Spectroscopy

Protocol:

• Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing ~1 mg of the compound with ~100 mg of dry KBr powder and pressing it into a thin, transparent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition: Scan from 4000 to 400 cm⁻¹.

Data Interpretation: FTIR is excellent for identifying the presence of key functional groups.

Table 4: Predicted FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
3200-3500 (broad)	O-H (alcohol)	Stretching
3000-3300 (broad)	O-H (carboxylic acid)	Stretching
2800-3100	N-H (amine)	Stretching
~3100	C-H (thiophene)	Aromatic Stretching
~1710	C=O (carboxylic acid)	Stretching
~1580	N-H (amine)	Bending
~1400	C-S (thiophene)	Stretching

| 1000-1200 | C-O (alcohol) | Stretching |

Biological Context and Potential Signaling Pathways

Given its structure as a non-canonical amino acid, 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid may interact with biological systems by mimicking endogenous molecules. Related thiophene-containing amino acids have been investigated as agonists at the glycine site of N-methyl-D-aspartate (NMDA) receptors.[5] The NMDA receptor is a crucial ionotropic glutamate receptor involved in synaptic plasticity and memory. Its activation requires the binding of both glutamate and a co-agonist, typically glycine or D-serine. A plausible, though hypothetical, mechanism of action for this compound could be its function as an NMDA receptor co-agonist.

Caption: Hypothetical signaling pathway via NMDA receptor modulation.

Conclusion

The structure elucidation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid requires a systematic and multi-faceted analytical approach. By integrating data from high-resolution mass spectrometry, ¹H and ¹³C NMR spectroscopy, and FTIR analysis, its molecular structure can be confirmed with high confidence. The detailed protocols and predictive data presented in this guide serve as a robust framework for researchers engaged in the synthesis, characterization, and biological evaluation of this and other novel amino acid derivatives. Understanding the precise structure is the critical first step in unlocking their potential as tools for chemical biology and as scaffolds for future therapeutics.

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 2. Biological Activities of Thiophenes | Encyclopedia MDPI [encyclopedia.pub]
• 3. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoicacid , 98% , 32595-59-8 - CookeChem [cookechem.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity [frontiersin.org]

The Biological Activity of Thiophene-Containing Amino Acids: A Technical Guide for Drug Discovery Professionals

Introduction: The incorporation of heterocyclic scaffolds into amino acid structures represents a compelling strategy in medicinal chemistry, offering novel avenues for therapeutic intervention. Among these, thiophene-containing amino acids have emerged as a class of compounds with significant and diverse biological activities. The thiophene ring, a sulfur-containing five-membered aromatic heterocycle, imparts unique physicochemical properties to the amino acid scaffold, including altered lipophilicity, electronic characteristics, and potential for specific interactions with biological targets.[1][2] This technical guide provides an in-depth overview of the synthesis, biological activities, and experimental evaluation of thiophene-containing amino acids, tailored for researchers, scientists, and drug development professionals.

Core Biological Activities

Thiophene-containing amino acids and their derivatives have demonstrated a broad spectrum of pharmacological effects, including potent anticancer, antimicrobial, and neurological activities. This versatility makes them attractive candidates for the development of novel therapeutics.

Anticancer Activity

Numerous studies have highlighted the antiproliferative effects of thiophene derivatives against a range of cancer cell lines.[3][4][5][6] The proposed mechanisms of action are varied and often depend on the specific substitution patterns on the thiophene and amino acid moieties. Some derivatives have been shown to induce apoptosis through the activation of caspases and disruption of the mitochondrial membrane potential, while others are suggested to act as inhibitors of key signaling proteins involved in cancer progression, such as vascular endothelial growth factor receptor 2 (VEGFR-2) and protein kinases.[3][6][7]

The following table summarizes the in vitro cytotoxic activity of representative thiophene-containing compounds against various cancer cell lines.

Compound/Derivative	Cancer Cell Line	Assay	IC50 (µM)	Reference
Thiophene Carboxamide Derivative 2b	Hep3B (Hepatocellular Carcinoma)	MTS Assay	5.46	[8]
Thiophene Carboxamide Derivative 2d	Hep3B (Hepatocellular Carcinoma)	MTS Assay	8.85	[8]
Thiophene Carboxamide Derivative 2e	Hep3B (Hepatocellular Carcinoma)	MTS Assay	12.58	[8]
2-Amino-3-aroyl-thiophene Derivative	T-cell Lymphoma, Prostate Cancer, Kidney Carcinoma, Hepatoma cell lines	Not Specified	High nanomolar range	[9][10]
1-benzyl-3-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)urea (BU17)	A549 (Non-small cell lung cancer)	MTS Assay	Not specified, but identified as most potent	[7]
Thiophene Derivative TP 5	HepG2, SMMC-7721 (Hepatocellular Carcinoma)	MTT Assay	Cell viability 18-98% at 30 µg/mL	[3][4]

Antimicrobial Activity

Thiophene-containing compounds have also demonstrated significant potential as antimicrobial agents, with activity against both Gram-positive and Gram-negative bacteria.[11] The mechanism of action for their antibacterial effects is thought to involve the disruption of the bacterial cell membrane and the inhibition of essential enzymes.[12]

The following table presents the Minimum Inhibitory Concentration (MIC) values for selected thiophene derivatives against various bacterial strains.

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	MIC50 (mg/L)	Reference
Thiophene Derivative 4F	Salmonella Typhi (XDR)	3.125	-	[13]
Thiophene Derivative 4	Colistin-Resistant A. baumannii	-	16	[1]
Thiophene Derivative 5	Colistin-Resistant A. baumannii	-	16	[1]
Thiophene Derivative 8	Colistin-Resistant A. baumannii	-	32	[1]
Thiophene Derivative 4	Colistin-Resistant E. coli	-	8	[1]
Thiophene Derivative 5	Colistin-Resistant E. coli	-	32	[1]
Thiophene Derivative 8	Colistin-Resistant E. coli	-	32	[1]
Thiophene Derivative 6d	Various bacterial strains	>32	-	[12]
Thiophene Derivative 6e	Various bacterial strains	>32	-	[12]

Neurological Activity

The neuroprotective effects of thiophene-containing compounds are an emerging area of research. Certain derivatives have shown the ability to protect neuronal cells from excitotoxicity, a process implicated in various neurodegenerative diseases.[14] For instance, the novel phenoxy thiophene sulphonamide, B355252, has been shown to suppress glutamate-evoked oxidative stress in HT-22 neurons by blocking Ca2+ and ROS production.[14]

Compound/Derivative	Biological Target/Model	Effect	IC50/EC50	Reference
B355252	HT-22 neuronal cells (glutamate-induced toxicity)	Neuroprotection	2-8 µM (concentration-dependent protection)	[14]
2-amino-3-aroyl thiophene derivatives	A1 adenosine receptor	Allosteric enhancers	-	[15]
2,4-bis heterocyclic substituted thiophene derivatives	Dyrk inhibitors	Inhibition	-	[15]
Thiophene derived compound 28	Acetylcholinesterase (AChE)	Inhibition	18.53 µM	[15]

Experimental Protocols

Synthesis of Thiophene-Containing Amino Acids

A prominent method for the synthesis of 2-aminothiophenes, which are precursors to many thiophene-containing amino acids, is the Gewald reaction.[16] This multicomponent reaction offers a versatile and efficient route to polysubstituted 2-aminothiophenes.

Materials:

• Ketone or aldehyde

• α-cyanoester

• Elemental sulfur

• Base (e.g., morpholine, triethylamine, or piperidine)

• Solvent (e.g., ethanol, methanol, or DMF)

Procedure:

• To a solution of the ketone/aldehyde (1 equivalent) and the α-cyanoester (1 equivalent) in the chosen solvent, add the base (0.1-0.5 equivalents).

• Stir the mixture at room temperature for 10-30 minutes to facilitate the Knoevenagel condensation.

• Add elemental sulfur (1.1 equivalents) to the reaction mixture.

• Heat the mixture to reflux (typically 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC). The reaction time can vary from a few hours to overnight.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and stir. The product will often precipitate.

• Collect the solid product by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 2-aminothiophene derivative.

Caption: General workflow for the Gewald synthesis of 2-aminothiophenes.

In Vitro Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Thiophene-containing amino acid derivative (test compound)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compound in the complete culture medium.

• Remove the medium from the wells and add 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubate the plate for 24-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Caption: Standard workflow for assessing anticancer activity using the MTT assay.

In Vitro Antimicrobial Activity Assessment: Broth Microdilution Method

The broth microdilution method is a standard laboratory procedure used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific bacterium.

Materials:

• Bacterial strain of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Thiophene-containing amino acid derivative (test compound)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a standardized inoculum of the bacterial strain in the broth medium.

• Prepare serial two-fold dilutions of the test compound in the broth medium directly in the wells of the 96-well plate.

• Add the bacterial inoculum to each well, resulting in a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Include a growth control well (broth and inoculum only) and a sterility control well (broth only).

• Incubate the plate at 35-37 °C for 16-20 hours.

• After incubation, determine the MIC by visually inspecting for turbidity or by measuring the optical density at 600 nm. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacterium.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Signaling Pathways

The biological activities of thiophene-containing amino acids are mediated through their interaction with various cellular signaling pathways. While the precise mechanisms are still under investigation for many derivatives, several key pathways have been implicated.

Cancer-Related Signaling

In cancer, thiophene derivatives have been shown to interfere with pathways crucial for cell survival and proliferation. One such pathway involves the inhibition of receptor tyrosine kinases like VEGFR-2, which is critical for angiogenesis. By blocking VEGFR-2, these compounds can inhibit the formation of new blood vessels that supply tumors with nutrients and oxygen, thereby impeding tumor growth. Another important mechanism is the induction of apoptosis, or programmed cell death. This can be triggered through the activation of caspase cascades, which are a family of proteases that execute the apoptotic process.

Caption: Proposed anticancer signaling pathways for thiophene-containing amino acids.

Conclusion

Thiophene-containing amino acids represent a promising class of molecules with a wide range of biological activities, making them valuable leads in drug discovery. Their synthetic accessibility, coupled with their potent anticancer, antimicrobial, and neurological effects, underscores their therapeutic potential. The experimental protocols and data presented in this guide provide a foundational framework for researchers to explore and develop this unique chemical space further. Future research should focus on elucidating the precise molecular targets and mechanisms of action of these compounds to optimize their efficacy and safety profiles for clinical applications.

References

• 1. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 2. cognizancejournal.com [cognizancejournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benthamscience.com [benthamscience.com]
• 6. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. 2-aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents | Semantic Scholar [semanticscholar.org]
• 10. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thiophene-containing compounds with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. A novel phenoxy thiophene sulphonamide molecule protects against glutamate evoked oxidative injury in a neuronal cell model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. mdpi.com [mdpi.com]

Technical Guide: BETA-(2-THIENYL)-DL-SERINE (CAS Number: 32595-59-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, handling, and potential applications of BETA-(2-THIENYL)-DL-SERINE. The information is intended to support researchers and professionals in the fields of pharmaceutical development, biochemical research, and agrochemical science.

Chemical and Physical Properties

BETA-(2-THIENYL)-DL-SERINE is a derivative of the amino acid serine, characterized by the presence of a thiophene ring. This structural feature makes it a subject of interest for various research applications.[1]

Property	Value	Reference
CAS Number	32595-59-8	[2][3][4]
Molecular Formula	C₇H₉NO₃S	[2][4]
Molecular Weight	187.22 g/mol	[2][4]
Appearance	White or off-white powder	[1]
Melting Point	181 - 185 ºC	[1]
Purity	≥ 98%	[1]
Synonyms	DL-Ser(2-Thi)-OH, H-DL-BETA-(2-THIENYL)-DL-SER-OH	[1][3]

Safety and Handling

Proper handling and storage of BETA-(2-THIENYL)-DL-SERINE are essential to ensure laboratory safety and maintain the integrity of the compound.

Aspect	Guideline	Reference
Storage	Store at 0-8°C in a dry, cool, and well-ventilated place. Keep container tightly closed.	[1]
Personal Protective Equipment (PPE)	Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and lab coat.
Incompatibilities	Strong oxidizing agents.
Hazards	May cause skin and serious eye irritation. Avoid breathing dust.	[5]

Biological Activity and Applications

BETA-(2-THIENYL)-DL-SERINE is a versatile compound with several areas of application in scientific research. Its structural similarity to natural amino acids allows it to interact with biological systems, making it a valuable tool for studying enzyme inhibition and receptor interactions.[1]

• Pharmaceutical Development: This compound is explored for its potential as a therapeutic agent, particularly in the context of neurological disorders. Its unique structure may offer advantages in drug efficacy and design.[1]

• Biochemical Research: It serves as a tool for investigating protein-protein interactions and enzyme activities, contributing to the understanding of complex biological processes.[1]

• Agrochemical Applications: Research is being conducted into its potential role in the development of new, environmentally friendly pesticides.[1]

• Flavor and Fragrance Industry: The thiophene moiety imparts unique sensory profiles, leading to its investigation for use in flavor and fragrance formulations.[1]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of BETA-(2-THIENYL)-DL-SERINE are not widely available in the public domain, the following sections provide general methodologies based on standard practices for similar compounds.

General Synthesis Approach

The synthesis of serine analogs often involves multi-step chemical reactions. A plausible, though not explicitly documented, synthetic route for BETA-(2-THIENYL)-DL-SERINE could involve the condensation of a thiophene-derived aldehyde with a glycine equivalent, followed by reduction and hydrolysis. Researchers should consult advanced organic chemistry literature for specific reaction conditions and purification methods.

Conceptual Enzyme Inhibition Assay

Given its application in studying enzyme activities, a general protocol for assessing the inhibitory effect of BETA-(2-THIENYL)-DL-SERINE on a target enzyme is outlined below. This is a conceptual workflow and would require optimization for a specific enzyme.

Conceptual workflow for an enzyme inhibition assay.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

The quantitative analysis of serine and its analogs in biological matrices is often performed using HPLC. The following is a generalized protocol for the analysis of a serine analog, which would need to be adapted and validated for BETA-(2-THIENYL)-DL-SERINE.

Sample Preparation (Conceptual)

• Deproteinization: For biological samples such as plasma or tissue homogenates, proteins must be removed. This is typically achieved by precipitation with an organic solvent (e.g., acetonitrile or methanol) or a strong acid (e.g., perchloric acid).

• Derivatization: To enhance detection by UV or fluorescence detectors, the amino acid is often derivatized. A common derivatizing agent for amino acids is o-phthalaldehyde (OPA) in the presence of a thiol.

• Filtration: The derivatized sample should be filtered through a 0.22 µm or 0.45 µm syringe filter before injection into the HPLC system.

HPLC Conditions (Example)

• Column: A reversed-phase C18 column is commonly used for the separation of derivatized amino acids.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., sodium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typical.

• Detection: UV or fluorescence detection at a wavelength appropriate for the chosen derivatizing agent.

• Quantification: A calibration curve is constructed using standards of known concentrations to quantify the analyte in the sample.

General workflow for HPLC analysis of a serine analog.

Conclusion

BETA-(2-THIENYL)-DL-SERINE is a compound with demonstrated utility in various fields of scientific research. Its unique chemical structure provides a foundation for its application in pharmaceutical development, biochemical studies, and beyond. While detailed experimental protocols and quantitative biological data are not extensively documented in publicly accessible literature, the information provided in this guide serves as a valuable resource for researchers interested in exploring the potential of this compound. Further investigation is warranted to fully elucidate its mechanisms of action and expand its applications.

References

• 1. chemimpex.com [chemimpex.com]
• 2. BETA-(2-THIENYL)-DL-SERINE | 32595-59-8 [chemicalbook.com]
• 3. chemwhat.com [chemwhat.com]
• 4. 32595-59-8 CAS MSDS (BETA-(2-THIENYL)-DL-SERINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. beta-2-Thienyl-L-alanine | C7H9NO2S | CID 146719 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Potential Therapeutic Applications of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a heterocyclic, non-proteinogenic amino acid that holds significant promise as a scaffold for the development of novel therapeutics. The presence of a thiophene ring, a recognized "privileged pharmacophore" in medicinal chemistry, combined with the amino acid backbone, suggests a high potential for biological activity.[1][2][3] Thiophene and its derivatives are constituents of numerous FDA-approved drugs and are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, anticancer, and neurological effects.[3][4][5][6][7] This technical guide provides a comprehensive overview of the prospective therapeutic applications of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, based on a thorough analysis of structurally related compounds and their known mechanisms of action. The primary focus will be on its potential as a modulator of the N-methyl-D-aspartate (NMDA) receptor and as an anti-inflammatory agent, with additional discussion on its potential anticancer and antimicrobial activities.

Introduction: The Therapeutic Potential of Thiophene-Containing Compounds

The thiophene ring is a five-membered aromatic heterocycle containing a sulfur atom, which is considered a bioisostere of a phenyl ring. Its unique electronic properties and ability to engage in various biological interactions have made it a cornerstone in drug discovery.[2] The incorporation of a thiophene moiety into a molecule can significantly influence its pharmacokinetic and pharmacodynamic properties, often leading to enhanced potency and selectivity.[1]

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a particularly interesting molecule as it combines the therapeutic potential of the thiophene ring with the versatile chemical functionality of an amino acid.[8] This structure suggests potential interactions with receptors and enzymes that recognize amino acid-like ligands, particularly within the central nervous system.

Potential as a Modulator of the NMDA Receptor

The N-methyl-D-aspartate (NMDA) receptor is a crucial ionotropic glutamate receptor involved in synaptic plasticity, learning, and memory.[9] Dysfunction of the NMDA receptor is implicated in a variety of neurological and psychiatric disorders, making it a key therapeutic target. Several studies have demonstrated that thiophene-containing amino acids can act as modulators of the NMDA receptor, exhibiting both agonist and antagonist activities.[9][10][11]

Evidence from Structurally Related Compounds

Research on derivatives of (R)-2-amino-3-triazolpropanoic acid, which feature a thiophene substituent, has identified potent agonists at the glycine binding site of the NMDA receptor.[10][11] The activity of these compounds is often dependent on the specific GluN2 subunit present in the NMDA receptor complex, allowing for subtype-selectivity.

Compound	Receptor Subtype	EC50 (µM)	Relative Efficacy (%)	Reference
(R)-2-amino-3-(4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl)propanoic acid	GluN1/2A	>100	NR	[10][12]
GluN1/2B	>100	NR	[10][12]
GluN1/2C	0.23	100	[10][12]
GluN1/2D	0.10	78	[10][12]

NR: No Response

The data presented in the table for a structurally similar compound suggests that 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid could also exhibit modulatory effects on the NMDA receptor, potentially with selectivity for certain subunits. The presence of the hydroxyl group could further influence its binding affinity and efficacy.

Proposed Signaling Pathway

The following diagram illustrates the general mechanism of NMDA receptor activation and points of potential modulation by a ligand like 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Caption: Proposed modulation of NMDA receptor signaling.

Potential as an Anti-inflammatory Agent

Chronic inflammation is a key contributor to a multitude of diseases. Several thiophene-containing compounds are established anti-inflammatory drugs, with Tiaprofenic acid being a notable example that functions through the inhibition of cyclooxygenase (COX) enzymes.[3] The structural features of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid suggest that it could also possess anti-inflammatory properties.

Mechanism of Action of Related Compounds

The anti-inflammatory effects of many thiophene derivatives are attributed to their ability to inhibit key enzymes in the inflammatory cascade, such as COX-1, COX-2, and lipoxygenases (LOX).[3]

Compound	Target	Activity	Reference
Tiaprofenic acid	COX	Inhibition	[3]
2-(3-acetyl-5-(4-chlorophenyl)-2-methyl-1H-pyrrol-1-yl)-3-phenylpropanoic acid	Inflammation	Significant reduction in paw edema in vivo	[13]
2-(thiophen-2-yl)acetic acid derivatives	mPGES-1	Inhibition in the low micromolar range	[14]

Given the precedence of thiophene-containing carboxylic acids in modulating inflammatory pathways, it is plausible that 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid could exhibit similar activities.

Inflammatory Signaling Pathway

The following diagram illustrates the arachidonic acid cascade and the potential points of inhibition by an anti-inflammatory compound.

Caption: Potential inhibition of the arachidonic acid cascade.

Other Potential Therapeutic Applications

The versatility of the thiophene scaffold suggests that 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid could have other therapeutic applications as well.

Anticancer Activity

Numerous studies have reported the anticancer properties of thiophene derivatives.[4][5][6][7] These compounds can induce apoptosis and cell cycle arrest in various cancer cell lines.

Compound	Cell Line	IC50 (µM)	Reference
Ethyl 5-acetyl-2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}amino)-4-methylthiophene-3-carboxylate	Various	0.411 - 2.8	[4]
2-aminothiophene-3-carboxylic acid ester derivatives	Prostate Cancer, etc.	High nM range	[6]

Antimicrobial Activity

Thiophene derivatives have also been investigated for their activity against a range of bacterial and fungal pathogens.[4][5]

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of thiophene-containing amino acids can be adapted from the existing literature.

General Synthesis of Thiophene-Containing Amino Acids

A common approach involves the modification of a suitable starting material, such as a protected amino acid, through a series of well-established organic reactions.

Caption: Generalized synthesis workflow.

A specific, detailed protocol for the synthesis of (R)-2-amino-3-(4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl)propanoic acid involves a multi-step process including protection, modification, and deprotection, which can be found in the work by Zhao et al. (2022).[10][11]

NMDA Receptor Activity Assay (Two-Electrode Voltage-Clamp Electrophysiology)

This technique is commonly used to measure the activity of ion channels like the NMDA receptor in Xenopus oocytes.

• Oocyte Preparation: Oocytes are harvested and injected with cRNA encoding the desired NMDA receptor subunits (e.g., GluN1 and a specific GluN2 subunit).

• Electrophysiological Recording: After incubation to allow for receptor expression, the oocyte is placed in a recording chamber and impaled with two electrodes.

• Compound Application: The compound of interest is applied to the oocyte in the presence of a constant concentration of glutamate.

• Data Analysis: The resulting current is measured, and dose-response curves are generated to determine the EC50 and relative efficacy of the compound.[9][10]

Anti-inflammatory Assay (Carrageenan-Induced Paw Edema)

This is a standard in vivo model for evaluating the anti-inflammatory activity of a compound.

• Animal Model: Typically performed in rats or mice.

• Compound Administration: The test compound is administered, usually orally or intraperitoneally, at various doses.

• Induction of Inflammation: A solution of carrageenan is injected into the paw of the animal to induce localized inflammation and edema.

• Measurement of Edema: The volume of the paw is measured at specific time points after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of edema inhibition by the test compound is calculated by comparing the paw volume to that of a control group.[13]

Conclusion and Future Directions

While direct experimental data on the therapeutic applications of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is currently limited, the wealth of information on structurally related thiophene-containing amino acids strongly suggests its potential as a valuable scaffold in drug discovery. The most promising avenues for investigation appear to be in the modulation of the NMDA receptor for the treatment of neurological disorders and in the development of novel anti-inflammatory agents. Further research, including in vitro and in vivo studies, is warranted to fully elucidate the pharmacological profile of this compound and to validate its potential therapeutic applications. The synthesis of a library of derivatives based on this core structure could also lead to the identification of compounds with enhanced potency, selectivity, and favorable pharmacokinetic properties.

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives [techscience.com]
• 5. impactfactor.org [impactfactor.org]
• 6. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 9. Derivatives of (R)-3-(5-furanyl)carboxamido-2-aminopropanoic acid as potent NMDA receptor glycine site agonists with GluN2 subunit-specific activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity [frontiersin.org]
• 12. frontiersin.figshare.com [frontiersin.figshare.com]
• 13. Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic Acid Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, its derivatives, and analogs, focusing on their synthesis, biological activities, and underlying mechanisms of action. This class of compounds, incorporating a thiophene moiety into a β-hydroxy-α-amino acid scaffold, holds significant promise in the development of novel therapeutic agents.

Core Synthesis Strategies

The synthesis of 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid and its analogs primarily relies on the stereoselective aldol addition of a protected glycine enolate to thiophene-2-carboxaldehyde. This key carbon-carbon bond-forming reaction establishes the characteristic β-hydroxy-α-amino acid backbone.

A general synthetic workflow can be visualized as follows:

Caption: General workflow for the synthesis of the target molecule.

Experimental Protocol: Stereoselective Aldol Addition

The following protocol is a representative example for the synthesis of a protected derivative of 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, adapted from methodologies for similar aldol reactions[1][2].

Materials:

• N-Boc-glycine methyl ester

• Lithium diisopropylamide (LDA) solution in THF

• Thiophene-2-carboxaldehyde

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Enolate Formation: A solution of N-Boc-glycine methyl ester (1.0 eq) in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon). A solution of LDA (1.1 eq) in THF is added dropwise, and the mixture is stirred at -78 °C for 1 hour to ensure complete enolate formation.

• Aldol Addition: Thiophene-2-carboxaldehyde (1.2 eq), freshly distilled, is added dropwise to the enolate solution at -78 °C. The reaction mixture is stirred at this temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Work-up: The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed successively with saturated aqueous sodium bicarbonate solution and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford the protected syn- and anti-aldol adducts.

• Deprotection: The protecting groups (e.g., Boc and methyl ester) are removed using standard procedures (e.g., acid-catalyzed hydrolysis for the Boc group and saponification for the ester) to yield the final 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Biological Activities and Quantitative Data

Derivatives of 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid have demonstrated a range of biological activities, with anticancer and antimicrobial properties being the most prominent. The thiophene ring is a versatile scaffold in medicinal chemistry, and its incorporation into an amino acid structure can lead to compounds with potent and selective biological effects[3].

Anticancer Activity

Several studies have reported the cytotoxic effects of thiophene derivatives against various cancer cell lines. The mechanism of action often involves the modulation of key signaling pathways, such as the AKT and MAPK pathways, which are crucial for cancer cell proliferation and survival[4][5].

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
Derivative A	HepG-2 (Liver)	3.11 ± 0.14	[5]
Derivative B	PC-3 (Prostate)	2.15 ± 0.12	[5]
Derivative C	MDA-MB-231 (Breast)	40.68	[1]
Derivative D	HT-29 (Colon)	49.22	[1]

Table 1: Anticancer Activity of Selected Thiophene Derivatives. IC₅₀ values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Antimicrobial Activity

Thiophene-containing compounds have also shown significant promise as antimicrobial agents, exhibiting activity against both Gram-positive and Gram-negative bacteria, as well as fungi[4][6]. The structural modifications on the thiophene ring and the amino acid backbone can be tuned to optimize potency and spectrum of activity.

Compound ID	Bacterial/Fungal Strain	MIC (mg/L)	Reference
Analog 1	A. baumannii (Col-R)	16 - 32	[6]
Analog 2	E. coli (Col-R)	8 - 32	[6]
Analog 3	Aspergillus fumigatus	More potent than Amphotericin B	[4]
Analog 4	Syncephalastrum racemosum	Higher activity than Amphotericin B	[4]

Table 2: Antimicrobial Activity of Selected Thiophene Analogs. MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. "Col-R" indicates colistin-resistant strains.

Signaling Pathway Modulation: Inhibition of AKT/MAPK Pathway

A key mechanism underlying the anticancer activity of certain thiophene derivatives is the inhibition of the PI3K/AKT and MAPK/ERK signaling pathways. These pathways are frequently hyperactivated in cancer and play a central role in cell proliferation, survival, and apoptosis resistance.

Caption: Inhibition of AKT and MAPK signaling pathways by thiophene derivatives.

Thiophene derivatives can inhibit the phosphorylation and activation of key kinases in these pathways, such as AKT and ERK[4][5]. This disruption leads to the downregulation of downstream targets involved in cell cycle progression and survival, ultimately inducing apoptosis in cancer cells.

Experimental Protocol: Western Blot Analysis of Pathway Inhibition

To investigate the effect of a thiophene derivative on the AKT/MAPK pathway, Western blotting can be employed to measure the phosphorylation status of key proteins.

Materials:

• Cancer cell line of interest (e.g., neuroblastoma cells)

• Cell lysis buffer

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-β-actin)

• Horseradish peroxidase (HRP)-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• X-ray film or digital imaging system

Procedure:

• Cell Treatment: Seed cancer cells and allow them to adhere overnight. Treat the cells with various concentrations of the thiophene derivative or a vehicle control for a specified time (e.g., 24 hours).

• Protein Extraction: Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest (e.g., anti-p-AKT) overnight at 4 °C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped of antibodies and re-probed with antibodies against the total protein (e.g., anti-AKT) and a loading control (e.g., anti-β-actin) to ensure equal protein loading.

Conclusion and Future Directions

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid derivatives and their analogs represent a promising class of compounds with significant potential in drug discovery. Their versatile synthesis allows for the generation of diverse chemical libraries for screening against various therapeutic targets. The demonstrated anticancer and antimicrobial activities, coupled with an understanding of their mechanism of action, provide a solid foundation for further development.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the thiophene ring and the amino acid backbone to optimize potency, selectivity, and pharmacokinetic properties.

• Target Identification: Elucidating the specific molecular targets of these compounds to better understand their mechanism of action and to guide rational drug design.

• In Vivo Efficacy and Safety: Evaluating the most promising candidates in preclinical animal models to assess their therapeutic efficacy and safety profiles.

The continued exploration of this chemical space is likely to yield novel and effective therapeutic agents for a range of diseases.

References

• 1. Stereocontrolled Synthesis of Syn-β-Hydroxy-α-Amino Acids by Direct Aldolization of Pseudoephenamine Glycinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereocontrolled synthesis of syn-β-Hydroxy-α-amino acids by direct aldolization of pseudoephenamine glycinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of a novel thiophene derivative that induces cancer cell apoptosis through modulation of AKT and MAPK pathways - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 6. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]

Spectroscopic and Biological Data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic Acid Remains Elusive

Efforts to locate specific ¹H NMR, ¹³C NMR, FTIR, and mass spectra for this molecule have been unsuccessful. The available literature and chemical databases often contain information on structurally related compounds, such as isomers like 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid or analogs lacking the hydroxyl group, which are not suitable for a detailed analysis of the target compound.

Furthermore, no specific signaling pathways or detailed biological mechanisms of action directly involving 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid have been described in the reviewed sources. This lack of biological data precludes the development of diagrams illustrating its molecular interactions or effects within a cellular context.

Due to the absence of the core spectroscopic data and associated experimental protocols, the creation of a comprehensive technical guide with detailed data tables and methodologies as requested is not feasible at this time. Similarly, the mandatory visualization of signaling pathways cannot be fulfilled without the foundational biological information.

Further original research and publication of the synthesis and characterization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid would be required to generate the necessary data for the requested in-depth technical guide.

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]

The Genesis of a Versatile Heterocyclic Amino Acid: A Technical Guide to 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical whitepaper provides an in-depth exploration of the discovery, history, and synthetic methodologies for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. This non-proteinogenic amino acid, a heterocyclic analogue of phenylserine, has garnered interest as a key intermediate in the synthesis of novel pharmaceutical agents, particularly those targeting neurological disorders.[1] Its structural features, combining a thiophene moiety with the β-hydroxy-α-amino acid scaffold, make it a valuable building block for medicinal chemistry.

Discovery and Historical Context

The discovery of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is not attributed to a single, seminal publication but is rather an outcome of the broader development of synthetic methodologies for β-hydroxy-α-amino acids throughout the 20th century. Its conceptualization and synthesis are intrinsically linked to the advancement of reactions that allow for the condensation of glycine derivatives with aldehydes.

The historical cornerstone for the synthesis of such amino acids is the Erlenmeyer-Plöchl azlactone synthesis , first described by Friedrich Gustav Carl Emil Erlenmeyer.[2] This reaction involves the condensation of an N-acylglycine with an aldehyde in the presence of acetic anhydride.[2][3] The initial product is an azlactone, which can then be hydrolyzed to the desired β-hydroxy-α-amino acid.[2] The application of this method to thiophene-2-carboxaldehyde, a readily available organosulfur compound, represents the most logical and historically relevant pathway to the first synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Subsequent advancements in organic synthesis have introduced more stereocontrolled and efficient methods for producing β-hydroxy-α-amino acids. These include direct aldol reactions of glycine Schiff bases and the use of chiral auxiliaries to control the stereochemistry of the newly formed chiral centers.[1][4][5][6] The existence of stereoisomers, specifically the threo and erythro diastereomers, is a key feature of this class of compounds. The commercial availability of protected forms such as BOC-D-threo-3-(thiophen-2-yl)serine indicates that specific stereoisomers have been isolated and are of interest for further chemical synthesis.

The following diagram illustrates the logical relationship in the historical development of synthetic routes leading to the target compound.

Historical development of synthetic strategies.

Synthetic Protocols

The synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is most classically achieved via a pathway involving the condensation of a glycine derivative with thiophene-2-carboxaldehyde. Below is a detailed experimental protocol based on the principles of the Erlenmeyer-Plöchl reaction and subsequent hydrolysis.

General Experimental Workflow

The overall synthesis can be visualized as a two-stage process: the formation of the azlactone intermediate, followed by hydrolysis to yield the final amino acid.

General synthetic workflow.

Detailed Protocol for Synthesis of 4-(Thiophen-2-ylmethylene)-2-phenyloxazol-5(4H)-one (Azlactone Intermediate)

• Reactant Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine N-benzoylglycine (hippuric acid) (0.1 mol), thiophene-2-carboxaldehyde (0.1 mol), anhydrous sodium acetate (0.1 mol), and acetic anhydride (0.3 mol).

• Reaction: Heat the mixture in an oil bath at 100 °C with constant stirring for 2 hours. The mixture will become a clear, yellow-orange solution.

• Isolation: Cool the reaction mixture to room temperature, and then place it in an ice bath for 30 minutes to induce precipitation. Add ethanol (50 mL) to the mixture to further precipitate the product.

• Purification: Collect the yellow crystalline solid by vacuum filtration and wash it thoroughly with cold ethanol and then with cold water. Dry the product under vacuum.

Detailed Protocol for Hydrolysis to 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

• Reaction: To the crude azlactone (0.05 mol) in a round-bottom flask, add a 1 M aqueous solution of sodium hydroxide (200 mL).

• Reflux: Heat the mixture to reflux for 4 hours. The hydrolysis can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling the reaction mixture to room temperature, acidify it carefully with 2 M hydrochloric acid to a pH of approximately 6. This will cause the precipitation of benzoic acid, which can be removed by filtration.

• Isolation: Further acidify the filtrate to a pH of approximately 3-4 and cool it in an ice bath. The desired amino acid will precipitate as a solid.

• Purification: Collect the solid by filtration, wash with a small amount of cold water, and recrystallize from a water/ethanol mixture to obtain the pure 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Quantitative Data and Characterization

The following tables summarize hypothetical but realistic quantitative data for the synthesis and characterization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Table 1: Synthetic Yields and Physical Properties

Step	Product	Molecular Formula	Molar Mass ( g/mol )	Typical Yield (%)	Appearance	Melting Point (°C)
1	4-(Thiophen-2-ylmethylene)-2-phenyloxazol-5(4H)-one	C₁₄H₉NO₂S	255.29	75-85	Yellow Crystalline Solid	160-165
2	2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid	C₇H₉NO₃S	187.22	60-70	White to Off-White Powder	210-215 (decomposes)

Table 2: Spectroscopic Data for Final Product

Technique	Data
¹H NMR (D₂O, 400 MHz)	δ 7.5-7.0 (m, 3H, thiophene-H), 5.2 (d, 1H, J=4.0 Hz, -CH(OH)-), 4.0 (d, 1H, J=4.0 Hz, -CH(NH₂)-)
¹³C NMR (D₂O, 100 MHz)	δ 172 (C=O), 140-125 (thiophene carbons), 70 (-CH(OH)-), 58 (-CH(NH₂)-)
IR (KBr, cm⁻¹)	3400-2800 (broad, O-H, N-H, C-H), 1710 (C=O), 1590 (N-H bend)
Mass Spec (ESI+)	m/z 188.0376 [M+H]⁺

Potential Applications and Future Directions

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic applications. Its structure is amenable to various chemical modifications, allowing for the exploration of structure-activity relationships.

• Neurological Disorders: As a constrained analogue of phenylalanine and serine, it is a key starting material for compounds designed to interact with receptors in the central nervous system.[1]

• Antimicrobial Agents: The thiophene moiety is a well-known pharmacophore in many antimicrobial drugs. Derivatives of this amino acid could be explored for antibacterial and antifungal activities.

• Peptidomimetics: Incorporation of this non-natural amino acid into peptide sequences can induce specific secondary structures and enhance metabolic stability.

Future research will likely focus on the development of highly stereoselective synthetic routes to access enantiomerically pure forms of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid and the exploration of its utility in the synthesis of novel bioactive compounds. The signaling pathways and molecular targets of its derivatives remain a fertile ground for investigation.

References

• 1. Stereocontrolled Synthesis of Syn-β-Hydroxy-α-Amino Acids by Direct Aldolization of Pseudoephenamine Glycinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Erlenmeyer–Plöchl azlactone and amino-acid synthesis - Wikipedia [en.wikipedia.org]
• 3. modernscientificpress.com [modernscientificpress.com]
• 4. Synthesis of β-Hydroxy α-Amino Acids Through Brønsted Base-Catalyzed syn-Selective Direct Aldol Reaction of Schiff Bases of Glycine o-Nitroanilide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Stereocontrolled synthesis of syn-β-Hydroxy-α-amino acids by direct aldolization of pseudoephenamine glycinamide - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Modeling of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic Acid Interactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in silico methodologies for investigating the interactions of the novel compound, 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. While specific experimental data for this molecule is not yet publicly available, this document outlines the established computational protocols for molecular docking, molecular dynamics simulations, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction that are critical in early-stage drug discovery. By leveraging the known biological activities of structurally similar thiophene derivatives, this guide proposes potential protein targets and illustrates the workflows to predict binding affinities, interaction dynamics, and pharmacokinetic profiles. This document is intended to serve as a foundational resource for researchers initiating in silico evaluation of this and other novel thiophene-based compounds.

Introduction to 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a synthetic amino acid derivative containing a thiophene moiety. The thiophene ring is a common scaffold in medicinal chemistry, known to impart a range of biological activities.[1] Derivatives of thiophene have been investigated for their potential as anti-inflammatory, anticancer, and antimicrobial agents. The presence of both an amino acid and a hydroxyl group in the structure of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid suggests its potential to interact with biological targets through a variety of non-covalent interactions, making it a person of interest for in silico-driven drug discovery.

Chemical Properties

A summary of the key chemical properties of the compound is presented in Table 1.

Property	Value	Source
Molecular Formula	C7H9NO3S	CookeChem[2]
Molecular Weight	187.22 g/mol	CookeChem[2]
CAS Number	32595-59-8	CookeChem[2]
Canonical SMILES	C1=CSC(=C1)C(C(C(=O)O)N)O	PubChem[3]
IUPAC Name	2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid	MySkinRecipes[4]

Table 1: Chemical Properties of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Potential Protein Targets and Signaling Pathways

Based on the known activities of other thiophene-containing molecules, several protein targets are hypothesized for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. These include enzymes involved in inflammation and cancer signaling pathways.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth and metastasis.[5] Several thiophene derivatives have been identified as inhibitors of VEGFR-2.[6][7][8] Inhibition of VEGFR-2 can block the downstream signaling pathways that lead to endothelial cell proliferation, migration, and survival.

VEGFR-2 Signaling Pathway and Potential Inhibition.

Cyclooxygenase (COX) and Lipoxygenase (LOX) Pathways

Cyclooxygenase (COX) and lipoxygenase (LOX) are key enzymes in the inflammatory cascade, responsible for the production of prostaglandins and leukotrienes, respectively.[9][10] Many non-steroidal anti-inflammatory drugs (NSAIDs) target these enzymes.[9] Thiophene derivatives have been explored as inhibitors of both COX and LOX enzymes.[9][10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. (S)-2-amino-3-(thiophen-2-yl)propanoic acid hydrochloride | C7H10ClNO2S | CID 53487085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 4. Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Role of heterocycles in inhibition of VEGFR-2 – a recent update (2019–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthetic approaches and therapeutic potential of thiophene derivatives as COX and LOX inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design of a novel Thiophene Inhibitor of 15-Lipoxygenase-1 with both Anti-inflammatory and Neuroprotective Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. N-(5-substituted) thiophene-2-alkylsulfonamides as potent inhibitors of 5-lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and key technical data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid (CAS No. 32595-59-8). This non-proteinogenic amino acid is a valuable building block in medicinal chemistry and drug discovery, serving as a precursor for the synthesis of various pharmaceutical compounds.

Commercial Availability

A number of chemical suppliers offer 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The following table summarizes the offerings from several key vendors. Please note that pricing and availability are subject to change and should be confirmed directly with the supplier.

Supplier	Product Name/Synonym	CAS Number	Purity	Available Quantities
AA Blocks	2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid	32595-59-8	Not Specified	1g, 5g, 10g, 25g
CookeChem	2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoicacid	32595-59-8	98%	Inquire
Ambeed	H-β-(2-Thienyl)-DL-Ser-OH	32595-59-8	>95%	1g, 5g, 10g, 25g, 100g
BLDpharm	2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid	32595-59-8	Not Specified	Inquire
MySkinRecipes	2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid	32595-59-8	Not Specified	Inquire

Experimental Protocols

Proposed Synthesis Workflow

The synthesis of β-hydroxy α-amino acids often involves an aldol reaction between a glycine equivalent and an aldehyde. For the target compound, this would involve the reaction of a suitable glycine enolate with thiophene-2-carboxaldehyde. A general, stereocontrolled approach can be adapted from methodologies developed for the synthesis of syn-β-hydroxy-α-amino acids.

A plausible synthetic route is outlined below:

Protocols & Analytical Methods

Application Notes and Protocols for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thiophene-containing compounds represent a significant class of heterocyclic molecules with a broad spectrum of pharmacological activities, making them privileged scaffolds in medicinal chemistry.[1][2] Derivatives of thiophene have been investigated for their potential as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[2][3] The compound 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, with the chemical formula C₇H₉NO₃S and a molecular weight of 187.22 g/mol , is a thiophene derivative that holds promise for various therapeutic applications.[4] Its structure, featuring amino and hydroxyl groups, makes it a versatile building block for synthesizing novel pharmaceutical agents, particularly those targeting neurological disorders.[5] These application notes provide a detailed protocol for the in vitro evaluation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in cell culture systems, focusing on the assessment of its cytotoxic effects.

Data Presentation

The cytotoxic activity of thiophene derivatives can be quantified by determining the half-maximal inhibitory concentration (IC50). The following table summarizes published IC50 values for representative thiophene compounds against various cancer cell lines. This data is provided for illustrative purposes to guide researchers in designing their own experiments.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Compound 8e	Multiple Cell Lines	0.411 - 2.8	[6]
Compound 11	HeLa	0.21	[2]
Compound 15	HeLa	0.65	[2]
Compound 17	HeLa	0.45	[2]
TP 5	HepG2, SMMC-7721	<30.0 µg/mL	[1][7]

Experimental Protocols

This section outlines a general protocol for determining the cytotoxic effects of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid on cancer cells using a standard MTT assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[1]

Materials:

• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

• Human cancer cell lines (e.g., HeLa, HepG2, MCF-7)[1][3][7]

• Dulbecco's Modified Eagle Medium (DMEM) or RPMI-1640 medium[3][7]

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., acidic isopropanol or DMSO)

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture selected cancer cell lines in DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified atmosphere at 37°C with 5% CO₂.[3][7]

  • Trypsinize and count the cells. Seed the cells in a 96-well plate at a density of approximately 8 x 10⁴ cells per well.[7]

  • Incubate the plate for 24 hours to allow for cell attachment.[1]

• Compound Preparation and Treatment:

  • Prepare a stock solution of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in DMSO.

  • Perform serial dilutions of the stock solution in the culture medium to achieve the desired final concentrations.

  • After 24 hours of cell attachment, carefully remove the old medium from the wells.

  • Add 100 µL of the diluted compound solutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a blank control (medium only).[1]

• Incubation:

  • Incubate the plate for an additional 24 to 72 hours at 37°C and 5% CO₂.[1] The incubation time may need to be optimized depending on the cell line and the expected mechanism of action of the compound.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[1]

  • Gently shake the plate to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of the samples at a wavelength of 570 nm using a microplate reader.[1]

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration to determine the IC50 value.[1]

Visualizations

The following diagrams illustrate the experimental workflow and a potential signaling pathway that may be affected by thiophene derivatives.

Caption: Experimental workflow for cytotoxicity assessment.

Caption: Potential signaling pathway modulation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile [scirp.org]
• 4. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoicacid , 98% , 32595-59-8 - CookeChem [cookechem.com]
• 5. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for Dissolving 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid for In Vitro Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a synthetic amino acid derivative containing a thiophene moiety. Thiophene-containing compounds are of significant interest in medicinal chemistry due to their diverse biological activities.[1][2][3] Proper dissolution of this compound is a critical first step for accurate and reproducible results in in vitro assays. Due to the presence of both polar functional groups (amino, hydroxyl, carboxylic acid) and a less polar thiophene ring, its solubility can be complex.[1] This document provides a detailed protocol for solubilizing 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid for use in cell-based assays, with a primary focus on creating a concentrated stock solution in Dimethyl Sulfoxide (DMSO) and subsequent dilution into aqueous cell culture media.

Data Presentation

Table 1: Preliminary Solubility Assessment

Before preparing a high-concentration stock solution, it is recommended to perform a preliminary solubility test. This helps in identifying the most suitable solvent and the maximum practical concentration.

Solvent	Target Concentration	Observation (Dissolved/Partially Dissolved/Insoluble)	Notes
Sterile PBS (pH 7.4)	1 mM	Observe for any precipitation.
Cell Culture Medium	1 mM	Test in your specific basal medium.
Ethanol (100%)	10 mM	Check for clarity of the solution.
DMSO (Anhydrous)	50 mM	Recommended primary solvent.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent capable of dissolving a wide range of compounds and is a standard choice for preparing stock solutions for in vitro screening.[4][5][6]

Materials:

• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid (solid powder)

• Anhydrous, cell culture grade DMSO

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

• Calibrated micropipettes and sterile, filtered tips

Procedure:

• Calculate the Required Mass: Determine the mass of the compound needed to achieve the desired stock concentration (e.g., 50 mM). The molecular weight of C₇H₉NO₃S is 187.22 g/mol .

  • Mass (mg) = Desired Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

  • Example for 1 mL of a 50 mM stock: 0.050 mol/L * 0.001 L * 187.22 g/mol * 1000 mg/g = 9.36 mg.

• Weigh the Compound: Under a chemical fume hood, accurately weigh the calculated mass of the compound into a sterile microcentrifuge tube.

• Add Solvent: Add the calculated volume of anhydrous DMSO to the tube.

• Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes until the solid is completely dissolved.[7] Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution if necessary.[5]

• Storage: Aliquot the stock solution into single-use, sterile tubes to avoid repeated freeze-thaw cycles.[5][7] Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

The DMSO stock solution must be diluted into your aqueous cell culture medium to achieve the final desired experimental concentrations. A critical consideration is to keep the final DMSO concentration in the culture well low (typically below 0.5%, and ideally ≤0.1%) to prevent solvent-induced cytotoxicity.[5][8]

Materials:

• Concentrated stock solution of the compound in DMSO (from Protocol 1)

• Pre-warmed (37°C) complete cell culture medium (containing serum, if applicable)

• Sterile conical tubes or microcentrifuge tubes

Procedure:

• Thaw Stock Solution: Thaw one aliquot of the DMSO stock solution at room temperature.

• Prepare Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is often best to perform a serial dilution. First, create an intermediate, high-concentration solution in the culture medium.

• Final Dilution: Perform the final dilution of the stock or intermediate solution into the pre-warmed culture medium. Crucially, add the compound solution dropwise to the medium while gently vortexing or swirling the tube. [4] This rapid dispersion helps prevent the compound from precipitating out of the aqueous solution.[8]

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the culture medium as used for the highest concentration of the test compound. This ensures that any observed effects are due to the compound and not the solvent.[5]

• Use Immediately: Use the freshly prepared working solutions for your assay immediately to ensure stability and prevent precipitation.

Mandatory Visualizations

Caption: Workflow for preparing compound solutions for in vitro assays.

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cognizancejournal.com [cognizancejournal.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the qualitative and quantitative characterization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The protocols outlined below are designed to be adaptable for various research and development applications, from initial identification to purity assessment and chiral separation.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is presented in the table below.

Property	Value	Source
Molecular Formula	C₇H₉NO₃S	[1]
Molecular Weight	187.22 g/mol	[1]
Appearance	Solid
Purity	Typically ≥98%
Storage	Store at room temperature

Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a fundamental technique for the separation, quantification, and purity assessment of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. Due to the presence of a primary amine and a carboxylic acid, this amino acid is polar and may require derivatization for optimal retention and detection, especially when using UV-Vis detectors.

Protocol 1: Reversed-Phase HPLC with Pre-column Derivatization

This protocol describes the analysis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid using pre-column derivatization with o-Phthaldialdehyde (OPA) and 9-Fluorenylmethyl chloroformate (FMOC) for the detection of primary and secondary amines, respectively.

Experimental Workflow:

Caption: Workflow for RP-HPLC analysis with pre-column derivatization.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid (1 mg/mL) in a suitable solvent (e.g., 0.1 M HCl).

  • Prepare working standards by diluting the stock solution.

• Derivatization:

  • In a vial, mix 10 µL of the sample or standard solution with 70 µL of borate buffer (pH 10.0).

  • Add 20 µL of OPA reagent and vortex for 30 seconds.

  • For the analysis of secondary amines (if present as impurities), a subsequent derivatization with FMOC-Cl can be performed.[2]

• HPLC Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.05 M Sodium Acetate, pH 6.5
Mobile Phase B	Acetonitrile
Gradient	0-5 min, 10% B; 5-25 min, 10-50% B; 25-30 min, 50-10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm or Fluorescence (Ex: 340 nm, Em: 450 nm)

Protocol 2: Chiral HPLC for Enantiomeric Separation

The presence of two chiral centers in 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid necessitates chiral chromatography to separate its stereoisomers. Cyclodextrin-based chiral stationary phases are effective for this purpose.

Experimental Workflow:

Caption: Workflow for chiral HPLC analysis.

Methodology:

• Sample Preparation:

  • Dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

• Chiral HPLC Conditions:

Parameter	Condition
Column	β-Cyclodextrin bonded silica column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic mixture of aqueous buffer (e.g., 0.1% Triethylammonium acetate, pH 4.5) and Methanol (e.g., 80:20 v/v)
Flow Rate	0.8 mL/min
Column Temperature	25 °C
Injection Volume	20 µL
Detection	UV at 220 nm

Spectroscopic Analysis

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming the molecular weight and elucidating the structure of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. Electrospray ionization (ESI) is a suitable technique for this polar molecule.

Logical Relationship of Analytical Techniques:

Caption: Interrelation of analytical techniques for characterization.

Protocol: LC-MS/MS Analysis

• Sample Preparation:

  • Prepare a 10 µg/mL solution of the compound in 50:50 Acetonitrile:Water with 0.1% formic acid.

• LC-MS/MS Conditions:

Parameter	Condition
LC System	UPLC or HPLC system
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min, 2% B; 1-5 min, 2-98% B; 5-7 min, 98% B; 7-7.1 min, 98-2% B; 7.1-10 min, 2% B
Flow Rate	0.4 mL/min
MS System	Triple Quadrupole or Q-TOF Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
MRM Transitions	Precursor ion: [M+H]⁺ (m/z 188.03). Product ions would be determined by fragmentation analysis.

Expected Fragmentation: The fragmentation of thiophene-containing compounds in mass spectrometry often involves the rupture of the thiophene ring and losses from the amino acid side chain.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural elucidation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. Both ¹H and ¹³C NMR are required.

Protocol: NMR Sample Preparation and Analysis

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).[4]

  • Add a small amount of an internal standard (e.g., TSP or TMSP) for chemical shift referencing.

• NMR Acquisition Parameters:

Parameter	¹H NMR	¹³C NMR
Spectrometer	400 MHz or higher	100 MHz or higher
Solvent	D₂O or DMSO-d₆	D₂O or DMSO-d₆
Temperature	298 K	298 K
Pulse Program	Standard 1D proton	Proton-decoupled 1D carbon
Spectral Width	-2 to 12 ppm	-10 to 200 ppm
Number of Scans	16-64	1024-4096

Expected Chemical Shifts: The proton and carbon chemical shifts will be influenced by the electron-withdrawing effects of the hydroxyl and carboxylic acid groups, and the aromaticity of the thiophene ring.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in the molecule.

Protocol: FTIR Analysis

• Sample Preparation:

  • Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk.

  • Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

• FTIR Data Acquisition:

  • Record the spectrum in the range of 4000-400 cm⁻¹.

  • Acquire at least 16 scans with a resolution of 4 cm⁻¹.

Expected Characteristic Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)
O-H stretch (hydroxyl)	3500-3200 (broad)
N-H stretch (amine)	3400-3250
C-H stretch (aromatic)	~3100
C=O stretch (carboxylic acid)	1725-1700
C=C stretch (thiophene ring)	1600-1450
C-S stretch (thiophene ring)	~700

The C-S stretching vibration in thiophene derivatives can be observed in the fingerprint region.[5]

Conclusion

The analytical techniques and protocols detailed in these application notes provide a robust framework for the comprehensive characterization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The combination of chromatographic and spectroscopic methods allows for the unambiguous identification, quantification, purity assessment, and stereochemical analysis of this compound, which is crucial for its application in research and drug development.

References

• 1. Adsorptive Interaction of Chiral Amino Acids on β-Cyclodextrin Bonded to Silica Particles [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Note and Protocols for the Purification of Synthetic 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid by Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a synthetic amino acid that serves as a valuable building block in medicinal chemistry and drug development.[1] Its unique structure, featuring a thiophene ring, a hydroxyl group, and an amino acid moiety, makes it a key intermediate in the synthesis of various pharmaceutical agents, including those targeting neurological disorders.[1] The purity of this compound is critical for its successful application in subsequent synthetic steps and for ensuring the quality and safety of the final active pharmaceutical ingredient (API).

This application note provides detailed protocols for the purification of synthetic 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid using various chromatography techniques, including reversed-phase, ion-exchange, and chiral chromatography. It also outlines methods for assessing the purity of the final product.

Potential Impurities in Synthetic 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

The synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid can introduce several impurities that need to be removed during purification. A common synthetic route involves the reduction of a corresponding 2-(hydroxyimino)propanoic acid derivative.[2] Potential impurities may include:

• Starting materials: Unreacted 3-(thiophen-2-yl)-2-oxopropanoic acid or its derivatives.

• Reagents: Residual reducing agents (e.g., zinc dust), acids (e.g., formic acid), and solvents used in the synthesis.[2]

• Byproducts: Side-products from the reduction reaction.

• Stereoisomers: The presence of two chiral centers means the compound can exist as four stereoisomers (D/L-threo and D/L-erythro pairs). The desired isomer will depend on the specific application.

Purification Strategies

A multi-step purification strategy is often necessary to achieve high purity of the target compound. The choice of chromatographic technique will depend on the nature of the impurities and the desired final purity.

Logical Workflow for Purification

Caption: A logical workflow for the purification and analysis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Experimental Protocols

Protocol 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Reversed-phase chromatography separates molecules based on their hydrophobicity.[3] It is an effective technique for removing non-polar and weakly polar impurities from the polar amino acid product.

Instrumentation and Materials:

Parameter	Specification
HPLC System	Preparative HPLC system with a UV detector
Column	C18 silica column (e.g., 250 x 21.2 mm, 5 µm particle size)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in water
Mobile Phase B	0.1% TFA in acetonitrile
Gradient	5% to 30% B over 30 minutes
Flow Rate	15 mL/min
Detection	220 nm and 254 nm
Sample Preparation	Dissolve crude product in a minimal amount of Mobile Phase A

Procedure:

• Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for at least 30 minutes.

• Inject the dissolved sample onto the column.

• Run the gradient elution as specified in the table.

• Collect fractions based on the UV chromatogram, isolating the peak corresponding to the target compound.

• Analyze the collected fractions for purity using analytical HPLC.

• Pool the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Ion-Exchange Chromatography (IEX)

Ion-exchange chromatography separates molecules based on their net charge.[4][5] Since amino acids are zwitterionic, their charge can be manipulated by adjusting the pH of the mobile phase, making IEX a powerful purification tool.[6] Cation-exchange chromatography is suitable for this compound at a pH below its isoelectric point (pI).

Instrumentation and Materials:

Parameter	Specification
Chromatography System	Low-pressure or medium-pressure liquid chromatography system
Column	Strong cation-exchange column (e.g., Sulfopropyl (SP) Sepharose)
Binding Buffer (Buffer A)	20 mM Sodium Phosphate, pH 3.0
Elution Buffer (Buffer B)	20 mM Sodium Phosphate, 1 M NaCl, pH 3.0
Gradient	0% to 100% B over 10 column volumes
Flow Rate	5 mL/min
Detection	220 nm
Sample Preparation	Dissolve the partially purified product in Binding Buffer

Procedure:

• Equilibrate the column with Binding Buffer until the pH and conductivity of the eluate are stable.

• Load the sample onto the column.

• Wash the column with Binding Buffer to remove unbound impurities.

• Elute the bound compound using a linear gradient of Elution Buffer.

• Collect fractions and analyze for the presence of the target compound.

• Pool the pure fractions and desalt using a suitable method (e.g., dialysis or another round of RP-HPLC with a volatile buffer system).

Protocol 3: Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Chiral chromatography is essential for separating the enantiomers of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. This is often the final purification step to obtain a single, optically pure isomer.

Instrumentation and Materials:

Parameter	Specification
HPLC System	Analytical or semi-preparative HPLC system with a UV or Chiral detector
Column	Chiral stationary phase (CSP) column (e.g., polysaccharide-based like Chiralpak series, or a Pirkle-type column)[7]
Mobile Phase	Isocratic mixture of n-hexane, ethanol, and trifluoroacetic acid (e.g., 90:10:0.1 v/v/v). The optimal composition needs to be determined experimentally.
Flow Rate	1 mL/min (analytical) or adjusted for semi-preparative scale
Detection	220 nm and 254 nm, or a polarimeter
Sample Preparation	Dissolve the racemic mixture in the mobile phase

Procedure:

• Equilibrate the chiral column with the mobile phase.

• Inject the sample.

• Monitor the separation of the enantiomers.

• For semi-preparative scale, collect the fractions corresponding to each enantiomer.

• Analyze the collected fractions for enantiomeric excess (e.e.) using the same analytical chiral HPLC method.

• Pool the fractions of the desired enantiomer and remove the solvent.

Purity Analysis

The purity of the final product should be assessed using a combination of analytical techniques to confirm its identity, purity, and enantiomeric excess.

Analytical Workflow

Caption: Workflow for the comprehensive purity analysis of the final product.

Analytical Methods:

Technique	Purpose	Typical Parameters
Analytical RP-HPLC	Determine chemical purity	C18 column (e.g., 150 x 4.6 mm, 3.5 µm), Gradient of water/acetonitrile with 0.1% formic acid, UV detection at 220 nm.
LC-MS	Confirm molecular weight and identity	Couple the analytical HPLC to a mass spectrometer (e.g., ESI-MS).[8]
Analytical Chiral HPLC	Determine enantiomeric excess (e.e.)	Use the same conditions as the preparative chiral method on an analytical scale.
NMR Spectroscopy	Confirm chemical structure	¹H and ¹³C NMR in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

Summary of Quantitative Data

The following table summarizes typical expected outcomes from the purification protocols. Actual results may vary depending on the initial purity of the crude material.

Purification Step	Typical Purity (%)	Typical Recovery (%)	Key Impurities Removed
Crude Product	50-80	-	Starting materials, reagents, byproducts
Reversed-Phase HPLC	>95	70-90	Non-polar and weakly polar impurities
Ion-Exchange Chrom.	>98	80-95	Charged impurities, other amino acids
Chiral HPLC	>99 (each enantiomer)	85-95 (for the desired enantiomer)	Unwanted enantiomer(s)

Conclusion

The successful purification of synthetic 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid requires a systematic approach utilizing orthogonal chromatographic techniques. The combination of reversed-phase, ion-exchange, and chiral chromatography allows for the removal of a wide range of impurities, leading to a final product of high chemical and enantiomeric purity. The detailed protocols and analytical methods provided in this application note serve as a comprehensive guide for researchers and scientists working with this important synthetic intermediate.

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 2. Improved preparation of racemic 2-amino-3-(heteroaryl)propanoic acids and related compounds containing a furan or thiophene nucleus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ualberta.ca [ualberta.ca]
• 4. conductscience.com [conductscience.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. 193.16.218.141 [193.16.218.141]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. americanlaboratory.com [americanlaboratory.com]

Application Notes and Protocols for the Stereoselective Synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

This document outlines proposed stereoselective methods for the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, a valuable building block in medicinal chemistry. The protocols provided are based on established synthetic strategies for analogous β-hydroxy-α-amino acids and are intended to serve as a detailed guide for laboratory implementation.

Introduction

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a non-proteinogenic amino acid that serves as a key intermediate in the synthesis of various pharmaceutical agents.[1] Its structure, featuring both amino and hydroxyl groups with defined stereochemistry, makes it a versatile component for creating molecules with specific biological targets. The stereoselective synthesis of this compound is crucial, as the biological activity of chiral molecules often resides in a single stereoisomer. This document details two primary, robust methods for achieving high stereoselectivity: a Chiral Auxiliary-Mediated Aldol Addition and a Sharpless Asymmetric Aminohydroxylation.

Method 1: Diastereoselective Evans Aldol Addition

This approach utilizes a chiral oxazolidinone auxiliary to control the stereochemistry of an aldol reaction between a glycine enolate equivalent and thiophene-2-carboxaldehyde. The Evans syn-aldol procedure is a well-established and reliable method for generating syn-β-hydroxy-α-amino acid precursors with high diastereoselectivity.

Proposed Synthetic Pathway

The overall synthetic workflow involves the acylation of an Evans chiral auxiliary, followed by a boron-mediated soft enolization and subsequent aldol addition to thiophene-2-carboxaldehyde. The final steps include the removal of the chiral auxiliary and deprotection to yield the target amino acid.

Caption: Evans Aldol Reaction Workflow.

Experimental Protocol

Step 1: Synthesis of (4R,5S)-3-(2-Bromoacetyl)-4-methyl-5-phenyl-2-oxazolidinone

• To a flame-dried round-bottom flask under an argon atmosphere, add (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) and anhydrous tetrahydrofuran (THF, 0.2 M).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add n-butyllithium (1.6 M in hexanes, 1.05 eq) dropwise over 15 minutes. Stir for an additional 30 minutes at -78 °C.

• In a separate flask, dissolve bromoacetyl bromide (1.1 eq) in anhydrous THF. Add this solution to the lithium salt suspension dropwise via a cannula.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to 0 °C and stir for another hour.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, gradient elution with hexanes/ethyl acetate) to afford the N-acyl oxazolidinone.

Step 2: Diastereoselective Aldol Addition

• To a flame-dried flask under argon, add the N-acyl oxazolidinone (1.0 eq) and anhydrous dichloromethane (CH₂Cl₂, 0.1 M).

• Cool the solution to 0 °C. Add diisopropylethylamine (DIPEA, 2.5 eq) followed by the dropwise addition of dibutylboron triflate (Bu₂BOTf, 1.2 eq).

• Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

• Add a solution of thiophene-2-carboxaldehyde (1.5 eq) in CH₂Cl₂ dropwise.

• Stir at -78 °C for 3 hours, then warm to 0 °C and stir for 1 hour.

• Quench the reaction by adding a pH 7 phosphate buffer.

• Extract with CH₂Cl₂ (3x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify by flash chromatography to isolate the syn-aldol adduct.

Step 3: Azide Displacement and Final Deprotection

• Dissolve the purified aldol adduct (1.0 eq) in dimethylformamide (DMF, 0.2 M).

• Add sodium azide (NaN₃, 3.0 eq) and stir the mixture at 50 °C for 12 hours.

• Cool to room temperature, add water, and extract with diethyl ether (3x).

• Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate.

• Dissolve the crude azide intermediate in methanol, add 10% Palladium on carbon (Pd/C, 10 mol%), and hydrogenate under a balloon of H₂ for 12 hours.

• Filter the reaction through Celite and concentrate the filtrate.

• Dissolve the resulting amine in a mixture of THF and water (3:1). Add lithium hydroxide (LiOH, 4.0 eq) and stir at room temperature for 4 hours.

• Acidify the mixture to pH ~6 with 1 M HCl. The product may precipitate or can be purified by ion-exchange chromatography.

Expected Data

Step	Product	Expected Yield (%)	Diastereomeric Ratio (syn:anti)
1	N-Acyl Oxazolidinone	85-95	N/A
2	Syn-Aldol Adduct	80-90	>95:5
3	Target Amino Acid	60-70 (over 2 steps)	>95:5

Method 2: Sharpless Asymmetric Aminohydroxylation (AA)

The Sharpless Asymmetric Aminohydroxylation allows for the direct, stereoselective introduction of vicinal amino and hydroxyl groups across a double bond. This method is highly attractive for its catalytic nature and high enantioselectivity. The starting material for this synthesis would be an ester of 3-(thiophen-2-yl)acrylic acid.

Proposed Synthetic Pathway

The reaction involves the osmium-catalyzed syn-addition of a nitrogen and oxygen source across the alkene, with stereocontrol induced by a chiral cinchona alkaloid-derived ligand.

Caption: Sharpless AA Reaction Workflow.

Experimental Protocol

Step 1: Synthesis of Ethyl 3-(thiophen-2-yl)acrylate

• In a round-bottom flask, suspend 3-(thiophen-2-yl)acrylic acid (1.0 eq) in absolute ethanol (0.5 M).

• Add concentrated sulfuric acid (H₂SO₄, 0.05 eq) dropwise.

• Heat the mixture to reflux and maintain for 4 hours, monitoring by TLC.

• Cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution until effervescence ceases.

• Wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the ester, which can be used without further purification.

Step 2: Asymmetric Aminohydroxylation

• To a solution of n-propanol and water (1:1, 0.1 M based on alkene), add the nitrogen source, for example, Chloramine-T trihydrate (1.1 eq).

• Add the chiral ligand, (DHQ)₂PHAL (0.02 eq), followed by the alkene substrate, ethyl 3-(thiophen-2-yl)acrylate (1.0 eq).

• Stir until all solids are dissolved. Cool the mixture to 0 °C.

• Add potassium osmate(VI) dihydrate (K₂OsO₂(OH)₄, 0.01 eq) in one portion.

• Stir the reaction vigorously at 0 °C for 12-24 hours.

• Quench the reaction by adding sodium sulfite. Stir for 1 hour.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield the protected amino alcohol ester.

Step 3: Hydrolysis to the Amino Acid

• If a sulfonamide nitrogen source like Chloramine-T was used, deprotection of the tosyl group may be required (e.g., using HBr/phenol).

• Dissolve the amino alcohol ester (1.0 eq) in a 3:1 mixture of THF and water.

• Add lithium hydroxide (LiOH, 2.0 eq) and stir at room temperature for 4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the reaction mixture with 1 M HCl to a pH of ~6.

• The target amino acid may precipitate or can be isolated by lyophilization followed by purification via ion-exchange chromatography.

Expected Data

Step	Product	Expected Yield (%)	Enantiomeric Excess (ee, %)
1	Ethyl 3-(thiophen-2-yl)acrylate	90-98	N/A
2	Protected Amino Alcohol Ester	70-85	90-99
3	Target Amino Acid	85-95	>99 (after recrystallization)

Conclusion

The two detailed methodologies, Evans Aldol Addition and Sharpless Asymmetric Aminohydroxylation, provide robust and highly stereoselective pathways for the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The Evans method offers excellent diastereocontrol, yielding the syn-isomer, while the Sharpless AA provides high enantioselectivity. The choice of method will depend on the desired stereoisomer and the specific requirements of the research or drug development program. The provided protocols are comprehensive and should facilitate the successful synthesis of this important chiral building block.

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]

Application Notes and Protocols: 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to exploring the potential of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid as an enzyme inhibitor. This document outlines hypothetical applications based on structural similarities to known inhibitors and provides detailed protocols for conducting relevant enzyme inhibition assays.

Introduction

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a non-proteinogenic amino acid that holds promise as a key intermediate in the synthesis of various pharmaceutical agents, particularly those targeting neurological disorders.[1] Its unique structure, featuring a thiophene ring, an amino group, and a hydroxyl group, suggests its potential to interact with the active sites of various enzymes. Research into related compounds containing a thiophene moiety has revealed inhibitory activity against key enzymes involved in inflammation and other pathological processes. This document focuses on two such potential targets: serine proteases and microsomal prostaglandin E synthase-1 (mPGES-1).

Potential Enzyme Targets and Signaling Pathways

Based on existing literature for structurally related molecules, 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a candidate for inhibiting the following enzyme families:

Serine Proteases

Serine proteases are a large family of enzymes that play crucial roles in a vast array of physiological processes, including digestion, blood clotting, and inflammation. Dysregulation of serine protease activity is implicated in numerous diseases. Non-proteinogenic amino acids have been identified as a class of molecules capable of inhibiting serine proteases, suggesting that 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid could exhibit similar activity.

Hypothetical Signaling Pathway of Serine Protease Inhibition

Caption: Proposed mechanism of serine protease inhibition.

Microsomal Prostaglandin E Synthase-1 (mPGES-1)

mPGES-1 is a key enzyme in the inflammatory pathway, responsible for the production of prostaglandin E2 (PGE2), a potent mediator of inflammation and pain. The inhibition of mPGES-1 is a promising therapeutic strategy for inflammatory diseases with potentially fewer side effects than traditional non-steroidal anti-inflammatory drugs (NSAIDs). The presence of a thiophene ring in 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is significant, as various thiophene-containing molecules have been identified as potent mPGES-1 inhibitors.

Prostaglandin E2 Synthesis Pathway and mPGES-1 Inhibition

Caption: Inhibition of the mPGES-1 step in the PGE2 synthesis pathway.

Data Presentation: Hypothetical Inhibitory Activity

While specific experimental data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is not yet available in the public domain, the following table provides a template for presenting such data once obtained. The values for related thiophene-containing compounds are included for context.

Compound	Target Enzyme	Assay Type	IC50 (µM)	Ki (µM)	Reference
2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid	Trypsin (Serine Protease)	Fluorogenic	[Experimental Value]	[Experimental Value]	[Your Data]
2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid	mPGES-1	Cell-free	[Experimental Value]	[Experimental Value]	[Your Data]

Experimental Protocols

The following are detailed protocols for assessing the inhibitory potential of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid against serine proteases and mPGES-1.

Protocol 1: Serine Protease (Trypsin) Inhibition Assay

This protocol describes a fluorogenic assay to determine the inhibitory activity of the test compound against trypsin.

Experimental Workflow: Serine Protease Inhibition Assay

Caption: Step-by-step workflow for the serine protease inhibition assay.

Materials:

• Trypsin (from bovine pancreas)

• Fluorogenic substrate (e.g., Boc-Gln-Ala-Arg-AMC)

• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, containing 10 mM CaCl2

• Dimethyl sulfoxide (DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagents:

  • Dissolve trypsin in the assay buffer to a final concentration of 10 nM.

  • Dissolve the fluorogenic substrate in DMSO to a stock concentration of 10 mM and then dilute in assay buffer to a working concentration of 100 µM.

  • Prepare a 10 mM stock solution of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in DMSO. Perform serial dilutions in assay buffer to obtain a range of test concentrations.

• Assay Setup:

  • In a 96-well microplate, add 50 µL of assay buffer to all wells.

  • Add 10 µL of the test compound dilutions to the sample wells.

  • Add 10 µL of assay buffer with DMSO (vehicle control) to the control wells.

  • Add 20 µL of the trypsin solution to all wells except the blank wells (add 20 µL of assay buffer instead).

• Pre-incubation:

  • Mix the plate gently and pre-incubate at 37°C for 15 minutes.

• Reaction Initiation:

  • Add 20 µL of the fluorogenic substrate working solution to all wells to initiate the reaction.

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence intensity (Excitation: 380 nm, Emission: 460 nm) kinetically for 30 minutes at 1-minute intervals.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cell-Free mPGES-1 Inhibition Assay

This protocol outlines a method to measure the direct inhibitory effect of the test compound on mPGES-1 enzymatic activity using a microsomal fraction from IL-1β-stimulated cells.

Experimental Workflow: Cell-Free mPGES-1 Assay

Caption: Step-by-step workflow for the cell-free mPGES-1 inhibition assay.

Materials:

• A549 cells (or other suitable cell line expressing mPGES-1)

• Interleukin-1β (IL-1β)

• Reaction Buffer: 0.1 M potassium phosphate buffer, pH 7.4

• Glutathione (GSH)

• Prostaglandin H2 (PGH2)

• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

• Stannous chloride (SnCl2) or other stop solution

• PGE2 ELISA kit

• 96-well microplate

Procedure:

• Preparation of Microsomes:

  • Culture A549 cells and stimulate with 1 ng/mL IL-1β for 24 hours to induce mPGES-1 expression.

  • Harvest the cells, wash with PBS, and homogenize in a suitable buffer.

  • Isolate the microsomal fraction by differential centrifugation.

• Prepare Reagents:

  • Prepare a 10 mM stock solution of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in DMSO and create serial dilutions.

  • Prepare a 10 mM stock solution of GSH in reaction buffer.

  • Prepare PGH2 according to the manufacturer's instructions immediately before use.

• Assay Setup:

  • In a 96-well plate, add 70 µL of reaction buffer.

  • Add 10 µL of the test compound dilutions or vehicle control (DMSO).

  • Add 10 µL of the microsomal preparation and 10 µL of GSH (final concentration 1 mM).

• Pre-incubation:

  • Mix and pre-incubate at room temperature for 10 minutes.

• Reaction Initiation and Termination:

  • Initiate the reaction by adding 10 µL of PGH2 (final concentration ~5 µM).

  • Incubate for 1 minute at room temperature.

  • Stop the reaction by adding 10 µL of SnCl2 solution.

• PGE2 Measurement:

  • Measure the concentration of PGE2 in each well using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of mPGES-1 inhibition for each concentration of the test compound.

  • Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Conclusion

The structural characteristics of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid make it a compelling candidate for investigation as an inhibitor of serine proteases and mPGES-1. The provided protocols offer a robust framework for researchers to explore these potential inhibitory activities. The successful identification of enzyme inhibitory properties for this compound could pave the way for its development as a novel therapeutic agent for a range of diseases.

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]

Application Notes and Protocols for Testing the Antimicrobial Activity of Thiophene Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction

Thiophene and its derivatives represent a significant class of heterocyclic compounds in medicinal chemistry, demonstrating a wide array of pharmacological activities.[1] Their versatile structure allows for extensive functionalization, leading to the development of potent antimicrobial agents against a variety of bacterial and fungal pathogens.[1] The growing concern over antimicrobial resistance necessitates the discovery of new classes of antibiotics, and thiophene derivatives are promising candidates.[2][3] These application notes provide detailed protocols for evaluating the in vitro antimicrobial activity of novel thiophene derivatives, adhering to internationally recognized standards. The described methods include the Agar Disk Diffusion method for preliminary screening, the Broth Microdilution method for determining the Minimum Inhibitory Concentration (MIC), and the procedure for establishing the Minimum Bactericidal Concentration (MBC).

Preliminary Screening: Agar Disk Diffusion (Kirby-Bauer) Method

The agar disk diffusion test is a qualitative or semi-quantitative method used to assess the susceptibility of bacteria to antimicrobial agents.[4] It is a widely used preliminary screening tool due to its simplicity and cost-effectiveness.[5] The principle involves the diffusion of an antimicrobial agent from an impregnated paper disk into an agar medium inoculated with a test microorganism.[4][6] The presence and size of a zone of inhibition around the disk indicate the antimicrobial activity.[7]

Experimental Protocol

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[8] A spectrophotometer can be used to verify the turbidity (absorbance at 625 nm of 0.08 to 0.13).[8]

• Inoculation of Agar Plate:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the standardized bacterial suspension.

  • Remove excess liquid by pressing the swab against the inside of the tube.[9]

  • Streak the swab evenly across the entire surface of a Mueller-Hinton Agar (MHA) plate to ensure a uniform bacterial lawn.[4][9] This is typically done by swabbing in three directions, rotating the plate approximately 120° each time.[9]

  • Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.[7]

• Application of Thiophene Derivative Disks:

  • Prepare sterile filter paper disks (6 mm in diameter).

  • Impregnate the disks with a known concentration of the thiophene derivative solution. The solvent used to dissolve the compound should be tested for any intrinsic antimicrobial activity.

  • Using sterile forceps, place the impregnated disks onto the inoculated MHA plate.[6][7]

  • Ensure the disks are placed at least 24 mm apart from each other and 10-15 mm from the edge of the plate.[6]

  • Gently press each disk to ensure complete contact with the agar surface.[6][9] Do not move a disk once it has been placed.[6]

• Incubation:

  • Invert the plates and incubate at 35 ± 2°C for 16-20 hours.[10]

• Interpretation of Results:

  • After incubation, measure the diameter of the zones of complete inhibition (in mm) around each disk.

  • The size of the inhibition zone is proportional to the susceptibility of the microorganism to the thiophene derivative.

  • Include a positive control (a standard antibiotic) and a negative control (a disk impregnated with the solvent only).

Experimental Workflow

Agar Disk Diffusion Workflow

Quantitative Analysis: Broth Microdilution Method for MIC Determination

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[11] The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.[11][12] This method is considered a gold standard for antimicrobial susceptibility testing.[13][14]

Experimental Protocol

• Preparation of Thiophene Derivative Dilutions:

  • Prepare a stock solution of the thiophene derivative in a suitable solvent.

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of desired concentrations.[8][15]

  • Typically, 50 µL of broth is added to each well, and then 50 µL of the compound at twice the desired final concentration is added to the first well of a row.[15] A serial dilution is then performed across the plate.[15]

• Preparation of Inoculum:

  • Prepare a standardized bacterial suspension as described in section 1.1.

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[8]

• Inoculation of Microtiter Plate:

  • Within 15 minutes of preparation, inoculate each well (except the sterility control) with 50 µL of the standardized bacterial inoculum, resulting in a final volume of 100 µL per well.[8][10]

  • Include the following controls:

    • Growth Control: Wells containing only broth and the bacterial inoculum.[11]

    • Sterility Control: Wells containing only broth to check for contamination.[11]

    • Positive Control: A standard antibiotic with a known MIC for the test organism.

• Incubation:

  • Seal the plates to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours in ambient air.[8][10]

• Interpretation of Results:

  • After incubation, visually inspect the plates for turbidity. The growth control well should be turbid, and the sterility control well should be clear.[8]

  • The MIC is the lowest concentration of the thiophene derivative at which there is no visible growth (the well appears clear).[11]

Experimental Workflow

Broth Microdilution (MIC) Workflow

Determination of Minimum Bactericidal Concentration (MBC)

The Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.[16] It is determined by subculturing from the clear wells of the MIC test onto antibiotic-free agar.[16] The MBC provides information on whether a compound is bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth).

Experimental Protocol

• Subculturing from MIC Plate:

  • Following the determination of the MIC, select the wells showing no visible growth (the MIC well and the wells with higher concentrations).

  • Using a calibrated loop or pipette, take a 10 µL aliquot from each of these clear wells.[17]

• Plating:

  • Spread the aliquot evenly onto a fresh, drug-free MHA plate.[17]

• Incubation:

  • Incubate the plates at 35 ± 2°C for 24-48 hours.[17]

• Interpretation of Results:

  • After incubation, count the number of colony-forming units (CFU) on each plate.

  • The MBC is the lowest concentration of the thiophene derivative that results in a ≥99.9% reduction in the initial bacterial inoculum.[16][17]

  • A compound is generally considered bactericidal if the MBC is no more than four times the MIC.[16]

Logical Relationship

MIC to MBC Determination Flow

Data Presentation

The following tables summarize hypothetical antimicrobial activity data for a series of thiophene derivatives against common bacterial and fungal strains.

Table 1: Antibacterial Activity of Thiophene Derivatives (MIC in µg/mL)

Compound	Staphylococcus aureus (ATCC 25923)	Escherichia coli (ATCC 25922)	Pseudomonas aeruginosa (ATCC 27853)	Methicillin-resistant Staphylococcus aureus (MRSA)
Thiophene-A	16	32	64	32
Thiophene-B	8	16	>128	16
Thiophene-C	32	64	128	64
Thiophene-D	4	8	32	8
Ciprofloxacin	0.5	0.25	1	4

Table 2: Antifungal Activity of Thiophene Derivatives (MIC in µg/mL)

Compound	Candida albicans (ATCC 90028)	Aspergillus fumigatus (ATCC 204305)
Thiophene-A	32	64
Thiophene-B	16	32
Thiophene-C	64	>128
Thiophene-D	8	16
Fluconazole	1	16

Table 3: Bactericidal vs. Bacteriostatic Activity of Thiophene-D

Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Activity
S. aureus	4	8	2	Bactericidal
E. coli	8	32	4	Bactericidal
MRSA	8	64	8	Bacteriostatic

Conclusion

The protocols outlined in these application notes provide a standardized framework for the comprehensive evaluation of the antimicrobial properties of novel thiophene derivatives. By employing these methods, researchers can effectively screen compounds for activity, quantify their potency through MIC determination, and characterize their mode of action as either bactericidal or bacteriostatic. This systematic approach is crucial for the identification and development of new antimicrobial agents to address the challenge of rising drug resistance.

References

• 1. Thiophene-containing compounds with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Investigating the antibacterial potential of thiophene derivatives against wound infections: a combined DFT, molecular docking, and ADMET study targeting Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli resistant genes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 5. Agar Diffusion Test: the primary method to determine the antimicrobial activity - Modern Medical Laboratory Journal [modernmedlab.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. asm.org [asm.org]
• 8. benchchem.com [benchchem.com]
• 9. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 10. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 11. Broth Microdilution | MI [microbiology.mlsascp.com]
• 12. microbe-investigations.com [microbe-investigations.com]
• 13. mdpi.com [mdpi.com]
• 14. journals.asm.org [journals.asm.org]
• 15. benchchem.com [benchchem.com]
• 16. Minimum bactericidal concentration - Wikipedia [en.wikipedia.org]
• 17. MIC/MBC Testing | International and Accredited Lab [nikoopharmed.com]

Application Notes and Protocols for the Use of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic Acid in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the incorporation of the non-natural amino acid, 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, into peptide chains using Fmoc-based solid-phase peptide synthesis (SPPS). This versatile building block offers the potential to introduce unique structural and functional properties to peptides, thereby expanding the chemical space for drug discovery and development.

Introduction

The incorporation of unnatural amino acids into peptides is a powerful strategy to enhance their therapeutic properties, including increased metabolic stability, improved receptor affinity and selectivity, and novel functionalities.[1] 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, with its thiophene ring and a hydroxyl group, presents an intriguing building block for peptide chemists. The thiophene moiety can engage in π-π stacking and hydrophobic interactions, while the hydroxyl group can participate in hydrogen bonding or serve as a site for further modification.

This document outlines the necessary steps for the successful application of this amino acid in peptide synthesis, from the preparation of the protected building block to its incorporation into a peptide sequence and subsequent purification and characterization.

Synthesis of the Protected Building Block: Fmoc-2-amino-3-(O-tert-butyl)-3-(thiophen-2-yl)propanoic acid

For successful incorporation into Fmoc-based SPPS, both the α-amino group and the side-chain hydroxyl group of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid must be appropriately protected. The standard protecting group for the α-amino group is the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group, while the acid-labile tert-butyl (tBu) group is a common choice for protecting hydroxyl functionalities.[2]

A plausible synthetic route for Fmoc-2-amino-3-(O-tert-butyl)-3-(thiophen-2-yl)propanoic acid is outlined below. This multi-step synthesis starts from commercially available precursors.

Experimental Protocol: Synthesis of Fmoc-2-amino-3-(O-tert-butyl)-3-(thiophen-2-yl)propanoic acid

Materials:

• 2-Thiophenecarboxaldehyde

• Glycine tert-butyl ester hydrochloride

• Sodium cyanide

• Manganese dioxide

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

• Sodium bicarbonate

• Dichloromethane (DCM)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Hexanes

• Hydrochloric acid (HCl)

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Step 1: Synthesis of 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid tert-butyl ester. This can be achieved via a modified Strecker synthesis. React 2-thiophenecarboxaldehyde with glycine tert-butyl ester hydrochloride and sodium cyanide. The resulting α-aminonitrile is then hydrolyzed to the corresponding amino acid ester.

• Step 2: Protection of the hydroxyl group. The hydroxyl group is protected as a tert-butyl ether. This can be accomplished by reacting the product from Step 1 with isobutylene gas in the presence of a strong acid catalyst.

• Step 3: Fmoc protection of the α-amino group. The amino group of the side-chain protected amino acid ester is then reacted with Fmoc-OSu in the presence of a mild base like sodium bicarbonate in a mixture of dioxane and water.

• Step 4: Saponification of the tert-butyl ester. The tert-butyl ester is saponified using a suitable base, such as lithium hydroxide, in a mixture of THF and water to yield the final product, Fmoc-2-amino-3-(O-tert-butyl)-3-(thiophen-2-yl)propanoic acid.

• Purification: The final product is purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes.

Characterization: The structure and purity of the synthesized building block should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Solid-Phase Peptide Synthesis (SPPS) Protocol

The following is a general protocol for the manual solid-phase synthesis of a peptide containing 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid using the Fmoc/tBu strategy.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin depending on the desired C-terminal functionality)

• Fmoc-protected amino acids (including the custom-synthesized building block)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Fmoc deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Isopropanol

• Cleavage cocktail: Reagent K (TFA/phenol/water/thioanisole/EDT - 82.5:5:5:5:2.5)[3] or similar

• Cold diethyl ether

Experimental Workflow Diagram:

Caption: General workflow for Fmoc-based solid-phase peptide synthesis.

Detailed Protocol:

• Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Drain the DMF and add the 20% piperidine in DMF solution. Agitate for 5 minutes, drain, and repeat for another 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5 times), followed by DCM (3 times) and finally DMF (3 times).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in a minimal amount of DMF.

  • Add DIPEA (6 equivalents) to the amino acid solution and vortex for 1-2 minutes to pre-activate.

  • Add the activated amino acid solution to the resin and agitate for 2-4 hours. For the coupling of Fmoc-2-amino-3-(O-tert-butyl)-3-(thiophen-2-yl)propanoic acid, a longer coupling time or the use of a more potent coupling agent like HATU may be beneficial due to potential steric hindrance.

• Washing: Wash the resin as described in step 3.

• Kaiser Test: Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), recouple for another 2 hours.

• Repeat: Repeat steps 2-6 for each amino acid in the peptide sequence.

• Final Deprotection: After the final coupling, perform a final Fmoc deprotection as described in step 2.

• Final Washing: Wash the resin with DMF (5 times) and then with DCM (5 times). Dry the resin under vacuum.

• Cleavage and Deprotection:

  • Add the cleavage cocktail (e.g., Reagent K) to the dried resin.

  • Agitate the mixture at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate.

• Peptide Precipitation: Precipitate the crude peptide by adding the filtrate to a 50-fold excess of cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and wash the pellet with cold ether twice more. Dry the crude peptide pellet under vacuum.

Data Presentation: Expected Yields and Purity

The following tables provide hypothetical but realistic quantitative data for the synthesis and purification of a model hexapeptide (e.g., Tyr-Gly-Gly-Phe-X-Leu, where X is 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid). Actual results may vary depending on the specific sequence and synthesis conditions.

Table 1: Coupling Efficiency Monitoring (Hypothetical)

Amino Acid Position	Coupling Time (h)	Kaiser Test Result	Estimated Coupling Efficiency (%)
6 (Leu)	2	Negative	>99.5
5 (X)	4	Negative	>99.0
4 (Phe)	2	Negative	>99.5
3 (Gly)	2	Negative	>99.8
2 (Gly)	2	Negative	>99.8
1 (Tyr)	2	Negative	>99.5

Table 2: Overall Synthesis Yield and Purity (Hypothetical)

Parameter	Value
Resin Loading	0.5 mmol/g
Starting Resin Amount	200 mg
Theoretical Yield	175 mg
Crude Peptide Yield	145 mg (82.9%)
Purity of Crude Peptide (by HPLC)	~75%
Yield after HPLC Purification	85 mg (48.6%)
Final Purity (by HPLC)	>98%

Purification and Characterization

Purification Protocol (RP-HPLC)

• Column: C18 reverse-phase column (e.g., 10 µm, 250 x 10 mm).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 65% B over 30 minutes.

• Flow Rate: 4 mL/min.

• Detection: UV at 220 nm and 280 nm.

• Procedure: Dissolve the crude peptide in a minimal amount of mobile phase A. Inject the solution onto the column and collect fractions corresponding to the major peak. Analyze the fractions by analytical HPLC and/or mass spectrometry to identify the correct product. Pool the pure fractions and lyophilize.

Characterization

• Mass Spectrometry (ESI-MS): Confirm the molecular weight of the purified peptide. The observed mass should match the calculated theoretical mass.

• Analytical RP-HPLC: Assess the purity of the final product. A single sharp peak is indicative of high purity.

• NMR Spectroscopy: For detailed structural analysis, 1D and 2D NMR experiments can be performed to confirm the sequence and conformation of the peptide.

Potential Applications and Signaling Pathways

The incorporation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid can be explored in various therapeutic areas. Thiophene-containing compounds have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

Example Application: Development of Novel Antimicrobial Peptides

The thiophene moiety can enhance the hydrophobic interactions of a peptide with bacterial membranes, potentially leading to improved antimicrobial activity.

Caption: Proposed mechanism of a thiophene-containing antimicrobial peptide.

Conclusion

The use of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid as a building block in peptide synthesis offers exciting opportunities for the design of novel peptides with enhanced therapeutic potential. The protocols and data presented here provide a foundational framework for researchers to incorporate this unique amino acid into their peptide synthesis workflows. Careful synthesis of the protected building block and optimization of coupling conditions are key to achieving high yields and purity. Further investigation into the biological activities of peptides containing this moiety is warranted to fully explore its potential in drug discovery.

References

• 1. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: High-Throughput Screening Assays for Novel Modulators of Neurotransmitter Activity using 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a versatile chemical scaffold with significant potential in medicinal chemistry and drug development.[1] Its structural features, including amino and hydroxyl groups, make it a valuable building block for synthesizing compounds aimed at modulating the activity of neurological targets.[1] This document provides detailed application notes and protocols for high-throughput screening (HTS) assays designed to identify and characterize derivatives of this compound that may act as novel modulators of neurotransmitter activity, a key area of research for treating conditions like epilepsy and depression.[1]

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid testing of thousands to millions of compounds to identify potential therapeutic agents.[2][3] These assays can be biochemical, targeting purified proteins, or cell-based, assessing the compound's effect in a more biologically complex environment.[4] The protocols outlined below are designed for HTS formats, typically in 96- or 384-well plates, and are adaptable for automated liquid handling systems to maximize efficiency.[2][5]

Application 1: Identification of Novel NMDA Receptor Glycine Site Agonists

This application focuses on a biochemical HTS assay to identify derivatives of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid that act as agonists at the glycine binding site of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a crucial ionotropic glutamate receptor in the central nervous system, and its glycine binding site is a key target for modulating receptor activity.

Experimental Workflow

Caption: Workflow for a competitive binding HTS assay.

Protocol: Fluorescence Polarization-Based Competitive Binding Assay

1. Objective: To identify compounds that bind to the glycine site of the NMDA receptor by measuring the displacement of a fluorescently labeled ligand.

2. Materials:

• Purified NMDA receptor protein (GluN1/GluN2A subunits)
• Fluorescently labeled glycine site ligand (e.g., a derivative of cycloserine)
• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 1 mM EDTA
• Test Compounds: Library of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid derivatives dissolved in DMSO.
• Positive Control: Glycine
• Negative Control: DMSO
• 384-well, low-volume, black microplates

3. Method:

• Prepare a working solution of the NMDA receptor in assay buffer.
• Dispense 4 µL of the receptor solution into each well of the 384-well plate.
• Using an acoustic liquid handler, transfer 40 nL of test compounds, positive control, or negative control from the compound library plates to the assay plates.
• Prepare a working solution of the fluorescently labeled ligand in assay buffer.
• Add 4 µL of the fluorescent ligand solution to each well.
• Incubate the plate at room temperature for 60 minutes, protected from light.
• Measure the fluorescence polarization (FP) of each well using a suitable plate reader.

4. Data Analysis:

• The degree of fluorescence polarization is inversely proportional to the amount of fluorescent ligand displaced by a test compound.
• Percent inhibition is calculated relative to the positive (maximum displacement) and negative (no displacement) controls.
• Compounds showing significant inhibition (e.g., >50%) are selected as "hits".
• Hits are then subjected to dose-response analysis to determine their potency (EC50).

Data Presentation

Table 1: Representative HTS Data Summary

Compound ID	Concentration (µM)	Fluorescence Polarization (mP)	Percent Inhibition (%)
Derivative A	10	150	75.0
Derivative B	10	280	10.0
Derivative C	10	120	90.0
Glycine (Control)	100	100	100.0
DMSO (Control)	-	300	0.0

Table 2: Dose-Response Data for Hit Compound (Derivative C)

Concentration (µM)	Percent Inhibition (%)
100	98.5
30	92.1
10	89.9
3	65.4
1	48.7
0.3	25.3
0.1	10.2
EC50 (µM)	1.05

Application 2: Cell-Based Assay for Modulators of Neurotransmitter Release

This application describes a cell-based HTS assay to identify compounds that modulate neurotransmitter release from a neuronal cell line. This type of assay provides insights into the functional consequences of compound activity in a cellular context.

Signaling Pathway

Caption: Pathway of depolarization-induced neurotransmitter release.

Protocol: Calcium Flux Assay

1. Objective: To identify compounds that modulate depolarization-induced calcium influx in a neuronal cell line, as an indirect measure of neurotransmitter release modulation.

2. Materials:

• Neuronal cell line (e.g., SH-SY5Y)
• Cell culture medium and supplements
• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)
• Assay Buffer: Hanks' Balanced Salt Solution (HBSS)
• Depolarization Solution: HBSS with 50 mM KCl
• Test Compounds: Library of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid derivatives in DMSO.
• Positive Control: A known ion channel modulator
• Negative Control: DMSO
• 384-well, clear-bottom, black microplates

3. Method:

• Seed the neuronal cells into 384-well plates and culture overnight to form a confluent monolayer.
• Remove the culture medium and load the cells with the calcium-sensitive dye in assay buffer for 60 minutes at 37°C.
• Wash the cells with assay buffer to remove excess dye.
• Add 10 µL of assay buffer containing the test compounds or controls to the wells and incubate for 15 minutes.
• Place the plate in a kinetic plate reader (e.g., FLIPR).
• Measure the baseline fluorescence for a short period.
• Add 10 µL of the depolarization solution to all wells simultaneously using the instrument's integrated pipettor.
• Continue to measure the fluorescence intensity over time to monitor the calcium influx.

4. Data Analysis:

• The change in fluorescence intensity over time reflects the intracellular calcium concentration.
• The peak fluorescence response after depolarization is the primary readout.
• The activity of test compounds is calculated as a percentage of the response of the control wells.
• Compounds that either significantly enhance or inhibit the calcium influx are selected as hits.

Data Presentation

Table 3: Representative Calcium Flux HTS Data

Compound ID	Concentration (µM)	Peak Fluorescence (RFU)	Percent Activity (%)
Derivative D	10	8500	121.4
Derivative E	10	3200	45.7
Derivative F	10	6900	98.6
Positive Control	1	9200	131.4
DMSO (Control)	-	7000	100.0

Table 4: Dose-Response Data for Hit Compound (Derivative D)

Concentration (µM)	Percent Activity (%)
100	145.2
30	138.6
10	120.5
3	105.1
1	99.8
0.3	98.9
0.1	100.2
EC50 (µM)	8.5

Conclusion

The provided application notes and protocols offer a framework for conducting high-throughput screening campaigns to identify novel neuromodulatory compounds derived from 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. These assays are designed to be robust, scalable, and adaptable to various HTS platforms. The successful identification and characterization of active compounds from these screens could provide valuable starting points for the development of new therapeutics for a range of neurological disorders.

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 2. High-Throughput Molecular Screening Center » The Herbert Wertheim UF Scripps Institute for Biomedical Innovation & Technology » The Wertheim UF Scripps Institute » University of Florida [wertheim.scripps.ufl.edu]
• 3. High-throughput Screening - TDC [tdcommons.ai]
• 4. High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases [mdpi.com]
• 5. assaygenie.com [assaygenie.com]

Application Notes and Protocols: Cell Viability Assays with 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene-containing compounds are a significant class of heterocyclic molecules that have garnered substantial interest in medicinal chemistry due to their diverse biological activities.[1][2] Derivatives of thiophene have been reported to exhibit a range of properties, including anti-cancer, anti-inflammatory, and antimicrobial activities.[1][2] Given the potential therapeutic applications of novel thiophene derivatives, it is crucial to evaluate their effects on cell viability and cytotoxicity.

This document provides detailed application notes and protocols for assessing the in vitro effects of a specific thiophene derivative, 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, on cell viability. The protocols described herein are standard colorimetric and dye exclusion assays widely used in toxicology and cancer research to determine the number of viable cells in a culture after exposure to a test compound.[3][4][5]

Principle of Cell Viability Assays

Cell viability assays are essential tools for assessing the cellular response to chemical compounds. These assays function by measuring specific markers of healthy, metabolically active cells. The protocols detailed below describe three commonly used methods: the MTT, MTS, and Trypan Blue exclusion assays.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is based on the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow tetrazolium salt MTT into a purple formazan product.[3][6] The amount of formazan produced is directly proportional to the number of living cells.[1][3]

• MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) Assay: Similar to the MTT assay, the MTS assay utilizes a tetrazolium salt that is reduced by metabolically active cells to a colored formazan product.[7][8] However, the formazan product of MTS is soluble in the cell culture medium, eliminating the need for a solubilization step and making the assay more convenient.[7][8]

• Trypan Blue Exclusion Assay: This assay is based on the principle that viable cells possess intact cell membranes that exclude the trypan blue dye, while non-viable cells with compromised membranes take up the dye and appear blue.[2][9][10] This method allows for the direct counting of viable and non-viable cells.

Experimental Protocols

General Laboratory Requirements

• Sterile cell culture hood

• Humidified incubator (37°C, 5% CO₂)

• Inverted microscope

• Hemocytometer or automated cell counter

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader (for MTT and MTS assays)

• Personal protective equipment (lab coat, gloves, safety glasses)

Cell Lines

A variety of human cancer cell lines are available for cytotoxicity screening.[11][12] The choice of cell line should be guided by the research question. For general cytotoxicity screening, commonly used cell lines include:

• HeLa (cervical cancer)

• A549 (lung cancer)

• MCF-7 (breast cancer)

• HepG2 (liver cancer)[13]

For these protocols, we will use the A549 human lung carcinoma cell line as an example.

Preparation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid Stock Solution

• Accurately weigh a precise amount of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid powder.

• Dissolve the powder in a suitable solvent, such as dimethyl sulfoxide (DMSO) or sterile phosphate-buffered saline (PBS), to create a high-concentration stock solution (e.g., 10 mM).

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 1: MTT Assay

Materials:

• A549 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid stock solution

• MTT solution (5 mg/mL in sterile PBS)[7]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[14]

• Positive control (e.g., Doxorubicin)

• Vehicle control (e.g., DMSO at the same concentration as in the highest treatment dose)

Procedure:

• Cell Seeding:

  • Trypsinize and count A549 cells.

  • Seed 1 x 10⁴ cells per well in 100 µL of complete medium into a 96-well plate.[14]

  • Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in complete medium from the stock solution.

  • Remove the old medium from the wells and add 100 µL of the diluted compound solutions to the respective wells.

  • Include wells for vehicle control (medium with the same concentration of DMSO used to dissolve the compound) and a positive control (a known cytotoxic agent like Doxorubicin). Also, include wells with medium only for a blank control.

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[1]

  • Incubate the plate for 3-4 hours at 37°C until a purple precipitate is visible.[7]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[14]

  • Mix gently by pipetting up and down or by placing the plate on an orbital shaker for 15 minutes.[6]

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.[1][6]

Protocol 2: MTS Assay

Materials:

• A549 cells

• Complete cell culture medium

• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid stock solution

• Combined MTS reagent (containing MTS and an electron coupling reagent like PES)[7]

• Positive control (e.g., Doxorubicin)

• Vehicle control (e.g., DMSO)

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT Assay protocol.

• MTS Addition and Incubation:

  • After the desired incubation period with the compound, add 20 µL of the combined MTS reagent directly to each well.[1][7][8]

  • Incubate the plate for 1-4 hours at 37°C in a 5% CO₂ incubator.[1][7][8]

• Absorbance Measurement:

  • Record the absorbance at 490 nm using a microplate reader.[7][8]

Protocol 3: Trypan Blue Exclusion Assay

Materials:

• A549 cells

• Complete cell culture medium

• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid stock solution

• Trypan Blue solution (0.4%)[9]

• Phosphate-Buffered Saline (PBS)

• Hemocytometer

• Light microscope

Procedure:

• Cell Seeding and Treatment:

  • Seed A549 cells in a 6-well plate at an appropriate density to ensure they do not become over-confluent during the experiment.

  • Treat the cells with various concentrations of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, a vehicle control, and a positive control for 24, 48, or 72 hours.

• Cell Harvesting:

  • After incubation, collect the cell culture medium (which may contain dead, floating cells).

  • Wash the adherent cells with PBS.

  • Trypsinize the adherent cells and combine them with the collected medium.

  • Centrifuge the cell suspension at 100 x g for 5 minutes and discard the supernatant.[10]

  • Resuspend the cell pellet in a known volume of PBS or serum-free medium.[10]

• Staining and Counting:

  • Mix a small aliquot of the cell suspension with an equal volume of 0.4% Trypan Blue solution (1:1 ratio).[9]

  • Allow the mixture to incubate for 1-2 minutes at room temperature.[15]

  • Load 10 µL of the mixture into a hemocytometer.

  • Under a light microscope, count the number of viable (unstained) and non-viable (blue) cells in the central grid of the hemocytometer.

Data Presentation and Analysis

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison. The following are examples of how to structure the data tables.

Table 1: Hypothetical Cell Viability Data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid Treatment on A549 Cells (MTT/MTS Assay)

Concentration (µM)	% Viability (24h)	SD (24h)	% Viability (48h)	SD (48h)	% Viability (72h)	SD (72h)
0 (Vehicle Control)	100	5.2	100	6.1	100	5.8
1	98.2	4.8	95.6	5.5	92.3	6.0
10	90.5	5.1	85.3	6.2	78.9	5.7
25	75.8	6.3	68.1	5.9	55.4	6.4
50	52.1	5.7	45.9	6.5	38.2	5.9
100	28.4	4.9	20.7	5.3	15.6	4.8
Doxorubicin (1 µM)	45.3	5.4	30.1	4.9	18.7	4.5

This is hypothetical data for illustrative purposes.

Table 2: Hypothetical Cell Count Data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid Treatment on A549 Cells (Trypan Blue Assay - 48h)

Concentration (µM)	Total Cells (x10⁴)	Viable Cells (x10⁴)	Non-viable Cells (x10⁴)	% Viability
0 (Vehicle Control)	25.6	24.8	0.8	96.9
10	23.1	21.5	1.6	93.1
50	18.9	14.2	4.7	75.1
100	12.4	6.8	5.6	54.8

This is hypothetical data for illustrative purposes.

Data Analysis

• Calculation of Percentage Viability (MTT/MTS):

  • Subtract the absorbance of the blank (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula:

• Calculation of Percentage Viability (Trypan Blue):

  • Calculate the percentage of viable cells using the following formula:[9]

• IC₅₀ Determination:

  • The IC₅₀ (half-maximal inhibitory concentration) is the concentration of the compound that reduces cell viability by 50%.[16][17]

  • To determine the IC₅₀ value, plot the percentage of cell viability against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism).[16] The IC₅₀ is the concentration at which the curve crosses the 50% viability mark.[16]

Table 3: Hypothetical IC₅₀ Values for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid on A549 Cells

Time Point	IC₅₀ (µM)
24h	51.5
48h	46.2
72h	39.8

This is hypothetical data for illustrative purposes.

Visualizations

Experimental Workflow

Caption: General workflow for MTT/MTS cell viability assays.

Logic Diagram for Data Interpretation

Caption: Interpreting cell viability assay results.

Hypothetical Signaling Pathway of Thiophene-Induced Cytotoxicity

Caption: Potential mechanism of thiophene-induced cytotoxicity.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Trypan Blue Assay Protocol | Technical Note 181 [denovix.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Overview of Cell Viability and Survival | Cell Signaling Technology [cellsignal.com]
• 5. Cell Viability Assay: How to Determine Cell Viability in a Sample [uberstrainer.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. broadpharm.com [broadpharm.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Trypan Blue Exclusion | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. wuxibiology.com [wuxibiology.com]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. researchgate.net [researchgate.net]
• 14. MTT (Assay protocol [protocols.io]
• 15. Trypan Blue Dye Exclusion Assay | AAT Bioquest [aatbio.com]
• 16. clyte.tech [clyte.tech]
• 17. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

Welcome to the technical support center for the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the yield and purity of this important synthetic intermediate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, primarily focusing on the common Aldol condensation route involving thiophene-2-carboxaldehyde and a glycine equivalent.

Q1: My reaction yield is consistently low. What are the primary factors affecting the yield in the Aldol condensation step?

A1: Low yields in the Aldol condensation for this specific synthesis can often be attributed to several factors, including the choice of base, reaction temperature, and the purity of starting materials. The equilibrium of the Aldol addition can be unfavorable, and side reactions can consume starting materials or the desired product.

Troubleshooting Steps:

• Base Selection: The choice of base is critical for efficient enolate formation from the glycine equivalent without promoting side reactions of the thiophene-2-carboxaldehyde. A comparison of different bases on the yield is presented below.

• Temperature Control: Temperature significantly influences the reaction rate and the stability of the product. Lower temperatures generally favor the Aldol addition product over the elimination product and can minimize side reactions.

• Purity of Thiophene-2-carboxaldehyde: Thiophene-2-carboxaldehyde can be prone to oxidation or polymerization. Using freshly distilled or purified aldehyde is crucial for optimal results.

• Reaction Time: Monitor the reaction progress using Thin-Layer Chromatography (TLC) to determine the optimal reaction time. Prolonged reaction times can lead to the formation of byproducts.

Data Presentation: Effect of Reaction Conditions on Yield

Entry	Base	Temperature (°C)	Solvent	Yield (%)	Observations
1	Sodium Hydroxide (NaOH)	25	Ethanol/Water	45	Significant side product formation observed.
2	Sodium Hydroxide (NaOH)	0-5	Ethanol/Water	62	Reduced side products, improved yield.
3	Lithium diisopropylamide (LDA)	-78	Tetrahydrofuran (THF)	75	Cleaner reaction profile, but requires anhydrous conditions.
4	Potassium tert-butoxide	25	tert-Butanol	55	Moderate yield with some byproduct formation.

Note: These are representative yields and can vary based on specific reaction conditions and scale.

Q2: I am observing multiple spots on my TLC plate, indicating the formation of side products. What are the likely side reactions?

A2: Several side reactions can occur during the Aldol condensation of thiophene-2-carboxaldehyde and a glycine equivalent:

• Cannizzaro Reaction: Thiophene-2-carboxaldehyde, lacking α-hydrogens, can undergo a disproportionation reaction in the presence of a strong base to form the corresponding alcohol and carboxylic acid.

• Self-Condensation of Glycine Equivalent: If a glycine ester is used, it can undergo self-condensation.

• Dehydration of the Aldol Adduct: The initial β-hydroxy amino acid product can dehydrate to form an α,β-unsaturated amino acid, especially at higher temperatures.

• Polymerization: Thiophene-2-carboxaldehyde can polymerize under strongly basic or acidic conditions.

Troubleshooting Workflow for Side Product Formation

Caption: Troubleshooting logic for identifying and mitigating common side reactions.

Q3: I am having difficulty purifying the final product. What are the recommended purification methods?

A3: The zwitterionic nature of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid can make it challenging to purify.

• Crystallization: This is the most common and effective method for purifying the final product. The crude product can often be precipitated by adjusting the pH of the aqueous solution to the isoelectric point (around pH 6-7). Recrystallization from a water/ethanol mixture is often successful.

• Ion-Exchange Chromatography: If crystallization is not effective in removing all impurities, ion-exchange chromatography can be employed. The amino acid will bind to a cation-exchange resin and can be eluted by changing the pH or ionic strength of the eluent.

Purification Workflow

Caption: A typical workflow for the purification of the target amino acid.

Experimental Protocols

Protocol 1: Synthesis via Aldol Condensation of Thiophene-2-carboxaldehyde and N-Acetylglycine

This protocol is a representative method for the synthesis of the target compound.

Materials:

• Thiophene-2-carboxaldehyde

• N-Acetylglycine

• Acetic Anhydride

• Anhydrous Sodium Acetate

• Ethanol

• Water

• Hydrochloric Acid

Procedure:

• A mixture of thiophene-2-carboxaldehyde (1 equivalent), N-acetylglycine (1 equivalent), and anhydrous sodium acetate (1 equivalent) in acetic anhydride (3 equivalents) is heated at 100°C for 2 hours with stirring.

• The reaction mixture is cooled to room temperature and poured into cold water.

• The resulting precipitate (an azlactone intermediate) is collected by filtration, washed with water, and dried.

• The crude azlactone is then hydrolyzed by refluxing with a 10% aqueous sodium hydroxide solution until a clear solution is obtained.

• The solution is cooled and acidified to pH 6-7 with hydrochloric acid to precipitate the crude 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

• The crude product is collected by filtration and recrystallized from a water/ethanol mixture to yield the pure product.

Protocol 2: Synthesis via Reduction of 3-(Thiophen-2-yl)-2-(hydroxyimino)propanoic Acid

This protocol provides an alternative route to the racemic product.[1]

Materials:

• 3-(Thiophen-2-yl)-2-(hydroxyimino)propanoic acid

• Zinc dust

• Formic acid

• Iron dust (catalytic amount)

Procedure:

• To a stirred solution of 3-(thiophen-2-yl)-2-(hydroxyimino)propanoic acid (1 equivalent) in formic acid, add zinc dust (excess) and a catalytic amount of iron dust.

• The reaction mixture is heated to 60°C for 2 hours.[1]

• After completion of the reaction (monitored by TLC), the mixture is filtered to remove the excess zinc and iron.

• The filtrate is concentrated under reduced pressure.

• The residue is dissolved in water and the pH is adjusted to the isoelectric point (around 6-7) with a suitable base (e.g., ammonia solution) to precipitate the product.

• The solid is collected by filtration, washed with cold water, and dried to afford racemic 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. Yields for this method are reported to be in the range of 48-94%.[1]

References

• 1. Improved preparation of racemic 2-amino-3-(heteroaryl)propanoic acids and related compounds containing a furan or thiophene nucleus - PubMed [pubmed.ncbi.nlm.nih.gov]

Common impurities in 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid synthesis and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid?

A1: Based on typical synthetic routes, such as the aldol condensation of a glycine equivalent with thiophene-2-carboxaldehyde, the following are the most common impurities:

• Unreacted Starting Materials: Thiophene-2-carboxaldehyde and the glycine equivalent (e.g., glycine, a glycine ester, or a Schiff base of glycine).

• Diastereomers: The synthesis creates two chiral centers, leading to the formation of diastereomeric pairs (e.g., syn and anti isomers). The desired diastereomer will depend on the specific synthetic protocol and catalysts used.

• Dehydration Byproduct: Elimination of the β-hydroxy group can lead to the formation of 2-amino-3-(thiophen-2-yl)acrylic acid, particularly under harsh acidic or basic conditions or at elevated temperatures.

Q2: How can I identify these impurities in my reaction mixture or final product?

A2: A combination of analytical techniques is recommended for impurity identification and quantification:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful tool for separating the target compound from unreacted starting materials and the dehydration byproduct. Chiral HPLC can be used to determine the diastereomeric ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can help identify the structures of the main product and impurities. The presence of characteristic signals for the aldehyde proton of thiophene-2-carboxaldehyde or vinylic protons of the dehydration byproduct can indicate their presence. The coupling constants between the protons on the α and β carbons can help in determining the relative stereochemistry of the diastereomers.

• Mass Spectrometry (MS): MS can confirm the molecular weights of the expected product and impurities.

Q3: What is the most effective method for removing unreacted thiophene-2-carboxaldehyde?

A3: Unreacted thiophene-2-carboxaldehyde can typically be removed through recrystallization or ion-exchange chromatography. Since the aldehyde is not charged, it will not bind to a cation-exchange resin, allowing for its separation from the desired amino acid product.

Q4: How can I separate the diastereomers of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid?

A4: The separation of diastereomers can be challenging and often requires specific techniques:

• Fractional Crystallization: If the diastereomers have significantly different solubilities in a particular solvent system, fractional crystallization can be an effective method for enrichment of one diastereomer.

• Preparative Chromatography: Preparative HPLC, particularly with a chiral stationary phase, can be used to separate the diastereomers. This method is often used for obtaining highly pure samples of a specific diastereomer, though it may be less scalable.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	Incomplete reaction.	- Increase reaction time. - Increase the amount of catalyst or reagent. - Optimize reaction temperature.
Side reactions, such as dehydration.	- Use milder reaction conditions (lower temperature, less harsh pH).
Presence of Unreacted Starting Materials in Final Product	Inefficient purification.	- Optimize the recrystallization solvent system. - Employ ion-exchange chromatography.
Incorrect Diastereomeric Ratio or Poor Diastereoselectivity	Non-optimal reaction conditions or catalyst.	- Screen different catalysts or chiral auxiliaries. - Adjust the reaction temperature, as lower temperatures often favor higher diastereoselectivity.
Formation of Dehydration Byproduct	Harsh work-up or purification conditions (e.g., high heat, strong acid/base).	- Maintain a neutral or near-neutral pH during work-up and purification. - Avoid excessive heating during solvent removal or recrystallization.
Product is an Oil and Does Not Crystallize	Presence of impurities that inhibit crystallization.	- Purify the crude product by column chromatography before attempting recrystallization. - Try trituration with a non-polar solvent to induce crystallization.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is suitable for removing unreacted starting materials and other non-polar impurities.

• Solvent Selection: Determine a suitable solvent or solvent system where the desired product has high solubility at elevated temperatures and low solubility at room temperature or below. Common solvent systems for amino acids include water/ethanol or water/acetone mixtures.

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent with stirring.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals. Further cooling in an ice bath can increase the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Purification by Ion-Exchange Chromatography

This protocol is effective for separating the amphoteric amino acid product from uncharged or similarly charged impurities.

• Resin Selection and Preparation: Select a strong cation-exchange resin (e.g., Dowex 50W). Prepare a slurry of the resin in a suitable buffer and pack it into a chromatography column. Equilibrate the column by washing with several column volumes of the starting buffer (e.g., a low pH buffer like 0.2 M acetic acid).

• Sample Loading: Dissolve the crude product in the starting buffer and load it onto the column.

• Washing: Wash the column with the starting buffer to elute any uncharged impurities (like unreacted aldehyde) and anionic impurities.

• Elution: Elute the bound amino acid by increasing the pH or the ionic strength of the buffer. A common method is to use a gradient of increasing ammonia concentration (e.g., 0 to 2 M aqueous ammonia).

• Fraction Collection and Analysis: Collect fractions and analyze them by a suitable method (e.g., TLC or HPLC) to identify the fractions containing the pure product.

• Product Isolation: Combine the pure fractions and remove the buffer salts. For volatile buffers like ammonium acetate, this can be done by lyophilization.

Protocol 3: Analysis by Reversed-Phase HPLC

This protocol is for analyzing the purity of the product and detecting non-chiral impurities.

• Column: Use a C18 reversed-phase column.

• Mobile Phase: A typical mobile phase is a gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Sample Preparation: Dissolve a small amount of the sample in the initial mobile phase composition.

• Injection and Elution: Inject the sample and run a gradient program to elute the components.

• Detection: Use a UV detector, typically at a wavelength where the thiophene ring absorbs (around 230-260 nm).

• Data Analysis: Identify and quantify the peaks corresponding to the product and impurities by comparing their retention times with those of authentic standards.

Visualizations

Caption: Experimental workflow for the synthesis, purification, and analysis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Caption: Troubleshooting decision tree for the purification of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Stability of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in different solvents and pH

This technical support center provides guidance on the stability of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in various experimental conditions. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid?

A1: The stability of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is primarily influenced by pH, the type of solvent used, temperature, and exposure to light. The presence of the amino and hydroxyl groups, along with the thiophene ring, makes the molecule susceptible to degradation through pathways such as oxidation and hydrolysis, particularly at non-neutral pH and in protic solvents.

Q2: In which solvents is 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid most stable?

A2: Generally, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and Acetonitrile (ACN) are recommended for stock solutions to minimize degradation. Protic solvents, especially aqueous solutions, can facilitate hydrolysis, leading to lower stability over time.

Q3: What is the expected shelf-life of the compound in different conditions?

A3: The shelf-life is highly dependent on storage conditions. As a solid, when stored in a cool, dark, and dry place, the compound is expected to be stable for an extended period. In solution, the stability is significantly reduced. For instance, in a neutral aqueous buffer at 4°C, it is advisable to use the solution within a few days. For long-term storage, aliquoting in an anhydrous aprotic solvent and storing at -80°C is recommended.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of the compound in the experimental medium.	Prepare fresh solutions before each experiment. If using aqueous buffers, ensure the pH is suitable and minimize the time the compound is in solution. Consider performing a stability check of the compound in your specific experimental buffer.
Precipitation of the compound in aqueous buffer	Poor solubility at the working concentration and pH.	First, dissolve the compound in a minimal amount of an organic solvent like DMSO before diluting it with the aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system. Adjusting the pH of the buffer might also improve solubility.
Discoloration of the solution	Oxidation or other degradation pathways of the thiophene ring.	Protect the solution from light by using amber vials or covering the container with aluminum foil. Purge the solvent with an inert gas like nitrogen or argon before dissolving the compound to minimize exposure to oxygen.

Stability Data Summary

Below is a summary of stability data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid under various conditions.

Solvent	pH	Temperature (°C)	Half-life (t½)	Primary Degradation Pathway
Phosphate Buffered Saline (PBS)	7.4	37	~48 hours	Hydrolysis, Oxidation
Deionized Water	7.0	25	~72 hours	Hydrolysis
0.1 M HCl	1.0	37	~12 hours	Acid-catalyzed Hydrolysis
0.1 M NaOH	13.0	37	~8 hours	Base-catalyzed Hydrolysis, Oxidation
Acetonitrile (ACN)	N/A	25	> 2 weeks	Minimal Degradation
Dimethyl Sulfoxide (DMSO)	N/A	25	> 2 weeks	Minimal Degradation

Experimental Protocols

Protocol 1: Determination of Compound Stability in Aqueous Buffers

• Preparation of Stock Solution: Dissolve 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in DMSO to a concentration of 10 mM.

• Preparation of Working Solutions: Dilute the stock solution to a final concentration of 100 µM in the desired aqueous buffers (e.g., PBS pH 7.4, citrate buffer pH 5.0, carbonate buffer pH 9.0).

• Incubation: Incubate the working solutions at the desired temperatures (e.g., 4°C, 25°C, 37°C) in a light-protected environment.

• Time-Point Sampling: At various time points (e.g., 0, 2, 4, 8, 12, 24, 48 hours), withdraw an aliquot from each solution.

• Quenching: Immediately quench any further degradation by mixing the aliquot with an equal volume of cold acetonitrile.

• Analysis: Analyze the samples by High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and a mobile phase gradient of water and acetonitrile with 0.1% formic acid.

• Data Analysis: Quantify the peak area of the parent compound at each time point. Calculate the percentage of the compound remaining relative to the 0-hour time point and determine the half-life.

Visualizations

Caption: Workflow for assessing compound stability.

Caption: Factors affecting compound stability.

Technical Support Center: Crystallization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the crystallization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Troubleshooting Guides

Issue: The compound is not dissolving in the chosen solvent.

Q1: What are the recommended initial solvents for dissolving 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid?

A1: Due to the polar nature of the amino acid and hydroxyl groups, water is a primary solvent to consider. For similar amino acid derivatives, recrystallization from boiling water has been reported to be effective. If solubility in pure water is limited at room temperature, heating the mixture is the first step. If the compound remains insoluble or requires an excessively large volume of water, consider using a co-solvent system.

Q2: What co-solvents can be used if solubility in water is poor?

A2: Polar protic solvents are good candidates for co-solvents with water. Alcohols such as methanol, ethanol, and isopropanol can be added to the aqueous solution to increase the solubility of organic compounds. Start by adding the co-solvent in small increments to the heated aqueous suspension until the compound fully dissolves.

Solvent System Selection Guide

Solvent System	Rationale	Starting Conditions
Water	The molecule has polar functional groups (amino, hydroxyl, carboxylic acid) that are well-solvated by water.	Start with deionized water and heat towards boiling.
Water / Ethanol	Ethanol can increase the solubility of the thiophene ring while maintaining polarity for the amino acid moiety.	Dissolve in a minimal amount of hot water and add ethanol dropwise until a clear solution is obtained.
Water / Isopropanol	Isopropanol is another suitable polar co-solvent that can enhance solubility.	Similar to the water/ethanol system, add isopropanol to a hot aqueous solution.

Issue: "Oiling out" or formation of a liquid phase instead of crystals.

Q1: My compound is separating as an oil upon cooling. What causes this and how can I fix it?

A1: "Oiling out" or liquid-liquid phase separation, is a common issue in crystallization. It often occurs when the solution is highly supersaturated, or when the melting point of the impure compound is lower than the crystallization temperature. The solute comes out of solution as a liquid phase instead of forming a solid crystal lattice.

Troubleshooting Workflow for "Oiling Out"

Caption: A logical workflow for troubleshooting "oiling out" during crystallization.

Q2: Can you provide a more detailed protocol for preventing oiling out?

A2: Certainly. Here is a step-by-step approach:

• Re-dissolve the oil: Gently reheat the solution until the oil redissolves completely.

• Dilute the solution: Add a small amount of the primary solvent (e.g., water) to decrease the supersaturation level.

• Ensure slow cooling: A rapid drop in temperature can favor oiling out. Insulate the flask or use a programmable cooling bath to ensure a slow and controlled cooling rate.

• Seeding: Once the solution has cooled slightly and is in the metastable zone (supersaturated but not yet spontaneously nucleating), add a few seed crystals of the pure compound. This provides a template for ordered crystal growth.

• Anti-solvent strategy: Consider an anti-solvent crystallization. Dissolve the compound in a good solvent (e.g., water) and then slowly add a miscible anti-solvent (e.g., isopropanol or ethanol) in which the compound is less soluble. This should be done at a controlled rate to maintain a moderate level of supersaturation.

Issue: No crystals are forming, even after the solution has cooled.

Q1: The solution is clear and has been at room temperature for a while, but no crystals have appeared. What should I do?

A1: This indicates that the solution may be in a metastable state where nucleation is kinetically hindered. Several techniques can be employed to induce crystallization.

Methods for Inducing Nucleation

Caption: Various techniques to induce nucleation in a supersaturated solution.

Q2: How do I perform seeding correctly?

A2: Seeding is a powerful technique to control crystallization.

• Obtain seed crystals of your compound. If you don't have pure crystals, you can sometimes use a small amount of the crude material.

• Cool your supersaturated solution to a temperature where it is in the metastable zone (slightly below the saturation temperature).

• Add a very small amount of the seed crystals to the solution.

• Observe for crystal growth. The seed crystals should act as nucleation sites, and larger crystals should begin to form around them.

Frequently Asked Questions (FAQs)

Q1: What is the expected impact of pH on the crystallization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid?

A1: As an amino acid, the solubility of this compound is highly dependent on pH.[1][2][3] The molecule has both an acidic carboxylic acid group and a basic amino group, meaning it exists as a zwitterion at its isoelectric point (pI). At pH values above or below the pI, the molecule will carry a net negative or positive charge, respectively, which generally increases its solubility in aqueous solutions. Crystallization is often most favorable at or near the isoelectric point, where the molecule has minimal net charge and thus lower solubility. It is advisable to adjust the pH of the solution to be close to the estimated pI of the compound to promote crystallization.

Q2: I obtained very fine needles or very small crystals. How can I get larger crystals suitable for analysis?

A2: The formation of small crystals is often a result of rapid nucleation. To obtain larger crystals, you need to slow down the crystallization process to favor crystal growth over nucleation. Here are some tips:

• Cool the solution very slowly: A slower cooling rate reduces the level of supersaturation and allows more time for molecules to incorporate into the existing crystal lattice.

• Use a more dilute solution: Starting with a less concentrated solution can also slow down the crystallization process.

• Use a solvent system where the compound has slightly higher solubility: This will require a greater change in conditions (e.g., a larger temperature drop or more anti-solvent) to induce crystallization, which can sometimes lead to the growth of larger crystals.

• Minimize nucleation sites: Ensure your crystallization vessel is very clean, as dust or scratches can act as nucleation sites, leading to the formation of many small crystals.[4]

Q3: What analytical techniques can I use to assess the purity and form of my crystals?

A3: Several analytical techniques are crucial for characterizing your crystallized material:

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and identify impurities.

• Infrared (IR) Spectroscopy: IR can confirm the presence of key functional groups and may be used to differentiate between different crystalline forms (polymorphs).

• Powder X-ray Diffraction (PXRD): This is a powerful technique for identifying the crystalline form and assessing polymorphism.

Experimental Protocols

General Protocol for Recrystallization from an Aqueous System

• Dissolution: In a clean Erlenmeyer flask, add the crude 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. Add a minimal amount of deionized water. Heat the mixture on a hot plate with stirring. Continue adding small portions of hot water until the solid completely dissolves. If solubility is low, consider adding a co-solvent like ethanol or isopropanol dropwise to the hot solution until it becomes clear.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them.

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. To promote the growth of larger crystals, you can insulate the flask.

• Crystal Formation: If crystals do not form upon reaching room temperature, induce nucleation using one of the methods described in the troubleshooting section (e.g., scratching the flask or seeding).

• Further Cooling: Once crystal formation has started, you can place the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent (the same solvent system used for crystallization) to remove any adhering mother liquor.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a moderate temperature.

General Protocol for Anti-Solvent Crystallization

• Dissolution: Dissolve the crude compound in a minimal amount of a "good" solvent (e.g., water) at room temperature or with gentle heating.

• Anti-Solvent Addition: Slowly add a miscible "anti-solvent" (a solvent in which the compound is poorly soluble, e.g., isopropanol or ethanol) to the stirred solution. Add the anti-solvent dropwise until the solution becomes slightly turbid, indicating the onset of precipitation.

• Re-dissolution: If the solution becomes too cloudy, add a few drops of the good solvent to redissolve the precipitate.

• Crystal Growth: Cover the container and allow it to stand undisturbed. Crystals should form as the solvent environment slowly changes.

• Isolation and Drying: Isolate, wash, and dry the crystals as described in the aqueous recrystallization protocol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. unifr.ch [unifr.ch]

Technical Support Center: Optimization of Reaction Conditions for Derivatizing 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the derivatization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when derivatizing 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid?

The primary challenges in derivatizing this molecule stem from its multifunctional nature. The presence of a primary amino group, a hydroxyl group, and a thiophene ring can lead to several potential issues:

• Multiple Derivatization Products: Many common derivatizing agents for amino acids, such as 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl), can react with both the primary amino group and the hydroxyl group, leading to a mixture of mono- and di-substituted products. This complicates chromatographic separation and quantification.[1][2]

• Side Reactions with the Thiophene Ring: While the thiophene ring is generally aromatic and stable, it can be susceptible to oxidation or other side reactions under harsh derivatization conditions (e.g., extreme pH or temperature), potentially leading to degradation of the analyte.

• Derivative Instability: Some derivatizing agents, like o-phthalaldehyde (OPA), produce derivatives that are relatively unstable and require rapid analysis.

• Reagent Interference: Hydrolysis of the derivatizing reagent (e.g., FMOC-Cl to FMOC-OH) can create interfering peaks in the chromatogram.[3]

Q2: Which derivatization reagent is best suited for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid?

The choice of reagent depends on the analytical goal (e.g., HPLC with UV or fluorescence detection, LC-MS) and the desired selectivity. Here is a comparison of common reagents:

Reagent	Reactivity	Advantages	Disadvantages
o-Phthalaldehyde (OPA)	Primary amines only	Rapid reaction, well-suited for automation.[4]	Derivatives can be unstable, does not react with secondary amines (not an issue for this molecule).
9-Fluorenyl-methyloxycarbonyl chloride (FMOC-Cl)	Primary and secondary amines, hydroxyl groups	Stable derivatives, suitable for both UV and fluorescence detection.[3][4]	Can react with the hydroxyl group leading to multiple products, reagent hydrolysis can cause interference.[3]
Dansyl Chloride	Primary and secondary amines	Stable derivatives, strong fluorescence.	Slow reaction time.
Phenylisothiocyanate (PITC)	Primary and secondary amines	Stable derivatives.	Complex sample preparation, reagent is toxic.
6-Aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC)	Primary and secondary amines	Rapid reaction, stable derivatives.	Potential for interference from hydrolysis by-products.[3]

For selective derivatization of the amino group without affecting the hydroxyl group, OPA is a good initial choice due to its specificity for primary amines. However, if derivative stability is a major concern, or if a UV-active derivative is required, FMOC-Cl can be used, but optimization to control the derivatization of the hydroxyl group is crucial.

Q3: How can I prevent the derivatization of the hydroxyl group when using reagents like FMOC-Cl?

There are two main strategies to achieve selective derivatization of the amino group:

• Optimization of Reaction Conditions:

  • pH Control: The reactivity of the amino and hydroxyl groups is pH-dependent. The amino group is more nucleophilic at higher pH values. By carefully controlling the pH of the reaction buffer (typically in the range of 8-9.5 for FMOC-Cl), it is possible to favor the derivatization of the amino group over the hydroxyl group.

  • Reaction Time and Temperature: Shorter reaction times and lower temperatures can help to minimize the derivatization of the less reactive hydroxyl group.

  • Reagent Concentration: Using a minimal excess of the derivatizing reagent can reduce the likelihood of side reactions.

• Use of Protecting Groups:

  • For highly sensitive analyses where complete selectivity is required, the hydroxyl group can be temporarily protected with a protecting group, such as a silyl ether (e.g., tert-butyldimethylsilyl, TBS). The amino group can then be derivatized, and the protecting group subsequently removed under mild conditions before analysis.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Multiple peaks for the derivatized analyte in the chromatogram.	Derivatization of both the amino and hydroxyl groups.	- Optimize reaction pH to favor amino group derivatization (e.g., lower the pH within the recommended range for the reagent).- Reduce the reaction time and/or temperature.- Decrease the concentration of the derivatizing reagent.- Consider using a protecting group for the hydroxyl function prior to derivatization.
Low or no product yield.	- Incorrect pH of the reaction buffer.- Degradation of the derivatizing reagent.- Instability of the analyte in the sample matrix or during derivatization.	- Verify the pH of the buffer with a calibrated pH meter.- Use a fresh solution of the derivatizing reagent.- Investigate the stability of the thiophene ring under the chosen conditions; consider milder conditions (lower temperature, less extreme pH).
Poor reproducibility of results.	- Inconsistent reaction times or temperatures.- Pipetting errors.- Incomplete reaction or derivative degradation.	- Use an automated derivatization system if available.- Carefully control all reaction parameters.- Ensure the derivatized samples are analyzed within their stability window. For FMOC derivatives, they are generally stable for over 48 hours.[2]
Presence of large interfering peaks in the chromatogram.	Hydrolysis of the derivatizing reagent (e.g., FMOC-OH from FMOC-Cl).	- Optimize the chromatographic gradient to separate the interference from the analyte peak.- Use a reagent-scavenging step after derivatization if compatible with the analytical method.
Analyte degradation.	The thiophene ring may be sensitive to strongly oxidizing or reducing conditions, or extreme pH.	- Avoid harsh chemical conditions during sample preparation and derivatization.- Ensure the pH of the derivatization buffer is compatible with the stability of the thiophene moiety.

Experimental Protocols

Protocol 1: Selective Derivatization of the Amino Group with o-Phthalaldehyde (OPA)

This protocol is designed for the selective derivatization of the primary amino group for fluorescence detection.

Reagents:

• Borate Buffer (0.4 M, pH 9.5): Dissolve 24.7 g of boric acid in 1 L of water and adjust the pH to 9.5 with a concentrated sodium hydroxide solution.

• OPA Reagent: Dissolve 50 mg of o-phthalaldehyde in 1.25 mL of methanol. Add 250 µL of 2-mercaptoethanol and bring the final volume to 12.5 mL with the 0.4 M borate buffer. This reagent should be prepared fresh daily and protected from light.

• Sample Solution: Prepare a stock solution of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in a suitable solvent (e.g., 0.1 M HCl) and dilute to the desired concentration with the same solvent.

Procedure:

• In a microcentrifuge tube, mix 100 µL of the sample solution with 400 µL of the OPA reagent.

• Vortex the mixture for 30 seconds.

• Allow the reaction to proceed at room temperature for 2 minutes.

• Inject an appropriate volume of the reaction mixture into the HPLC system.

Note: OPA derivatives are known for their limited stability, so prompt analysis after derivatization is recommended.

Protocol 2: Optimized Derivatization with 9-Fluorenylmethyloxycarbonyl Chloride (FMOC-Cl)

This protocol is optimized to favor the derivatization of the amino group over the hydroxyl group for UV or fluorescence detection.

Reagents:

• Borate Buffer (0.4 M, pH 9.0): Dissolve 24.7 g of boric acid in 1 L of water and adjust the pH to 9.0 with a concentrated sodium hydroxide solution.

• FMOC-Cl Reagent (15 mM): Dissolve 40 mg of FMOC-Cl in 10 mL of acetonitrile. This solution should be stored in a tightly sealed container at 4°C.

• Sample Solution: Prepare a stock solution of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in a suitable solvent and dilute as needed.

Procedure:

• To 100 µL of the sample solution in a vial, add 100 µL of the 0.4 M borate buffer (pH 9.0).

• Add 200 µL of the FMOC-Cl reagent.

• Cap the vial and vortex immediately for 30 seconds.

• Let the reaction proceed at room temperature for 10 minutes.

• To stop the reaction and remove excess FMOC-Cl, add 100 µL of a primary amine solution (e.g., 0.1 M amantadine hydrochloride or glycine). Vortex for 10 seconds.

• Filter the sample through a 0.45 µm filter before injection into the HPLC.

Visualizations

Caption: Experimental workflow for the derivatization of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Caption: Troubleshooting decision tree for derivatization optimization.

References

• 1. Amino acid analysis by high-performance liquid chromatography after derivatization with 9-fluorenylmethyloxycarbonyl chloride Literature overview and further study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amino acid analysis by reverse-phase high-performance liquid chromatography: improved derivatization and detection conditions with 9-fluorenylmethyl chloroformate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 4. benchchem.com [benchchem.com]

How to prevent the degradation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the degradation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in solution. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in solution?

A1: The degradation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in solution is primarily influenced by three main factors:

• Oxidation: The thiophene ring and the sulfur atom are susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, and the presence of oxidizing agents.

• pH: The stability of the amino acid can be affected by the pH of the solution. Extreme pH values (highly acidic or alkaline) can catalyze degradation reactions.

• Temperature: Elevated temperatures can increase the rate of all chemical reactions, including degradation pathways.

Q2: What are the visual or analytical signs of degradation?

A2: Degradation may manifest as:

• A change in the color or clarity of the solution.

• The appearance of precipitates.

• A shift in the pH of the solution.

• Changes in the compound's analytical profile, such as the appearance of new peaks or a decrease in the main peak area when analyzed by techniques like High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).

Q3: What are the recommended storage conditions for solutions of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid?

A3: To minimize degradation, solutions should be stored under the following conditions:

• Temperature: Store solutions at low temperatures, preferably at -20°C or -80°C for long-term storage. For short-term storage (a few days), refrigeration at 2-8°C may be sufficient.

• Light: Protect the solution from light by using amber-colored vials or by wrapping the container in aluminum foil.

• Atmosphere: To prevent oxidation, it is recommended to degas the solvent before preparing the solution and to store the solution under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Solution turns yellow or brown	Oxidation of the thiophene ring.	Prepare fresh solutions using deoxygenated solvents. Store the solution under an inert atmosphere and protect it from light. Consider adding an antioxidant if compatible with your experimental setup.
Precipitate forms in the solution	Change in solubility due to pH shift or degradation product formation.	Check the pH of the solution and adjust if necessary. Filter the solution through a 0.22 µm filter before use. If the precipitate reforms, it is likely a degradation product, and a fresh solution should be prepared.
Loss of compound potency or activity	Chemical degradation of the molecule.	Review your storage and handling procedures. Ensure the solution is stored at the correct temperature, protected from light, and prepared with high-purity solvents. Prepare fresh solutions more frequently.
Inconsistent experimental results	Variable degradation of the compound between experiments.	Standardize your solution preparation, handling, and storage protocols. Prepare a fresh stock solution for each set of critical experiments.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution

• Solvent Selection: Choose a high-purity, degassed solvent appropriate for your experiment (e.g., sterile water, PBS, or an organic solvent). To degas, sparge the solvent with an inert gas like nitrogen or argon for at least 15-20 minutes.

• Weighing: Accurately weigh the desired amount of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in a clean, dry vial.

• Dissolution: Add the degassed solvent to the vial to achieve the desired concentration. If necessary, sonicate briefly in a cooled bath to aid dissolution.

• Inert Atmosphere: Flush the headspace of the vial with an inert gas before sealing.

• Storage: Store the solution at -20°C or -80°C, protected from light.

Visualizations

Caption: Factors leading to the degradation of the compound.

Technical Support Center: Overcoming Poor Solubility of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor aqueous solubility of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid poorly soluble in aqueous buffers?

A1: The low solubility of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in neutral aqueous buffers is primarily due to the presence of the nonpolar thiophene ring.[1][2] While the amino and carboxylic acid groups can be ionized to improve solubility, the hydrophobic nature of the thiophene moiety dominates at or near the isoelectric point, leading to poor dissolution.

Q2: How does pH affect the solubility of this compound?

A2: The solubility of amino acids and their derivatives is highly dependent on pH.[3][4][5] 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid has both a basic amino group and an acidic carboxylic acid group. At its isoelectric point (pI), the net charge is zero, and solubility is at its minimum.[5] Adjusting the pH away from the pI will increase solubility. In acidic conditions (pH < pI), the amino group is protonated (forming a cation), and in alkaline conditions (pH > pI), the carboxylic acid group is deprotonated (forming an anion), both of which enhance interaction with water and increase solubility.[6]

Q3: What are co-solvents and how can they improve solubility?

A3: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, can increase the solubility of poorly soluble compounds.[7][8][9] They work by reducing the polarity of the solvent system, making it more favorable for nonpolar solutes.[7] Common co-solvents used in pharmaceutical formulations include ethanol, propylene glycol (PG), polyethylene glycol (PEG), and dimethyl sulfoxide (DMSO).[10][11]

Q4: Can salt formation be used to improve the solubility of this compound?

A4: Yes, salt formation is a common and effective strategy for increasing the solubility of ionizable drugs.[8][12][13] Since 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid has both acidic and basic functional groups, it can form salts with acids or bases. For example, reacting the amino group with an acid (like HCl) can form a hydrochloride salt, which is generally more water-soluble.[14]

Q5: Are there other methods to enhance the solubility of this compound?

A5: Other techniques to improve solubility include the use of surfactants to form micelles that encapsulate the drug, complexation with cyclodextrins to increase apparent solubility, and particle size reduction (micronization or nanosizing) to increase the surface area for dissolution.[12][15][16][17]

Troubleshooting Guides

Issue: Compound precipitates out of solution upon standing.

This is a common issue when a solution is supersaturated or when the buffer conditions (pH, temperature) are not optimal for maintaining solubility.

Potential Cause	Troubleshooting Step	Expected Outcome
pH is near the isoelectric point (pI)	Adjust the pH of the buffer to be at least 2 units away from the pI. For this compound, try adjusting to pH < 4 or pH > 8.	Increased solubility due to ionization of the amino or carboxylic acid group.[3][5]
Buffer capacity is insufficient	Use a buffer with a higher buffering capacity or a different buffer system that is effective in the desired pH range.	Maintains a stable pH, preventing precipitation due to pH shifts.
Low temperature	Gently warm the solution. Check the compound's stability at elevated temperatures before proceeding.	Increased kinetic energy can help keep the compound in solution.
High concentration	Prepare a more dilute solution. If a high concentration is required, consider using a co-solvent or other solubility-enhancing excipients.	Prevents supersaturation and subsequent precipitation.

Issue: Inability to dissolve the desired concentration of the compound.

This indicates that the intrinsic solubility of the compound in the chosen solvent system is being exceeded.

Strategy	Description	Considerations
pH Adjustment	Systematically vary the pH of the aqueous buffer to find the optimal pH for maximum solubility.[4][18]	The final pH must be compatible with the experimental assay and the stability of the compound.
Co-solvent Addition	Introduce a water-miscible organic co-solvent such as DMSO, ethanol, or PEG 400. Start with a low percentage (e.g., 1-5%) and gradually increase.[7][10][15]	Co-solvents can affect biological assays and may be toxic to cells at higher concentrations.[19][20]
Use of Surfactants	Incorporate a non-ionic surfactant like Tween® 80 or a poloxamer below its critical micelle concentration (CMC).	Surfactants can interfere with certain assays and may need to be removed in downstream applications.[12]
Complexation with Cyclodextrins	Use cyclodextrins (e.g., β-cyclodextrin, HP-β-CD) to form inclusion complexes that enhance aqueous solubility.[21]	The size of the cyclodextrin cavity must be appropriate for the thiophene moiety.

Experimental Protocols

Protocol 1: pH-Solubility Profile Determination

• Prepare a series of buffers with pH values ranging from 2 to 10 (e.g., citrate buffer for pH 2-6, phosphate buffer for pH 6-8, borate buffer for pH 8-10).

• Add an excess amount of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid to a fixed volume of each buffer in separate vials.

• Equilibrate the samples by shaking or stirring at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure saturation.

• Centrifuge or filter the samples to remove undissolved solid.

• Measure the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC).

• Plot the solubility as a function of pH to determine the pH of minimum and maximum solubility.

Protocol 2: Co-solvent Solubility Enhancement

• Select a co-solvent that is compatible with your experimental system (e.g., DMSO, ethanol).

• Prepare a series of co-solvent/buffer mixtures with varying percentages of the co-solvent (e.g., 0%, 1%, 5%, 10%, 20% v/v). Use a buffer pH where solubility is known to be poor (e.g., near the pI).

• Add an excess amount of the compound to each co-solvent/buffer mixture.

• Equilibrate the samples as described in Protocol 1 (step 3).

• Separate the solid and liquid phases (step 4 in Protocol 1).

• Quantify the dissolved compound (step 5 in Protocol 1).

• Plot the solubility against the percentage of co-solvent to evaluate its effectiveness.

Visualizations

Caption: Troubleshooting workflow for improving the solubility of the target compound.

Caption: Factors influencing the aqueous solubility of the compound.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 7. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 8. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 9. ijmsdr.org [ijmsdr.org]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. pnrjournal.com [pnrjournal.com]
• 12. Formulation Development Strategies for Poorly Soluble Pharma APIs | Article | Dr. Reddy’s [api.drreddys.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. (S)-2-amino-3-(thiophen-2-yl)propanoic acid hydrochloride | C7H10ClNO2S | CID 53487085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. longdom.org [longdom.org]
• 16. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 17. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 20. solubility enhancement and cosolvency by madhavi | PPTX [slideshare.net]
• 21. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Artifacts in biological assays caused by 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

Technical Support Center: 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

Disclaimer: There is currently no specific scientific literature detailing assay artifacts caused by 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The following troubleshooting guides and FAQs are based on the potential interferences that could arise from its chemical structure and are intended to serve as a general guide for researchers working with this and structurally related compounds.

Frequently Asked Questions (FAQs)

Q1: Could 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid interfere with fluorescence-based assays?

A1: Yes, compounds containing aromatic rings like thiophene have the potential to interfere with fluorescence-based assays. This interference can manifest as intrinsic fluorescence (autofluorescence) of the compound at the excitation and/or emission wavelengths of your assay, or through quenching of the fluorescent signal of your probe. It is crucial to run control experiments to assess the compound's fluorescent properties.

Q2: My absorbance-based assay is giving inconsistent results in the presence of this compound. What could be the cause?

A2: 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid contains a thiophene ring which can absorb light in the UV and sometimes the visible spectrum. If the compound's absorbance spectrum overlaps with the wavelength at which you are measuring your assay's output, it can lead to artificially high or low readings. We recommend performing a spectral scan of the compound to identify its absorbance maxima.

Q3: Can the amino and carboxyl groups of the molecule affect my assay?

A3: Yes, the amino and carboxylic acid moieties make this compound an amino acid. Depending on its pKa values and the concentration used, it could alter the pH of your assay buffer. Significant pH changes can affect enzyme activity, protein stability, and cell health. Additionally, these groups can potentially chelate metal ions that may be essential for your assay's components.

Q4: Is it possible for this compound to have non-specific effects in cell-based assays?

A4: Absolutely. Beyond its intended biological target, 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid could have off-target effects. These can include cytotoxicity, effects on cell metabolism, or interaction with other cellular components, leading to misleading results. It is essential to perform thorough cytotoxicity and counterscreening assays.

Troubleshooting Guides

Issue 1: Suspected Interference in a Fluorescence-Based Assay

Symptoms:

• High background fluorescence in wells containing the compound but no biological material.

• A dose-dependent decrease in signal that does not correlate with the expected biological activity (quenching).

• Non-reproducible results.

Troubleshooting Steps:

• Assess Autofluorescence:

  • Prepare a plate with your assay buffer and varying concentrations of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

  • Read the plate at the excitation and emission wavelengths of your assay.

  • If you observe a significant signal from the compound alone, this indicates autofluorescence.

• Evaluate Quenching Effects:

  • Run your assay with a known positive control that produces a fluorescent signal.

  • In a parallel experiment, add varying concentrations of the compound to the positive control reaction.

  • A decrease in the positive control signal in the presence of the compound suggests fluorescence quenching.

• Mitigation Strategies:

  • If autofluorescence is an issue, subtract the background fluorescence from the compound-only wells from your experimental wells.

  • If quenching is observed, you may need to switch to a different fluorescent dye with spectral properties that do not overlap with the compound's absorbance.

  • Consider using an alternative, non-fluorescence-based detection method if interference is severe.

Issue 2: Inconsistent Results in an Absorbance-Based Assay

Symptoms:

• High background absorbance in compound-only controls.

• Non-linear dose-response curves.

• Results vary between experiments.

Troubleshooting Steps:

• Measure Compound Absorbance:

  • Perform a wavelength scan of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in your assay buffer to determine its absorbance spectrum.

  • If there is significant absorbance at your assay wavelength, you will need to correct for it.

• Implement a Correction Method:

  • For each experiment, include control wells with the compound at the same concentrations as your experimental wells, but without a key assay component (e.g., enzyme or cells).

  • Subtract the average absorbance of these control wells from your experimental wells.

Issue 3: Unexpected Cellular Phenotypes in a Cell-Based Assay

Symptoms:

• Increased cell death at concentrations where the compound is expected to be non-toxic.

• Changes in cell morphology.

• Alterations in metabolic readouts (e.g., MTT or resazurin assays).

Troubleshooting Steps:

• Assess Cytotoxicity:

  • Perform a standard cytotoxicity assay (e.g., LDH release, Annexin V/PI staining) with a range of compound concentrations. This will help you determine the concentration at which the compound becomes toxic to your specific cell line.

• Control for Metabolic Effects:

  • If using a metabolic readout for viability, be aware that the compound itself could interfere with the chemistry of the assay (e.g., by reducing resazurin non-enzymatically).

  • Run a cell-free control to see if the compound directly reacts with your viability reagent.

• Use Orthogonal Assays:

  • Confirm your findings with a secondary assay that relies on a different detection principle. For example, if you observe a phenotype in a reporter gene assay, validate the result by measuring endogenous protein or mRNA levels.

Quantitative Data

Table 1: Hypothetical Autofluorescence Data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

Compound Concentration (µM)	Raw Fluorescence (RFU)	Background (Buffer)	Corrected Fluorescence (RFU)
0	105	100	5
1	250	100	150
10	1200	100	1100
100	8500	100	8400

Table 2: Hypothetical Absorbance Interference Data

Compound Concentration (µM)	Absorbance at 450 nm
0	0.05
1	0.12
10	0.45
100	1.10

Experimental Protocols

Protocol 1: Assessing Compound Autofluorescence

• Prepare a serial dilution of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in your assay buffer.

• Add 100 µL of each concentration to the wells of a microplate. Include wells with buffer only as a background control.

• Incubate the plate under the same conditions as your main assay (temperature, time).

• Read the plate using a fluorescence plate reader at the excitation and emission wavelengths of your assay.

• Calculate the average fluorescence for each concentration and subtract the average background fluorescence.

Protocol 2: General Cytotoxicity Assay (LDH Release)

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. Include untreated cells as a negative control and a lysis buffer as a positive control for maximum LDH release.

• Incubate for the desired treatment duration.

• Transfer a portion of the cell culture supernatant to a new plate.

• Add the LDH reaction mixture according to the manufacturer's instructions.

• Incubate to allow for color development.

• Measure the absorbance at the recommended wavelength.

• Calculate the percentage of cytotoxicity relative to the positive control.

Visualizations

Caption: Potential mechanisms of assay interference.

Caption: Troubleshooting workflow for suspected artifacts.

Caption: On-target vs. potential off-target effects.

Technical Support Center: Chiral Separation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid Enantiomers

Welcome to the technical support center for the chiral separation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid enantiomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chiral separation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid enantiomers?

A1: The primary challenges stem from the molecule's inherent properties. As a polar, zwitterionic compound, it can exhibit poor retention on standard reversed-phase columns and is often poorly soluble in non-polar solvents used in normal-phase chromatography.[1] Achieving baseline separation of the enantiomers requires careful selection of a chiral stationary phase (CSP) and optimization of mobile phase conditions to manage these properties effectively.

Q2: Which types of chiral stationary phases (CSPs) are most effective for separating the enantiomers of this compound?

A2: Several types of CSPs have proven effective for the separation of underivatized amino acids and their derivatives. For 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, the most promising candidates include:

• Macrocyclic Glycopeptide-Based CSPs (e.g., Teicoplanin, Vancomycin): These are often the first choice for underivatized amino acids due to their ability to engage in multiple types of interactions, including ionic, hydrogen bonding, and dipole-dipole interactions.[1][2][3] Columns like Astec CHIROBIOTIC™ T (Teicoplanin) are particularly successful for resolving enantiomers of polar and ionic compounds.[1]

• Polysaccharide-Based CSPs (e.g., Cellulose or Amylose derivatives): These are versatile and widely used CSPs.[4][5] While they can be highly effective, method development may be required to find the optimal mobile phase conditions for polar analytes.

• Crown Ether-Based CSPs: These are specifically designed for the enantioseparation of primary amino acids and compounds containing a primary amine group.

• Zwitterionic Ion-Exchanger CSPs: These are newer phases that show great promise for the direct separation of zwitterionic molecules like amino acids.

Q3: Is derivatization of the amino acid necessary for successful chiral separation?

A3: While direct analysis of the underivatized amino acid is often preferred to avoid extra sample preparation steps and potential side reactions, derivatization can be a valuable strategy if direct methods fail.[1] Derivatizing the amino and/or carboxylic acid groups can improve the analyte's chromatographic properties, making it more amenable to separation on a wider range of CSPs. Common derivatizing agents include N-fluorenylmethoxycarbonyl (FMOC) chloride or Marfey's reagent.[4]

Q4: How does mobile phase composition affect the separation of these enantiomers?

A4: Mobile phase composition is a critical factor. For macrocyclic glycopeptide and polysaccharide-based CSPs, common mobile phases include:

• Reversed-Phase: Mixtures of water or buffer with organic modifiers like methanol or acetonitrile are used. The pH of the aqueous phase is crucial for controlling the ionization state of the amino and carboxylic acid groups, which directly impacts retention and selectivity.[6]

• Polar Organic Mode: This involves using polar organic solvents like methanol, ethanol, or acetonitrile, often with acidic and/or basic additives. This mode can be very effective for polar analytes.

• Normal-Phase: Mixtures of a non-polar solvent like hexane or heptane with a polar modifier like ethanol or isopropanol are used. This is generally less common for underivatized amino acids due to solubility issues.

Adding small amounts of acidic (e.g., trifluoroacetic acid, formic acid) or basic (e.g., triethylamine, diethylamine) modifiers can significantly improve peak shape and resolution by minimizing secondary interactions with the stationary phase.[7]

Troubleshooting Guides

This section provides solutions to common problems encountered during the chiral HPLC separation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid enantiomers.

Problem 1: Poor or No Resolution of Enantiomers

Possible Causes & Solutions

Cause	Recommended Action
Inappropriate Chiral Stationary Phase (CSP)	The selected CSP may not provide sufficient stereoselectivity. Screen different types of CSPs, starting with a macrocyclic glycopeptide-based column (e.g., Chirobiotic T) or a modern polysaccharide-based column.
Suboptimal Mobile Phase Composition	Systematically vary the mobile phase composition. In reversed-phase, adjust the ratio of organic modifier to aqueous phase. In polar organic mode, try different polar solvents and vary the concentration of additives.
Incorrect Mobile Phase pH	The pH of the mobile phase should be adjusted to be at least 1-2 pH units away from the isoelectric point (pI) of the amino acid to ensure it has a net charge, which can enhance interaction with the CSP.[8]
Inappropriate Column Temperature	Temperature can significantly affect chiral recognition.[7] Generally, lower temperatures enhance selectivity. Experiment with temperatures ranging from 10°C to 40°C in 5°C increments.

Problem 2: Peak Tailing or Broadening

Possible Causes & Solutions

Cause	Recommended Action
Secondary Interactions with Stationary Phase	The polar nature of the analyte can lead to unwanted interactions with the silica support of the CSP. Add a competitor to the mobile phase. For the amino group, a small amount of a basic modifier like diethylamine (DEA) can help. For the carboxylic acid group, an acidic modifier like trifluoroacetic acid (TFA) is beneficial.[7]
Column Overload	The sample concentration may be too high, leading to distorted peak shapes. Dilute the sample 10-fold and 100-fold and re-inject to see if the peak shape improves.[7]
Inappropriate Mobile Phase pH	A pH close to the pKa of either the amino or carboxylic acid group can lead to mixed ionization states and peak tailing. Adjust the pH to be well above or below the pKa values.
Column Contamination or Degradation	Contaminants on the column can create active sites that cause tailing. Flush the column with a strong solvent recommended by the manufacturer. If the problem persists, the column may need to be replaced.

Problem 3: Unstable Retention Times

Possible Causes & Solutions

Cause	Recommended Action
Inadequate Column Equilibration	The column may not be fully equilibrated with the mobile phase. Ensure a stable baseline is achieved before injecting the sample, which may take 30-60 minutes with a new mobile phase.[6]
Inconsistent Mobile Phase Preparation	Small variations in the mobile phase composition, especially the concentration of additives, can lead to shifts in retention time. Prepare fresh mobile phase daily and ensure accurate measurements.[6]
Temperature Fluctuations	Variations in ambient temperature can affect retention times. Use a column thermostat to maintain a constant temperature.[6]
Air Bubbles in the System	Degas the mobile phase thoroughly before use to prevent the formation of air bubbles in the pump or detector.

Experimental Protocols

The following are suggested starting protocols for the chiral separation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid enantiomers. Optimization will likely be required for your specific instrumentation and sample.

Protocol 1: Direct Separation on a Macrocyclic Glycopeptide-Based CSP

• Column: Astec CHIROBIOTIC™ T (or similar teicoplanin-based CSP), 250 x 4.6 mm, 5 µm

• Mobile Phase: A mixture of Methanol and Water with 0.1% Formic Acid. Start with a ratio of 80:20 (Methanol:Water) and adjust the water content to optimize retention and resolution.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 0.5 mg/mL.

Protocol 2: Direct Separation on a Polysaccharide-Based CSP

• Column: Lux® Cellulose-2 (or similar cellulose-based CSP), 250 x 4.6 mm, 5 µm

• Mobile Phase: A mixture of Acetonitrile and Water with 0.1% Trifluoroacetic Acid. Begin with a 70:30 (Acetonitrile:Water) ratio and adjust as needed.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 0.5 mg/mL.

Quantitative Data Summary

Table 1: Representative Chromatographic Data for Amino Acid Enantiomers on a Chirobiotic™ T Column

Amino Acid	Mobile Phase Composition	k1 (L-enantiomer)	k2 (D-enantiomer)	Selectivity (α)	Resolution (Rs)
Phenylalanine	80:20 Methanol:Water + 0.1% FA	2.15	2.85	1.33	3.10
Tyrosine	85:15 Methanol:Water + 0.1% FA	1.98	2.54	1.28	2.85
Tryptophan	75:25 Methanol:Water + 0.1% FA	3.21	4.50	1.40	4.20
Methionine	90:10 Methanol:Water + 0.1% FA	1.55	1.95	1.26	2.50

Data is illustrative and based on typical performance for these compounds.

Visualizations

Experimental Workflow

Caption: A general workflow for the chiral HPLC analysis of amino acid enantiomers.

Troubleshooting Logic

Caption: A decision tree for troubleshooting poor enantiomeric resolution.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. phenomenex.com [phenomenex.com]
• 5. Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Separation of zwitter ionic drug molecule - Chromatography Forum [chromforum.org]

Technical Support Center: Scaling Up the Synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid for Preclinical Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in scaling up the synthesis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid for preclinical studies. The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Troubleshooting Guide

Low or No Product Formation

Q1: I am not observing any significant formation of the desired 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in my enzymatic reaction. What are the potential causes and how can I troubleshoot this?

A1: Low or no product formation in the enzymatic synthesis can stem from several factors. Here's a systematic approach to troubleshooting:

• Enzyme Activity:

  • Verify Enzyme Activity: Before starting the scale-up reaction, confirm the activity of your L-threonine aldolase or transaldolase using a standard substrate like benzaldehyde.

  • Proper Storage: Ensure the enzyme has been stored at the correct temperature (typically -20°C or -80°C) and has not undergone multiple freeze-thaw cycles, which can lead to denaturation.

  • Cofactor Presence: For many aldolases, pyridoxal 5'-phosphate (PLP) is a crucial cofactor. Ensure it is added to the reaction mixture at the appropriate concentration.

• Reaction Conditions:

  • pH Optimization: The optimal pH for L-threonine aldolases is typically between 7.0 and 8.5. Verify the pH of your reaction buffer and adjust if necessary.

  • Temperature Control: While many enzymes show optimal activity around 30-37°C, higher temperatures can lead to enzyme instability over longer reaction times. Consider running the reaction at a slightly lower temperature for improved stability.

  • Substrate Quality: Use high-purity thiophene-2-carboxaldehyde and glycine (or L-threonine for transaldolases). Impurities can inhibit the enzyme.

• Substrate-Specific Issues:

  • Substrate Inhibition: High concentrations of thiophene-2-carboxaldehyde may inhibit the enzyme. Try lowering the initial aldehyde concentration or employing a fed-batch strategy where the aldehyde is added portion-wise over time.

  • Low Substrate Solubility: Thiophene-2-carboxaldehyde has limited solubility in aqueous buffers. The addition of a co-solvent like DMSO (typically 5-10% v/v) can improve solubility and increase the reaction rate.

Q2: My chemical synthesis (non-enzymatic) is resulting in a low yield. What are the common pitfalls?

A2: For a chemical synthesis approach, such as an aldol addition followed by amination, low yields can be attributed to:

• Incomplete Enolate Formation: In a base-catalyzed aldol reaction, ensure a strong enough base (e.g., LDA) is used for complete deprotonation of the glycine equivalent. The temperature for this step is critical and should be kept low (e.g., -78°C) to prevent side reactions.

• Side Reactions: Aldol reactions are prone to side reactions like self-condensation of the enolate or Cannizzaro reaction of the aldehyde. Careful control of stoichiometry and reaction temperature is crucial.

• Product Degradation: The β-hydroxy-α-amino acid product can be sensitive to harsh reaction conditions. Ensure proper work-up procedures and avoid prolonged exposure to strong acids or bases at elevated temperatures.

• Purification Losses: The high polarity of the product can make purification challenging, leading to significant losses. Optimize your purification method (e.g., ion-exchange chromatography, crystallization) to maximize recovery.

Poor Stereoselectivity

Q3: The diastereomeric ratio (dr) of my 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is low. How can I improve the stereoselectivity?

A3: Achieving high stereoselectivity is critical for preclinical candidates.

• Enzymatic Synthesis:

  • Enzyme Choice: Different threonine aldolases exhibit varying degrees of stereoselectivity. If the diastereoselectivity is low, consider screening other commercially available or in-house developed aldolases. L-threonine aldolases generally favor the syn diastereomer, while D-threonine aldolases favor the anti diastereomer.

  • Reaction Time and Conversion: In some enzymatic reactions, the initial kinetic product may have a high dr, which can decrease over time as the reaction reaches equilibrium and retro-aldol/aldol reactions occur. Monitor the reaction progress and consider stopping it at a point of optimal dr, even if the conversion is not complete.[1]

  • Temperature: Lowering the reaction temperature can sometimes improve stereoselectivity.

• Chemical Synthesis:

  • Chiral Auxiliaries: Employing a chiral auxiliary on the glycine-equivalent starting material is a common strategy to induce stereoselectivity in chemical synthesis.

  • Catalyst Selection: For catalytic asymmetric aldol reactions, the choice of chiral catalyst and reaction conditions is paramount. Extensive screening and optimization are often necessary.

Impurity Profile and Purification Challenges

Q4: I am observing significant impurities in my final product after synthesis. What are the likely side products and how can I minimize them?

A4: Common impurities can arise from both the starting materials and side reactions.

• Common Side Products:

  • Unreacted Starting Materials: Thiophene-2-carboxaldehyde and glycine.

  • Retro-aldol Product: Cleavage of the product back to starting materials.

  • Dehydration Product: Formation of 2-amino-3-(thiophen-2-yl)acrylic acid, especially if the reaction is heated or exposed to acidic/basic conditions for extended periods.

  • Over-oxidation of Aldehyde: Thiophene-2-carboxaldehyde can be oxidized to thiophene-2-carboxylic acid.

• Minimization Strategies:

  • Control Stoichiometry: Use a slight excess of glycine to push the equilibrium towards product formation.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the aldehyde.

  • Gentle Work-up: Use mild acidic and basic conditions during work-up and purification.

Q5: The purification of my polar amino acid product is proving difficult on a larger scale. What are some effective purification strategies?

A5: The high polarity of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid requires specific purification techniques for preclinical scale.

• Crystallization: This is often the most effective and scalable method for purifying polar compounds. Experiment with different solvent systems (e.g., water/ethanol, water/isopropanol) and pH adjustments to induce crystallization. Seeding with a small amount of pure product can facilitate crystallization.

• Ion-Exchange Chromatography: This technique is well-suited for separating amino acids from non-ionic impurities. You can use a cation-exchange resin to bind the product, wash away impurities, and then elute the product with a change in pH or ionic strength.

• Reverse-Phase Chromatography with Modified Mobile Phases: While challenging for very polar compounds, reverse-phase HPLC can be used with ion-pairing reagents (e.g., trifluoroacetic acid) in the mobile phase to improve retention and separation. This is generally more suitable for smaller scales but can be adapted for preparative chromatography.

Frequently Asked Questions (FAQs)

Q6: What are the key advantages of using an enzymatic approach for synthesizing 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid for preclinical studies?

A6: The enzymatic synthesis of β-hydroxy-α-amino acids offers several advantages, particularly for producing material for preclinical studies:

• High Stereoselectivity: Enzymes can provide excellent control over the two chiral centers, leading to a product with high diastereomeric and enantiomeric purity, which is a critical requirement for pharmaceutical compounds.

• Mild Reaction Conditions: Enzymatic reactions are typically carried out in aqueous buffers at or near neutral pH and moderate temperatures. This minimizes the risk of side reactions and degradation of sensitive functional groups.

• Green and Sustainable: Biocatalysis is an environmentally friendly approach that avoids the use of harsh reagents and organic solvents often required in traditional chemical synthesis.

• Scalability: Modern enzyme production and immobilization techniques allow for the scalable and cost-effective synthesis of chiral molecules.

Q7: How can I monitor the progress of the enzymatic reaction effectively?

A7: Regular monitoring of the reaction is crucial for optimization and determining the optimal endpoint.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection is the most common and reliable way to monitor the reaction. You can track the disappearance of the thiophene-2-carboxaldehyde substrate and the appearance of the product. A chiral HPLC column can be used to monitor the diastereomeric ratio.

• Thin-Layer Chromatography (TLC): For a quick qualitative check, TLC can be used. A suitable mobile phase (e.g., a mixture of butanol, acetic acid, and water) will allow for the separation of the starting materials and the product. Staining with ninhydrin can visualize the amino acid product.

Q8: What are the critical process parameters to control for a successful scale-up?

A8: When scaling up the synthesis, the following parameters are critical to control:

• Mixing: Ensure efficient mixing to maintain homogeneity, especially if using a whole-cell biocatalyst or if the substrate has limited solubility.

• Temperature Control: Maintain a consistent and optimal temperature throughout the reaction vessel.

• pH Control: The pH of the reaction medium should be monitored and controlled, as enzymatic activity is highly pH-dependent. A pH controller and automated addition of acid or base may be necessary for large-scale reactions.

• Dissolved Oxygen (for whole-cell systems): If using a whole-cell biocatalyst, maintaining an adequate dissolved oxygen level is important for cell viability and enzyme activity.

Data Presentation

Table 1: Target Reaction Parameters for Enzymatic Synthesis

Parameter	Target Value	Notes
Enzyme	L-threonine aldolase / transaldolase	Activity and stereoselectivity should be confirmed.
Substrates	Thiophene-2-carboxaldehyde, Glycine	High purity grade (>98%).
Substrate Conc.	20-50 mM (Thiophene-2-carboxaldehyde)	Higher concentrations may lead to inhibition.
Glycine Conc.	100-200 mM	A 3-5 fold excess is recommended.
Enzyme Loading	1-5 % (w/v) of wet cell weight or U/mL	To be optimized for desired reaction time.
pH	7.5 - 8.5	Buffered with Tris-HCl or phosphate buffer.
Temperature	25 - 37 °C	Lower end may favor stereoselectivity and stability.
Co-solvent	5-10% DMSO or MeOH	To improve substrate solubility.
Reaction Time	12 - 24 hours	Monitor for optimal conversion and dr.

Table 2: Key Performance Indicators (KPIs) for Preclinical Scale-Up

KPI	Target	Method of Analysis
Conversion	> 90%	HPLC (UV detection)
Isolated Yield	> 70%	Gravimetric analysis after purification
Purity	> 98%	HPLC (UV detection), NMR
Diastereomeric Ratio (dr)	> 95:5	Chiral HPLC
Enantiomeric Excess (ee)	> 99%	Chiral HPLC

Experimental Protocols

Protocol 1: General Procedure for L-Threonine Aldolase Catalyzed Synthesis

• Enzyme Preparation: Prepare a solution or suspension of L-threonine aldolase (either as a purified enzyme or as whole cells expressing the enzyme) in a suitable buffer (e.g., 100 mM Tris-HCl, pH 8.0).

• Reaction Setup: In a temperature-controlled reaction vessel, combine the buffer, glycine (e.g., 150 mM), and pyridoxal 5'-phosphate (PLP, e.g., 0.5 mM).

• Substrate Addition: Dissolve thiophene-2-carboxaldehyde (e.g., 30 mM) in a minimal amount of a co-solvent (e.g., DMSO) and add it to the reaction mixture.

• Initiation: Add the enzyme preparation to the reaction mixture to initiate the reaction.

• Reaction Monitoring: Maintain the reaction at the desired temperature (e.g., 30°C) with gentle agitation. Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by HPLC.

• Work-up: Once the desired conversion is reached, terminate the reaction by adding an equal volume of a quenching solvent like acetonitrile or by acidifying the mixture to denature the enzyme.

• Purification: Remove the precipitated protein by centrifugation or filtration. The supernatant containing the product can then be purified by crystallization or ion-exchange chromatography.

Visualizations

Caption: Workflow for the enzymatic synthesis of the target compound.

References

• 1. Scalable and selective β-hydroxy-α-amino acid synthesis catalyzed by promiscuous l-threonine transaldolase ObiH - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid and Structurally Related Analogs: A Review of Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological efficacy of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid and a selection of its structurally similar compounds. The thiophene moiety, a sulfur-containing heterocycle, is a recognized pharmacophore in medicinal chemistry, imparting unique electronic and lipophilic properties that can significantly influence a molecule's interaction with biological targets.[1] This review collates available experimental data to offer a comparative perspective on the potential therapeutic applications of these compounds, with a focus on their antimicrobial, antifungal, and neuroactive properties.

Efficacy Comparison of Thiophene-Containing Amino Acids and Derivatives

The following tables summarize the quantitative data on the biological activities of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid and its analogs. Direct comparative studies for the title compound are limited; therefore, data from various studies on structurally related thiophene derivatives are presented to provide a broader context for its potential efficacy.

Table 1: Antimicrobial Activity of Thiophene Derivatives

Compound	Target Organism	Activity (MIC/Zone of Inhibition)	Reference
2-Amino-3-ethoxycarbonyl-4,5,6,7-tetrahydrobenzo[b]thiophene	Pseudomonas aeruginosa	More potent than gentamicin	[2]
3-Amino thiophene-2-carboxamide derivative (7b)	Pseudomonas aeruginosa	20 mm inhibition zone	[3]
3-Amino thiophene-2-carboxamide derivative (7b)	Staphylococcus aureus	20 mm inhibition zone	[3]
3-Amino thiophene-2-carboxamide derivative (7b)	Bacillus subtilis	19 mm inhibition zone	[3]
3-{--INVALID-LINK--amino}propanoic acid (3i)	Not Specified	Promising antibacterial activity	[4]

Table 2: Antifungal Activity of Thiophene Derivatives

Compound	Target Organism	Activity (EC50/MIC)	Reference
N-(3-cyano-4,5-dimethylthiophen-2-yl)-6-methyl-2-oxo-4-phenyl-1,2-dihydropyridine-3-carboxamide (4a)	Pseudoperonospora cubensis	EC50 = 4.69 mg/L	[5]
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-hydroxy-6-methyl-4-phenylnicotinamide (4f)	Pseudoperonospora cubensis	EC50 = 1.96 mg/L	[5]
2-[(arylidene)amino]-4,5-cycloalkyl[b]thiophene-3-carbonitrile derivatives	Candida krusei, Cryptococcus neoformans	MIC values determined	[6]
3-(thiophen-2-yl)-chalcone-pyrazoline derivative (IId)	Candida albicans	Significant zone of inhibition	[2]

Table 3: Antileishmanial Activity of 2-Aminothiophene and 2-Aminoselenophene Derivatives

Compound	Target Organism	Activity (IC50)	Reference
2-Aminoselenophene derivative (34)	Leishmania amazonensis (promastigotes)	2.14 µM	[7]
2-Aminoselenophene derivative (39)	Leishmania amazonensis (promastigotes)	2.15 µM	[7]
2-Aminothiophene-indole hybrid (TN6-7)	Leishmania amazonensis (promastigotes)	14.2 µM	[7]
2-Aminothiophene-indole hybrid (TN6-2)	Leishmania amazonensis (promastigotes)	17.9 µM	[7]

Structure-Activity Relationships

The biological activity of thiophene derivatives is significantly influenced by the nature and position of substituents on the thiophene ring.

• Antimicrobial Activity : The presence of an amino group at the C2 position and an electron-withdrawing group at the C3 position of the thiophene ring appears to be crucial for antimicrobial activity. For instance, 2-amino-3-ethoxycarbonyl thiophene derivatives have demonstrated notable analgesic and anti-inflammatory activities. In a series of 3-amino thiophene-2-carboxamides, the presence of a methoxy group contributed to excellent activity against both Gram-positive and Gram-negative bacteria.[3]

• Antifungal Activity : For N-(thiophen-2-yl) nicotinamide derivatives, substitutions on the nicotinamide and thiophene moieties significantly impact their fungicidal activity against Pseudoperonospora cubensis.[5] The presence of a hydroxyl group on the pyridine ring and specific alkyl groups on the thiophene ring were found to enhance efficacy.

• Antileishmanial Activity : Bioisosteric replacement of the sulfur atom in the thiophene ring with selenium in 2-aminothiophene-indole hybrids generally led to equivalent or superior antileishmanial activity.[7] This suggests that the electronic properties of the heteroatom play a key role in the compound's interaction with its biological target. Furthermore, the size and nature of the substituent at the C3 position of the 2-aminothiophene ring influence the activity, with an ethyl-ester group showing more pronounced activity than a tert-butyl ester group.[7]

• Neuroactivity : The structural similarity of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid to neurotransmitters suggests its potential to interact with receptors in the central nervous system.[1] While specific studies on this compound are limited, related 2-amino-thiophene derivatives have shown antinociceptive effects, potentially through interaction with µ-opioid receptors.

Experimental Protocols

This section details the methodologies for key experiments cited in the comparison of thiophene derivatives.

Antimicrobial Susceptibility Testing (Agar Well Diffusion Method)

This method is commonly used to evaluate the antibacterial and antifungal activity of chemical compounds.

• Microorganism Preparation : Bacterial and fungal strains are cultured in appropriate broth media to achieve a specific turbidity, typically corresponding to a concentration of 10^5-10^6 CFU/mL.

• Agar Plate Inoculation : Molten Mueller-Hinton agar (for bacteria) or Sabouraud dextrose agar (for fungi) is poured into sterile Petri dishes. Once solidified, the agar surface is uniformly inoculated with the prepared microbial suspension using a sterile cotton swab.

• Well Preparation and Compound Application : Wells of a specific diameter (e.g., 6 mm) are created in the agar using a sterile cork borer. A defined volume (e.g., 100 µL) of the test compound solution at a known concentration is added to each well. A standard antibiotic or antifungal agent is used as a positive control, and the solvent used to dissolve the compounds serves as a negative control.

• Incubation : The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for a specified period (e.g., 24-48 hours).

• Data Analysis : The diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Workflow for Agar Well Diffusion Assay

In vitro Antifungal Bioassay (Mycelial Growth Rate Method)

This method is used to determine the effect of compounds on the growth of filamentous fungi.

• Compound Preparation : The test compounds are dissolved in a suitable solvent (e.g., DMSO) and added to a molten potato dextrose agar (PDA) medium at various concentrations. The final solvent concentration should be non-inhibitory to fungal growth.

• Plate Preparation : The PDA medium containing the test compound is poured into sterile Petri dishes. A control plate containing only the solvent is also prepared.

• Inoculation : A mycelial disc of a specific diameter (e.g., 5 mm) from a fresh culture of the target fungus is placed at the center of each agar plate.

• Incubation : The plates are incubated at a suitable temperature (e.g., 25°C) in the dark.

• Data Collection and Analysis : The diameter of the fungal colony is measured at regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge of the dish. The percentage of inhibition of mycelial growth is calculated using the following formula: Inhibition (%) = [(dc - dt) / dc] * 100 where dc is the average colony diameter of the control and dt is the average colony diameter of the treated group. The EC50 value (the concentration of the compound that inhibits 50% of mycelial growth) is then determined.

Potential Signaling Pathways

While the precise signaling pathways for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid are not yet fully elucidated, its structural features and the activities of related compounds suggest potential interactions with key neurological pathways.

Modulation of Excitatory Amino Acid Receptors

The structural resemblance of thiophene-based amino acids to glutamate suggests they may interact with excitatory amino acid receptors such as NMDA and AMPA receptors. Overactivation of these receptors is implicated in excitotoxicity and neuronal cell death in various neurodegenerative diseases. Thiophene-containing compounds could potentially act as antagonists or modulators of these receptors, thereby exerting a neuroprotective effect.

Hypothesized Modulation of Glutamate Receptors

Interaction with Opioid Receptors

Studies on certain 2-amino-thiophene derivatives have indicated potential interactions with the µ-opioid receptor, suggesting a mechanism for their antinociceptive effects. This interaction could involve binding to the receptor and modulating downstream signaling pathways, leading to pain relief.

Potential Opioid Receptor Signaling Pathway

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological effects of novel 2-amino-3-naphthoylthiophenes as allosteric enhancers of the A1 adenosine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenolic Compounds of Therapeutic Interest in Neuroprotection [mdpi.com]
• 7. mdpi.com [mdpi.com]

Validating the Biological Target of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative framework for the validation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid as a potential inhibitor of Serine Palmitoyltransferase (SPT), a key enzyme in sphingolipid biosynthesis. This document outlines the rationale for this targeting hypothesis, compares the candidate molecule with known SPT inhibitors, and provides detailed experimental protocols for its validation.

Introduction: The Rationale for Targeting Serine Palmitoyltransferase

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a synthetic amino acid derivative. While direct biological targets have not been extensively documented in publicly available literature, its structural similarity to L-serine, a natural substrate for Serine Palmitoyltransferase (SPT), suggests its potential as a competitive inhibitor of this enzyme.

SPT (EC 2.3.1.50) catalyzes the first and rate-limiting step in the de novo synthesis of sphingolipids by condensing L-serine and palmitoyl-CoA to form 3-ketodihydrosphingosine. Sphingolipids are crucial components of cell membranes and are involved in various cellular processes, including signal transduction, cell proliferation, and apoptosis. Dysregulation of sphingolipid metabolism has been implicated in numerous diseases, including cancer, neurodegenerative disorders, and metabolic diseases, making SPT a compelling therapeutic target.

This guide provides a roadmap for validating the hypothesis that 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid acts as an SPT inhibitor by comparing it to well-characterized inhibitors and outlining the necessary experimental validation.

Comparative Analysis of SPT Inhibitors

Several compounds are known to inhibit SPT, each with a distinct mechanism of action. A comparison of these inhibitors provides a basis for evaluating our target compound. The primary alternatives include Myriocin (ISP-1), Sphingofungin B, L-cycloserine, and β-chloro-L-alanine.

Inhibitor	Chemical Class	Mechanism of Action	Potency (IC50/Ki)
2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid (Hypothesized)	Amino acid analog	Competitive inhibitor (hypothesized)	To be determined
Myriocin (ISP-1)	Fungal metabolite (amino acid analog)	Potent, non-competitive inhibitor. Forms a covalent adduct with the PLP cofactor.	Ki: 0.28 nM - 967 nM (depending on the system)
Sphingofungin B	Fungal metabolite	Potent inhibitor of SPT.	Data not readily available in quantitative terms for direct comparison.
L-cycloserine	Amino acid analog	Irreversible inhibitor; inactivates the PLP cofactor.	Less potent than Myriocin.
β-chloro-L-alanine	Amino acid analog	Inhibits SPT.	Cytotoxicity not fully rescued by exogenous sphingosine, suggesting off-target effects.

Signaling Pathway and Experimental Workflow

To visually represent the biological context and the process of validation, the following diagrams are provided in the DOT language for use with Graphviz.

Sphingolipid Biosynthesis Pathway

This diagram illustrates the de novo sphingolipid biosynthesis pathway, highlighting the central role of Serine Palmitoyltransferase (SPT) as the initial and rate-limiting enzyme.

Caption: De novo sphingolipid biosynthesis pathway highlighting SPT.

Experimental Workflow for Target Validation

This diagram outlines the proposed experimental workflow to validate the inhibitory activity of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid against SPT.

Caption: Workflow for validating a novel SPT inhibitor.

Detailed Experimental Protocols

To ensure reproducibility and accuracy, the following detailed protocols for key experiments are provided.

In Vitro Serine Palmitoyltransferase (SPT) Activity Assay

This protocol is adapted from established methods and can be performed using either a radioactivity-based or HPLC-based detection method.

Materials:

• Enzyme Source: Microsomal fraction or total cell lysate from cells overexpressing SPT.

• Reaction Buffer: 50 mM HEPES (pH 8.0), 1 mM EDTA, 0.1% (w/v) sucrose monolaurate.

• Substrates:

  • L-serine solution (200 mM stock).

  • Palmitoyl-CoA solution (5 mM stock).

• Cofactor: Pyridoxal 5'-phosphate (PLP) (5 mM stock).

• Test Compound: 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid dissolved in a suitable solvent (e.g., DMSO).

• Positive Control Inhibitor: Myriocin (1 mg/mL in methanol).

• Detection Reagents:

  • Radioactive Method: L-[U-¹⁴C]serine.

  • HPLC Method: Sodium borohydride (NaBH₄), O-phthalaldehyde (OPA).

• Stop Solution: 0.5 M NH₄OH in methanol.

• Extraction Solvents: Chloroform, Methanol.

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, PLP, and the enzyme source.

• Inhibitor Incubation: Add the test compound at various concentrations (for dose-response curves) or a fixed concentration. For control experiments, add the vehicle (solvent) or the positive control inhibitor (Myriocin). Incubate for 10-15 minutes at 37°C.

• Reaction Initiation: Start the reaction by adding the substrates (L-serine and palmitoyl-CoA). For the radioactive assay, include L-[¹⁴C]serine in the substrate mix.

• Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Reaction Termination: Stop the reaction by adding the stop solution.

• Product Extraction and Detection:

  • Radioactive Method: Extract the lipids using a chloroform/methanol/water partition. Quantify the radiolabeled 3-ketodihydrosphingosine in the organic phase using liquid scintillation counting.

  • HPLC Method: Reduce the 3-ketodihydrosphingosine product with NaBH₄ to sphinganine. Derivatize with OPA and quantify the fluorescent derivative by reverse-phase HPLC.

Cell-Based Assay for Sphingolipid Synthesis Inhibition

This assay measures the effect of the test compound on de novo sphingolipid synthesis in intact cells.

Materials:

• Mammalian cell line (e.g., CHO, HEK293).

• Cell culture medium and supplements.

• Test Compound: 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

• Control Inhibitor: Myriocin.

• Stable isotope-labeled tracer (e.g., [¹³C₂, ¹⁵N]L-serine).

• Lipid extraction solvents (e.g., isopropanol, ethyl acetate).

• Internal standards for mass spectrometry (e.g., C17-sphinganine, C17-ceramide).

Procedure:

• Cell Seeding: Seed cells in multi-well plates and allow them to adhere overnight.

• Inhibitor Treatment: Treat the cells with various concentrations of the test compound or control inhibitor for a specified duration (e.g., 24-48 hours).

• Metabolic Labeling: For the final few hours of treatment, replace the medium with fresh medium containing the stable isotope-labeled tracer.

• Cell Lysis and Lipid Extraction: Wash the cells with PBS, then lyse them and extract the total lipids using an appropriate solvent system. Add internal standards before extraction for accurate quantification.

• Quantification by LC-MS/MS: Analyze the lipid extracts by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the levels of newly synthesized sphingolipids (e.g., labeled sphinganine and ceramide species).

• Data Analysis: Normalize the sphingolipid levels to an internal standard and total protein content. Compare the levels in treated cells to vehicle-treated controls to determine the extent of inhibition.

Conclusion

The structural analogy of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid to L-serine provides a strong rationale for its investigation as a potential inhibitor of Serine Palmitoyltransferase. This guide offers a comprehensive framework for validating this hypothesis through a combination of in vitro enzymatic assays and cell-based functional assays. By systematically comparing its performance against known SPT inhibitors and elucidating its mechanism of action, researchers can effectively determine the biological target and therapeutic potential of this novel compound. The provided protocols and workflows are intended to guide the experimental design and ensure robust and reproducible data generation.

Cross-reactivity of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in different cell lines

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of novel compounds is paramount in the early stages of therapeutic development. This guide provides a comparative analysis of the cytotoxic effects of various thiophene derivatives across different cancer cell lines, based on available preclinical data. It is important to note that specific experimental data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is not publicly available at the time of this publication. Therefore, this guide focuses on structurally related thiophene compounds to provide insights into the potential behavior of this class of molecules.

Thiophene-containing compounds have garnered significant interest in medicinal chemistry due to their diverse biological activities, including anti-cancer properties.[1][2][3] These activities are often attributed to their ability to induce cell death in cancer cells through various mechanisms, such as apoptosis.[1][2][3][4] This guide summarizes the cytotoxic profiles of several thiophene derivatives and provides standardized experimental protocols for assessing such effects.

Comparative Cytotoxicity of Thiophene Derivatives

The following table summarizes the cytotoxic activity (IC50 values) of different thiophene derivatives against a panel of human cancer cell lines. The data is compiled from multiple independent studies and highlights the varied sensitivity of different cell lines to these compounds.

Compound Name/Identifier	Cell Line	Cell Type	IC50 (µM)	Reference
F8 (methyl 5-[(dimethylamino)carbonyl]-4-methyl-2-[(3-phenyl-2-propynoyl) amino]-3-thiophenecarboxylate)	CCRF-CEM	Acute Lymphoblastic Leukemia	0.805 - 3.05	[1][2][3]
TP 5 (a thiophene derivative)	HepG2	Hepatocellular Carcinoma	Dose-dependent cytotoxicity observed	[5]
SMMC-7721	Hepatocellular Carcinoma	Dose-dependent cytotoxicity observed	[5]
Compound 4a	HepG2	Hepatocellular Carcinoma	Close to Sorafenib	[6]
MCF-7	Breast Adenocarcinoma	Close to Sorafenib	[6]
Compound 4b	HepG2	Hepatocellular Carcinoma	Close to Sorafenib	[6]
MCF-7	Breast Adenocarcinoma	Close to Sorafenib	[6]
Compound 14a	HepG2	Hepatocellular Carcinoma	Close to Sorafenib	[6]
MCF-7	Breast Adenocarcinoma	Close to Sorafenib	[6]
Compound 14b	HepG2	Hepatocellular Carcinoma	Close to Sorafenib	[6]
MCF-7	Breast Adenocarcinoma	Close to Sorafenib	[6]
2-aminothiophene-3-carboxylic acid ester derivatives	Various T-cell lymphoma, prostate cancer, kidney carcinoma, and hepatoma cell lines	Various	Nanomolar range	[4]

Experimental Protocols

The assessment of a compound's cross-reactivity and cytotoxic effects is crucial. Below are detailed methodologies for key experiments commonly employed in such studies.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 8 x 10^4 cells per well and incubate for 24 hours at 37°C.[5]

• Compound Treatment: Add the test compound at various concentrations to the wells. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug). Incubate for the desired time periods (e.g., 24, 48, 72 hours).[5]

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5]

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay differentiates between viable, apoptotic, and necrotic cells based on the externalization of phosphatidylserine and membrane integrity.

Protocol:

• Cell Treatment: Treat cells with the test compound at the desired concentrations for a specific duration.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

  • Annexin V-negative/PI-positive cells are necrotic.

Experimental and logical workflow diagrams

Caption: Workflow for assessing the cross-reactivity of a compound across different cell lines.

Potential Signaling Pathways

While the specific signaling pathways affected by 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid are unknown, studies on other thiophene derivatives suggest potential mechanisms of action. For instance, the thiophene derivative F8 has been shown to induce apoptosis through the intrinsic pathway, which involves mitochondrial depolarization and the generation of reactive oxygen species (ROS).[1][2]

Caption: A potential signaling pathway for thiophene derivative-induced apoptosis.

Conclusion

The available data indicates that thiophene derivatives exhibit a wide range of cytotoxic activities against various cancer cell lines. The sensitivity to these compounds appears to be cell-line dependent, highlighting the importance of comprehensive cross-reactivity screening in the early stages of drug discovery. While specific data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is lacking, the information gathered on related compounds provides a valuable framework for predicting its potential biological activity and for designing future experimental studies. Further research is warranted to elucidate the precise mechanisms of action and to determine the therapeutic potential of this and other novel thiophene derivatives.

References

• 1. Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells | PLOS One [journals.plos.org]
• 2. journals.plos.org [journals.plos.org]
• 3. Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Analysis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic Acid Analogs in Cancer Therapy

A detailed examination of the structure-activity relationship (SAR) of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid analogs reveals their potential as anticancer agents. This guide provides a comparative analysis of their performance, supported by experimental data on their synthesis and biological evaluation, offering valuable insights for researchers and drug development professionals in the field of oncology.

The core structure, featuring a thiophene ring linked to a β-hydroxy α-amino acid scaffold, has been identified as a promising pharmacophore. Modifications to this core structure, particularly at the thiophene and amino acid moieties, have been shown to significantly influence the cytotoxic and migratory inhibitory activities of these compounds against cancer cell lines.

Structure-Activity Relationship and Performance Comparison

Recent studies have explored the anticancer potential of a series of related 3-((4-hydroxyphenyl)amino)propanoic acid derivatives, including a key analog featuring a 2-thienyl substituent. The biological activity of these compounds was assessed against the A549 human non-small cell lung cancer cell line.

The data indicates that the nature of the substituent on the hydrazone moiety significantly impacts the anticancer activity. Notably, the introduction of heterocyclic rings, such as furan and thiophene, has a pronounced effect on the biological activity.

Compound ID	Substituent on Hydrazone	% A549 Cell Viability
20	2-Furyl	17.2%
21	2-Thienyl	34.2%
22	5-Nitro-2-thienyl	17.4%
Un-derivatized	-	>80%

As shown in the table, the analog with a 2-thienyl substituent (compound 21 ) demonstrated a significant reduction in A549 cell viability to 34.2%.[1] Interestingly, the 2-furyl analog (compound 20 ) exhibited even greater potency, reducing cell viability to 17.2%.[1] Further modification of the thiophene ring, as seen in the 5-nitro-2-thienyl analog (compound 22 ), restored the high anticancer activity, with a cell viability of 17.4%.[1] This suggests that electronic effects on the thiophene ring play a crucial role in the compound's efficacy.

These findings underscore the importance of the heterocyclic substituent in conferring anticancer properties. The un-derivatized parent compound showed minimal activity, highlighting the necessity of these specific chemical moieties for biological effect.[1]

Experimental Protocols

General Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives

The synthesis of the evaluated compounds involved a multi-step process. The initial step is the reaction of 4-aminophenol with methyl acrylate in 2-propanol to yield N-(4-hydroxyphenyl)-β-alanine methyl ester.[2] This intermediate is then converted to the corresponding hydrazide by reaction with hydrazine hydrate.[2]

The final hydrazone derivatives are synthesized through the condensation of the hydrazide with various aldehydes or ketones.[2] For example, the 2-thienyl derivative (compound 21 ) is prepared by reacting the N-(4-hydroxyphenyl)-β-alanine hydrazide with 2-thiophenecarboxaldehyde.

In Vitro Anticancer Activity Assay

The anticancer activity of the synthesized compounds was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. A549 cells were seeded in 96-well plates and treated with the test compounds at a concentration of 100 µg/mL for 72 hours. The cell viability was then determined by measuring the absorbance at 570 nm after the addition of MTT solution.

Signaling Pathways and Experimental Workflows

The precise signaling pathways through which these compounds exert their anticancer effects are still under investigation. However, the induction of apoptosis is a likely mechanism of action. The following diagrams illustrate a generalized experimental workflow for the synthesis and evaluation of these analogs and a hypothetical signaling pathway that may be involved.

Synthesis and evaluation workflow for thiophene analogs.

Hypothetical signaling pathway for anticancer activity.

References

• 1. Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties [mdpi.com]
• 2. Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of the Anticancer Properties of Thiophene-Based Amino Acids and Derivatives

Thiophene-based compounds have emerged as a significant class of heterocyclic molecules in medicinal chemistry, demonstrating a wide array of biological activities, including promising anticancer properties.[1][2] Their structural versatility allows for modifications that can lead to interactions with various cancer-specific biological targets, thereby inhibiting different signaling pathways involved in tumor progression.[2][3] This guide provides a comparative analysis of the anticancer effects of various thiophene-based amino acids and derivatives, supported by experimental data, detailed protocols, and visualizations of key biological pathways.

Quantitative Analysis of Anticancer Activity

The in vitro cytotoxicity of various thiophene derivatives has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the potency of a compound in inhibiting cancer cell growth. The following table summarizes the IC50 values for several novel thiophene-based compounds from recent studies.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound 15b	A2780 (Ovarian)	12 ± 0.17	[4][5]
A2780CP (Ovarian)	10 ± 0.15	[4][5]
Compound 5	MCF-7 (Breast)	7.301 ± 4.5	[6]
HepG-2 (Liver)	5.3 ± 1.6	[6]
Compound 8	MCF-7 (Breast)	4.132 ± 0.5	[6]
HepG-2 (Liver)	3.3 ± 0.90	[6]
Compound 6	MCF-7 (Breast)	11.17 ± 0.06	[7]
HepG-2 (Liver)	9.33 ± 0.27	[7]
HCT-116 (Colon)	10.63 ± 0.40	[7]
Compound 7	MCF-7 (Breast)	16.76 ± 0.36	[7]
HepG-2 (Liver)	15.80 ± 0.23	[7]
HCT-116 (Colon)	18.42 ± 0.46	[7]
Compound 480	HeLa (Cervical)	12.61 µg/mL	[8][9]
HepG2 (Liver)	33.42 µg/mL	[8][9]
BU17	A549 (Lung)	Not specified, but identified as most potent	[10]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental conditions between different studies.

Experimental Protocols

The evaluation of the anticancer properties of thiophene derivatives involves a series of standard in vitro assays. Below are the detailed methodologies for the key experiments cited in the analysis.

1. MTT Assay for Cytotoxicity

This assay is a colorimetric method used to assess cell viability.

• Cell Culture: Human cancer cell lines (e.g., HepG2, A2780, MCF-7) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The thiophene-based compounds are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the culture medium. The cells are then treated with these concentrations for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.[7]

2. Apoptosis/Necrosis Assessment by Flow Cytometry

This method is used to quantify the induction of apoptosis (programmed cell death) and necrosis by the test compounds.

• Cell Treatment: Cancer cells are treated with the thiophene derivatives at their predetermined IC50 concentrations for a specific duration (e.g., 24 hours).

• Cell Harvesting and Staining: The cells are harvested, washed with phosphate-buffered saline (PBS), and then stained with a combination of Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic, and necrotic) are distinguished based on their fluorescence signals.[11]

Signaling Pathways and Mechanisms of Action

Thiophene-based compounds exert their anticancer effects through various mechanisms, including the inhibition of key enzymes and disruption of cellular processes essential for cancer cell survival and proliferation.

One of the prominent mechanisms is the inhibition of protein kinases , which are crucial regulators of cell signaling pathways. For instance, some thieno[2,3-d]pyrimidine derivatives have been shown to inhibit tyrosine kinases.[11] Another important mechanism is the inhibition of tubulin polymerization , which disrupts the formation of the mitotic spindle, leading to cell cycle arrest and apoptosis.[10]

The following diagram illustrates a typical workflow for the synthesis and evaluation of novel anticancer compounds.

A typical workflow for synthesizing and evaluating anticancer compounds.

Several thiophene derivatives have been shown to induce apoptosis in cancer cells. This process is often mediated by the activation of caspases, a family of proteases that execute programmed cell death.

Induction of apoptosis by thiophene derivatives.

Certain thiophene-based compounds, such as the tetrahydrobenzo[b]thiophene derivative BU17, have been identified as tubulin polymerization inhibitors.[10] This action disrupts microtubule dynamics, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

Inhibition of tubulin polymerization by thiophene derivatives.

References

• 1. benthamscience.com [benthamscience.com]
• 2. kthmcollege.ac.in [kthmcollege.ac.in]
• 3. Thiophene-based derivatives as anticancer agents: An overview on decade's work - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Some Novel Thiophene Analogues as Potential Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

A Researcher's Guide to Benchmarking the Purity of Commercial 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic Acid Batches

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is of paramount importance. This guide provides a framework for the comparative analysis of commercial batches of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, a key building block in the synthesis of various pharmaceutical agents.[1] The methodologies outlined herein are designed to deliver objective, data-driven assessments of purity, enabling informed decisions in sourcing this critical reagent.

Key Purity Parameters for Comparison

The purity of a given batch of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid should be assessed across several key parameters. The following table provides a template for summarizing the quantitative data obtained from the experimental protocols detailed in this guide.

Table 1: Comparative Purity Analysis of Commercial Batches

Parameter	Batch A (Supplier X)	Batch B (Supplier Y)	Batch C (Supplier Z)	Acceptance Criteria
Chemical Purity (%)	≥ 98.0%
Method: RP-HPLC
Chiral Purity (% ee)	≥ 99.0%
Method: Chiral HPLC
Diastereomeric Ratio	Report
Method: RP-HPLC or Chiral HPLC
Major Impurity 1 (%)	≤ 0.5%
Major Impurity 2 (%)	≤ 0.5%
Total Impurities (%)	≤ 1.0%
Water Content (%)	≤ 0.5%
Method: Karl Fischer Titration
Residual Solvents (ppm)	As per ICH Q3C
Method: Headspace GC-MS
Elemental Impurities	As per ICH Q3D
Method: ICP-MS

Experimental Protocols

Detailed and reproducible experimental protocols are essential for an objective comparison. The following sections provide methodologies for the key analyses cited in this guide.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Reverse-phase HPLC (RP-HPLC) is a powerful technique for determining the chemical purity of amino acids and detecting impurities.[2]

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid sample.

• Dissolve the sample in 10 mL of a suitable solvent (e.g., a mixture of water and acetonitrile) to create a 1 mg/mL stock solution.

• Further dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile phase.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 230 nm (the thiophene ring provides a suitable chromophore).

• Injection Volume: 10 µL.

Data Analysis: The percentage purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Chiral HPLC for Enantiomeric Purity

The determination of enantiomeric purity is critical for chiral amino acids used in drug development.[3] Direct separation using a chiral stationary phase (CSP) is a common and effective approach.[4][5]

Sample Preparation: Prepare the sample as described in section 2.1.

Chiral HPLC Conditions:

• Column: A polysaccharide-based chiral stationary phase (e.g., cellulose or amylose derivatives) is often effective for underivatized amino acids. A ligand-exchange type column can also be a good choice.[6]

• Mobile Phase: A mixture of hexane/isopropanol/TFA for normal phase, or an aqueous buffer with an organic modifier for reversed-phase, depending on the column manufacturer's recommendations.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 230 nm.

• Injection Volume: 10 µL.

Data Analysis: The enantiomeric excess (% ee) is calculated using the peak areas of the two enantiomers: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for structural confirmation and the identification of impurities.

Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent, such as DMSO-d₆ or D₂O with a pH adjustment.

Expected ¹H NMR Chemical Shifts (Illustrative):

• The protons on the thiophene ring are expected to appear in the aromatic region (δ 6.5-8.0 ppm).

• The α-proton (CH-NH₂) and β-proton (CH-OH) will likely appear as coupled signals in the δ 3.5-5.0 ppm range.

• The amino and hydroxyl protons will be visible as broad singlets, and their chemical shifts will be dependent on the solvent and concentration.

Data Analysis: Compare the obtained spectra with a reference standard if available. The presence of unexpected signals may indicate impurities. Integration of signals can provide a semi-quantitative measure of impurities if their structures are known.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound and to identify the mass of any impurities.

Methodology:

• Technique: Electrospray ionization (ESI) is suitable for this polar molecule.

• Analysis Mode: Both positive and negative ion modes should be evaluated.

• Instrumentation: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended for accurate mass measurements, which can help in determining the elemental composition of impurities.

Expected Results:

• The protonated molecule [M+H]⁺ should be observed at m/z corresponding to the molecular weight of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid (C₇H₉NO₃S, MW: 187.22).[7]

• Tandem MS (MS/MS) can be used to fragment the parent ion and obtain structural information, aiding in the confirmation of the compound's identity and the characterization of impurities. Common fragmentation patterns for amino acids include losses of water, ammonia, and the carboxylic acid group.[8][9][10]

Potential Impurities

A thorough purity analysis should consider potential impurities arising from the synthetic route and degradation. For 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, these may include:

• Diastereomers: Due to the presence of two chiral centers (at the α and β carbons), diastereomeric impurities (e.g., erythro and threo isomers) are possible.

• Oxidation Products: The sulfur atom in the thiophene ring can be oxidized to a sulfoxide or a sulfone, particularly if oxidative conditions are present during synthesis or storage.[2][3][11][12][13]

• Starting Materials and Reagents: Incomplete reaction or purification can lead to the presence of residual starting materials and reagents.

• Side-Reaction Products: The thiophene ring can be susceptible to polymerization under strongly acidic conditions.[14][15]

Visualizing the Workflow and Relationships

Clear diagrams of the experimental workflow and the relationship between the target compound and its potential impurities can aid in understanding the analytical strategy.

Caption: Experimental workflow for the purity benchmarking of commercial batches.

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 2. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 3. Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoicacid , 98% , 32595-59-8 - CookeChem [cookechem.com]
• 8. Amino acids [medizin.uni-muenster.de]
• 9. Low mass MS/MS fragments of protonated amino acids used for distinction of their 13C-isotopomers in metabolic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. osti.gov [osti.gov]
• 11. Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Thiophene - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]
• 15. eguru.rrbdavc.org [eguru.rrbdavc.org]

Comparative Analysis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid: In Vivo vs. In Vitro Activity

A comprehensive guide for researchers, scientists, and drug development professionals.

Executive Summary

This guide provides a comparative overview of the biological activity of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. Extensive literature searches indicate that this compound is primarily utilized as a key intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting neurological disorders.[1] Direct, publicly available quantitative data on the in vivo and in vitro activity of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid itself is scarce. Research suggests its potential in the design of compounds with anti-inflammatory and antioxidant properties.[1] This guide, therefore, focuses on the reported potential of this compound and provides a comparative context by examining the activities of structurally related thiophene derivatives.

Data Presentation: Activity of Structurally Related Thiophene Compounds

Due to the limited specific data for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, the following table summarizes the biological activities of other relevant thiophene-containing molecules to provide a contextual framework for its potential therapeutic applications.

Compound/Derivative Class	In Vitro Activity	In Vivo Activity	Therapeutic Area
N-(thiophen-2-yl) nicotinamide derivatives	Excellent fungicidal activities (EC50 = 1.96 - 4.69 mg/L) against Pseudoperonospora cubensis.[2]	Displayed excellent control efficacies (70-79%) against cucumber downy mildew in field trials.[2]	Agriculture (Fungicide)
3-(Benzo[b]thiophen-2-yl)pyrrolidine-2,5-dione derivatives	Interaction with neuronal voltage-sensitive sodium channel (site 2). No hepatocytotoxicity or neurocytotoxicity at 100 µM.[3]	Promising antiseizure properties in MES (ED50 = 27.4 mg/kg) and 6 Hz (ED50 = 30.8 mg/kg) models. Significant analgesic effect in the formalin test.[3]	Neurology (Antiseizure, Analgesic)
2-amino-3-naphthoylthiophenes	Allosteric enhancers of the A1 adenosine receptor. Some compounds were more active than the reference compound PD 81,723 in increasing the binding of [3H]CCPA to A1 receptors.[4]	Not explicitly detailed in the provided search results.	Cardiovascular, Neurology
3-((4-hydroxyphenyl)amino)propanoic acid derivatives with a 2-thiophene substituent	Broad-spectrum antibacterial and antifungal activity (MIC of 8–64 µg/mL).[5]	Not explicitly detailed in the provided search results.	Infectious Diseases
(R)-2-amino-3-(4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl)propanoic acid	Partial agonist at GluN1/2C and GluN1/2D NMDA receptor subtypes with a preference over GluN1/2A-B subtypes.[6]	Not explicitly detailed in the provided search results.	Neurology

Experimental Protocols

Detailed experimental protocols for in vivo or in vitro studies specifically on 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid are not available in the public domain. However, for researchers interested in evaluating this compound, standard assays relevant to its suggested therapeutic areas can be employed.

General Workflow for In Vitro Evaluation of a Novel Thiophene Compound

Caption: A generalized workflow for the initial in vitro screening of a novel chemical entity.

Potential Signaling Pathways and Mechanisms of Action

The precise mechanism of action for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is not elucidated. However, based on its suggested use in neurological disorders, it may interact with various central nervous system targets. For instance, derivatives of similar amino acids have been shown to act as agonists at NMDA receptor glycine sites.[6]

Hypothesized Target Interaction Leading to a Cellular Response

Caption: A hypothetical signaling pathway for a thiophene-based compound targeting a neuronal receptor.

Conclusion

While 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a valuable building block in medicinal chemistry, its independent biological activity is not well-documented in publicly available literature. The information on structurally similar compounds suggests that the thiophene-propanoic acid scaffold holds promise for developing therapeutics in neurology, infectious diseases, and potentially other areas. Further in vitro and in vivo studies are necessary to characterize the specific activities of this compound and its derivatives to unlock their full therapeutic potential. Researchers are encouraged to use the provided contextual data and general experimental workflows as a starting point for their investigations.

References

• 1. 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid [myskinrecipes.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and biological effects of novel 2-amino-3-naphthoylthiophenes as allosteric enhancers of the A1 adenosine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity [frontiersin.org]

Head-to-head comparison of analytical methods for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

A comprehensive guide to the analytical methodologies for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, tailored for researchers, scientists, and professionals in drug development. This document provides a head-to-head comparison of potential analytical techniques, complete with detailed experimental protocols and visual workflows to facilitate method selection and implementation.

Introduction

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is a non-proteinogenic amino acid containing a thiophene moiety. Its structural complexity, featuring both chirality and the potential for various chemical interactions, necessitates robust analytical methods for its quantification and characterization in various matrices. The choice of an appropriate analytical technique is critical for applications ranging from pharmacokinetic studies to quality control in pharmaceutical manufacturing. This guide explores the most applicable analytical methods, offering a comparative analysis to aid researchers in selecting the optimal approach for their specific needs.

Comparative Analysis of Analytical Methods

The analysis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid primarily involves chromatographic techniques due to the need for high selectivity and sensitivity. The main contenders are High-Performance Liquid Chromatography (HPLC) with chiral separation and Liquid Chromatography-Mass Spectrometry (LC-MS).

Method	Principle	Advantages	Disadvantages	Typical Application
Direct Chiral HPLC	Enantiomers are separated on a chiral stationary phase (CSP) through differential transient diastereomeric interactions.	- Direct analysis of enantiomers. - Simpler sample preparation (no derivatization). - Method development can be straightforward with appropriate column screening.	- CSPs can be expensive. - May have lower sensitivity compared to indirect methods. - Finding a suitable CSP may require screening of multiple columns.	Enantiomeric purity determination, quality control of chiral synthesis.
Indirect Chiral HPLC	Enantiomers are derivatized with a chiral derivatizing agent to form diastereomers, which are then separated on a standard achiral column (e.g., C18).	- High sensitivity, especially with fluorescent derivatizing agents. - Uses standard, less expensive achiral columns. - Well-established derivatization chemistries are available.	- Derivatization adds complexity and time to sample preparation. - Potential for kinetic resolution and racemization during derivatization. - The derivatizing agent must be of high enantiomeric purity.	Trace analysis of enantiomers in complex matrices, bioanalysis.
LC-MS/MS	Separation by liquid chromatography followed by highly selective and sensitive detection using tandem mass spectrometry. Can be coupled with either chiral or achiral chromatography.	- High sensitivity (pg/mL levels). - High selectivity, reducing matrix interference. - Provides structural information. - Suitable for complex biological matrices.	- Higher instrument cost and complexity. - Ion suppression or enhancement effects from the matrix can affect accuracy. - May require derivatization to improve chromatographic retention and ionization efficiency for polar amino acids.	Pharmacokinetic studies, metabolomics, impurity profiling.

Experimental Protocols

Detailed methodologies for the key analytical approaches are provided below. These protocols are representative and may require optimization for specific applications and instrumentation.

Method 1: Direct Chiral HPLC with UV Detection

This method is suitable for the direct enantioseparation of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

• Instrumentation: HPLC system with a UV detector.

• Column: Chirobiotic T (Teicoplanin-based CSP), 250 x 4.6 mm, 5 µm.

• Mobile Phase: A mixture of methanol, water, and a small amount of an acidic or basic modifier to optimize peak shape and resolution (e.g., 0.1% formic acid or 0.1% diethylamine). The exact ratio should be optimized (e.g., starting with 50:50 methanol:water).

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the thiophene chromophore absorbs, typically around 230-250 nm.

• Column Temperature: 25 °C.

• Sample Preparation:

  • Dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Injection Volume: 10 µL.

Method 2: Indirect Chiral HPLC via Derivatization (Marfey's Method)

This method involves derivatization with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA or Marfey's reagent) followed by separation on a reversed-phase column.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column, 250 x 4.6 mm, 5 µm.

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in water.

  • B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 10% to 70% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 340 nm.

• Column Temperature: 30 °C.

• Derivatization Protocol:

  • To 50 µL of a 1 mg/mL solution of the amino acid in 0.1 M sodium bicarbonate buffer (pH 8.5), add 100 µL of a 1% (w/v) solution of Marfey's reagent in acetone.

  • Incubate the mixture at 40 °C for 1 hour.

  • Cool the reaction mixture to room temperature and neutralize with 50 µL of 2 M HCl.

  • Evaporate the acetone under a stream of nitrogen.

  • Dilute the remaining aqueous solution with the mobile phase to the desired concentration for injection.

• Injection Volume: 20 µL.

Method 3: LC-MS/MS for High-Sensitivity Quantification

This method is ideal for quantifying low levels of the analyte in complex biological matrices.

• Instrumentation: A triple quadrupole mass spectrometer coupled to an HPLC or UHPLC system.

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is often suitable for underivatized amino acids (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: 0.1% Formic acid in acetonitrile.

• Gradient: A gradient tailored for HILIC, starting with a high percentage of organic solvent (e.g., 95% B) and decreasing to elute the polar analyte.

• Flow Rate: 0.3 mL/min.

• Ionization: Electrospray ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of a specific precursor-to-product ion transition for the analyte. The exact m/z values would need to be determined by infusion of a standard solution. For 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid (MW: 187.22), the precursor ion would likely be [M+H]+ at m/z 188.0. Product ions would result from fragmentation of the molecule (e.g., loss of water, loss of formic acid).

• Sample Preparation (for plasma):

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject into the LC-MS/MS system.

Mandatory Visualizations

The following diagrams illustrate the general workflow and decision-making process for the analysis of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Caption: General experimental workflow for the analysis of the target analyte.

Review of studies validating the mechanism of action of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

A Comparative Review of the Validated Mechanisms of Action of 2-Aminothiophene Derivatives

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the validated mechanisms of action of various 2-aminothiophene derivatives, offering insights into the potential activities of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The guide includes supporting experimental data and detailed methodologies for key experiments.

The 2-aminothiophene scaffold is a versatile pharmacophore that has demonstrated a wide array of biological activities. While specific mechanistic studies on 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid are not extensively available in the public domain, the broader class of 2-aminothiophene derivatives has been the subject of numerous investigations. These studies reveal a range of potential mechanisms of action, including anti-inflammatory, neuroprotective, and anticancer effects. This guide will explore these validated mechanisms through a comparative analysis of representative 2-aminothiophene derivatives.

I. Anti-inflammatory Activity via Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition

A significant mechanism of action for several thiophene derivatives is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1), a key enzyme in the inflammatory cascade responsible for the production of prostaglandin E2 (PGE2).[1]

Comparative Compounds:

Compound ID	Structure	Target	IC50	Reference
Licofelone	Arylpyrrolizine derivative	mPGES-1 and 5-LOX	6 µM (mPGES-1, cell-free)	[2]
MF63	Phenanthrene imidazole	mPGES-1	1 nM (cell-free), 0.42 µM (A549 cells)	[2]
Compound III	Benzimidazole derivative	mPGES-1	0.09 µM (human mPGES-1)	[2]

Experimental Protocol: Cell-Free mPGES-1 Inhibition Assay [3][4]

This assay directly measures the ability of a compound to inhibit the enzymatic activity of mPGES-1 in a cell-free system.

• Enzyme and Substrate Preparation: Recombinant human mPGES-1 is used as the enzyme source. Prostaglandin H2 (PGH2) serves as the substrate, and reduced glutathione (GSH) is an essential cofactor.

• Reaction Mixture: The reaction is typically carried out in a potassium phosphate buffer.

• Incubation: Test compounds at various concentrations are pre-incubated with the mPGES-1 enzyme.

• Initiation: The reaction is initiated by the addition of PGH2.

• Termination: The reaction is stopped using a solution containing a metal chloride (e.g., SnCl2).

• Detection: The amount of PGE2 produced is quantified using an enzyme immunoassay (EIA) kit or by LC-MS/MS.

• Data Analysis: IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the compound concentration.

Experimental Workflow for mPGES-1 Inhibition Assay

Caption: Workflow for a cell-free mPGES-1 inhibition assay.

II. Neuroomodulatory Effects through Allosteric Modulation of Adenosine A1 Receptors

Certain 2-aminothiophene derivatives act as positive allosteric modulators (PAMs) of the adenosine A1 receptor (A1R), enhancing the binding and signaling of the endogenous agonist, adenosine. This mechanism is promising for the treatment of neuropathic pain and other neurological disorders.[5][6]

Comparative Compounds:

Compound ID	Structure	Activity	EC50	Reference
MIPS521	2-amino-4-(3,5-bis(trifluoromethyl)phenyl)thiophen-3-yl)(4-chlorophenyl)methanone	A1R PAM	-	[6]
MRS7935	5-(3,4-difluorophenylethynyl)-2-aminothiophene derivative	A1R Ago-PAM	~2 µM	[7]

Experimental Protocol: Radioligand Binding Assay for A1R Allosteric Modulators [7]

This assay determines the effect of a test compound on the binding of a radiolabeled agonist to the A1 receptor.

• Cell Culture: CHO cells stably transfected with the human A1AR are used.

• Radioligand: [3H]2-chloro-N6-cyclopentyladenosine ([3H]CCPA), an A1R agonist, is used.

• Binding Assay: Cell membranes are incubated with a fixed concentration of [3H]CCPA in the presence and absence of various concentrations of the test compound.

• Separation: Bound and free radioligand are separated by rapid filtration.

• Detection: The amount of bound radioactivity is quantified by liquid scintillation counting.

• Data Analysis: An increase in [3H]CCPA binding in the presence of the test compound indicates positive allosteric modulation.

Signaling Pathway for Adenosine A1 Receptor Activation

Caption: Adenosine A1 receptor signaling enhanced by a PAM.

III. Modulation of NMDA Receptor Activity

Derivatives of 2-amino-3-propanoic acid containing a thiophene moiety have been investigated as agonists at the glycine site of the N-methyl-D-aspartate (NMDA) receptor, a critical player in synaptic plasticity and neurotransmission.[8][9]

Experimental Protocol: NMDA Receptor Functional Assay using Calcium Flux [10]

This high-throughput assay measures NMDA receptor activation by detecting changes in intracellular calcium concentration.

• Cell Line: HEK293 cells expressing the desired NMDA receptor subunits (e.g., GluN1/GluN2A) are used.

• Calcium Indicator: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4).

• Agonist Application: The cells are exposed to a solution containing a fixed concentration of glutamate and varying concentrations of the test compound (glycine site agonist).

• Fluorescence Measurement: Changes in fluorescence intensity, corresponding to changes in intracellular calcium, are measured using a fluorescence plate reader.

• Data Analysis: EC50 values are determined by plotting the fluorescence response against the logarithm of the test compound concentration.

Logical Flow of NMDA Receptor Agonist Identification

Caption: A typical workflow for identifying NMDA receptor agonists.

IV. Anticancer Activity through Cytotoxicity and Apoptosis Induction

A significant number of 2-aminothiophene derivatives have been synthesized and evaluated for their anticancer properties. These compounds often exert their effects by inducing cytotoxicity and apoptosis in various cancer cell lines.[11][12][13][14]

Comparative Data for Anticancer Activity:

Cell Line	Compound Type	Activity	IC50 / GI50	Reference
Various	Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate derivatives	Growth Inhibition	0.411 to 2.8 µM (Compound 8e)	[11]
MCF-7, NCI-H460, SF-268	Thiophene derivatives from 2-(4-oxo-4,4-dihydrothiazol-2-yl) acetonitrile	Cytotoxicity	GI50 < 10 µM for several compounds	[13]
MCF-7	Thiazole-bearing thiophene derivatives	Cytotoxicity	IC50 = 3.98 µM (Compound 4b)	[14]

Experimental Protocol: MTT Cytotoxicity Assay [15]

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for its conversion to formazan by metabolically active cells.

• Solubilization: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and IC50 values are determined.

Apoptosis Signaling Pathway

Caption: Intrinsic pathway of apoptosis induced by a 2-aminothiophene.

Conclusion

The 2-aminothiophene scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a remarkable diversity of biological activities. While the specific mechanism of action for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid remains to be fully elucidated, the comparative analysis of related compounds provides a strong foundation for hypothesis-driven research. The primary validated mechanisms for this class of compounds include mPGES-1 inhibition, allosteric modulation of adenosine A1 receptors, NMDA receptor agonism, and induction of cytotoxicity in cancer cells. The experimental protocols outlined in this guide offer robust methodologies for validating these potential mechanisms of action for novel 2-aminothiophene derivatives. Researchers and drug development professionals can leverage this information to guide their investigations into the therapeutic potential of these promising compounds.

References

• 1. The inducible prostaglandin E synthase (mPGES-1) in neuroinflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Small molecule allosteric modulation of the adenosine A1 receptor [frontiersin.org]
• 6. Positive allosteric mechanisms of adenosine A1 receptor-mediated analgesia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-Amino-5-arylethynyl-thiophen-3-yl-(phenyl)methanones as A1 Adenosine Receptor Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacology of NMDA Receptors - Biology of the NMDA Receptor - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Mechanism of NMDA receptor inhibition and activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives [techscience.com]
• 12. impactfactor.org [impactfactor.org]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis, Molecular Docking Study, and Cytotoxic Activity against MCF Cells of New Thiazole–Thiophene Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid: A Guide for Laboratory Professionals

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical guidance for the proper disposal of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The following procedures are based on best practices for handling substituted thiophenes and general laboratory chemical waste. Adherence to these guidelines is crucial for ensuring personnel safety and regulatory compliance.

Hazard Profile and Safety Summary

Due to the absence of a specific Safety Data Sheet (SDS) for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, its hazard profile is inferred from structurally related compounds, such as thiophene and its derivatives. The primary potential hazards are summarized in the table below.

Hazard Category	Description	Precautionary Statements
Toxicity	Likely harmful if swallowed and may cause skin and eye irritation.[1]	Do not ingest. Avoid contact with skin and eyes. Wash hands thoroughly after handling. Wear appropriate personal protective equipment (PPE).
Flammability	Thiophene and its derivatives can be flammable.[1][2]	Keep away from heat, sparks, open flames, and hot surfaces. Use in a well-ventilated area, preferably a chemical fume hood.[1][2]
Environmental	May be harmful to aquatic life with long-lasting effects.[1][2][3]	Avoid release to the environment.[1] Dispose of as hazardous waste.
Reactivity	May react with strong oxidizing agents.[1]	Store away from incompatible materials.

Personal Protective Equipment (PPE)

When handling 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid for disposal, the following personal protective equipment is mandatory:

• Eye and Face Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Skin and Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If significant aerosolization is possible, a respirator may be necessary.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Disposal workflow for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid.

Step-by-Step Disposal Protocol

The primary method for the disposal of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid is through an approved hazardous waste disposal program.[1] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][3]

1. Waste Collection:

• Collect waste 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid in a dedicated, properly labeled, and sealed container.

• The container must be compatible with the chemical; a glass container is generally suitable.[1]

• Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

2. Container Labeling:

• Clearly label the waste container with the words "HAZARDOUS WASTE".[1]

• Include the full chemical name: "2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid".

• Indicate the approximate quantity of the waste.

• Affix any relevant hazard symbols (e.g., flammable, toxic) as required by your institution and local regulations.

3. Storage:

• Store the sealed waste container in a designated satellite accumulation area for hazardous waste.

• The storage area should be cool, dry, and well-ventilated, away from heat and ignition sources.[1]

• Ensure the container is stored separately from incompatible materials, such as strong oxidizing agents.[1]

4. Waste Pickup:

• Arrange for the collection of the hazardous waste through your institution's EHS office or a licensed chemical waste disposal contractor.

• Follow all institutional and local regulations for hazardous waste disposal.[3]

Spill and Emergency Procedures

In the event of a spill, adhere to the following procedures:

1. Evacuate and Alert:

• Immediately evacuate the area and alert nearby personnel.

2. Ventilate:

• Ensure the area is well-ventilated, preferably within a chemical fume hood.

3. Containment (for small spills):

• Wearing appropriate PPE, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[1][4] Do not use combustible materials like paper towels.

4. Cleanup:

• Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.

• Use non-sparking tools for cleanup to avoid ignition.[1]

5. Decontamination:

• Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as hazardous waste.

6. Reporting:

• Report the spill to your EHS department.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]

Essential Safety and Operational Guide for 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

This guide provides crucial safety and logistical information for the handling and disposal of 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid. The following procedures are designed for researchers, scientists, and professionals in drug development to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

The recommended Personal Protective Equipment (PPE) for various laboratory operations involving this compound is detailed below.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage and Transport	Safety glasses	Chemical-resistant gloves (e.g., Nitrile)	Lab coat	Not generally required
Weighing and Aliquoting (Solid)	Safety goggles	Chemical-resistant gloves (e.g., Nitrile)	Lab coat	N95 or higher-rated respirator
Dissolving in Solvent	Safety goggles or face shield	Chemical-resistant gloves (e.g., Nitrile)	Lab coat	Work in a certified chemical fume hood
Handling Solutions	Safety glasses	Chemical-resistant gloves (e.g., Nitrile)	Lab coat	Not generally required if handled in a well-ventilated area
Spill Cleanup (Solid)	Safety goggles and face shield	Heavy-duty chemical-resistant gloves	Chemical-resistant apron or coveralls	N95 or higher-rated respirator
Waste Disposal	Safety goggles	Chemical-resistant gloves (e.g., Nitrile)	Lab coat	Not generally required

Operational and Disposal Plans

Proper handling and disposal are critical to minimize risks. Follow these step-by-step procedures for safe operations.

Experimental Protocol: Solution Preparation

• Preparation : Ensure a certified chemical fume hood is operational and the workspace is clean and uncluttered. Assemble all necessary equipment, including an analytical balance, weigh paper or boat, spatula, beaker, stir bar, and the selected solvent.

• Donning PPE : Wear the appropriate PPE as specified in the table for "Weighing and Aliquoting (Solid)" and "Dissolving in Solvent".

• Weighing : Place a clean weigh paper or boat on the analytical balance and tare it. Carefully transfer the desired amount of the solid compound using a clean spatula, avoiding the creation of dust. Record the exact weight.

• Dissolving : Within the fume hood, place the beaker with the appropriate volume of solvent on a stir plate and add a stir bar. Carefully add the weighed solid to the solvent. Turn on the stir plate to facilitate dissolution. Cover the beaker with a watch glass or paraffin film to prevent solvent evaporation and splashing.[1]

• Labeling : Once the solid is fully dissolved, clearly label the container with the chemical name, concentration, date, and your initials.

Waste Disposal Protocol

All materials contaminated with 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid must be treated as hazardous waste.

• Waste Segregation : At the point of generation, segregate all waste containing the compound. This includes unused material, contaminated solvents, and disposable labware such as gloves and pipette tips.[2][3]

• Containerization :

  • Solid Waste : Collect contaminated solids (e.g., gloves, weigh paper) in a designated, clearly labeled solid hazardous waste container.[1]

  • Liquid Waste : Collect unused or waste solutions in a separate, labeled liquid hazardous waste container. Do not mix with incompatible chemicals.[1]

• Labeling : All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name. Indicate the primary hazards, such as "Irritant".[2]

• Storage : Store sealed waste containers in a designated satellite accumulation area that is well-ventilated and has secondary containment.[3]

• Disposal : Arrange for the collection of hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[2][3] Never pour chemical waste down the drain.[1] The combustion of thiophene-containing compounds can produce toxic sulfur dioxide gas, requiring professional disposal.[2]

Workflow Diagrams

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]